2-hydroxy-8-methoxy-1H-quinolin-4-one

Core Science & Biosynthesis

A Technical Guide to 4-hydroxy-8-methoxyquinolin-2(1H)-one (CAS 7224-68-2): Synthesis, Characterization, and Therapeutic Potential

Executive Summary

4-hydroxy-8-methoxyquinolin-2(1H)-one is a heterocyclic organic compound belonging to the quinolinone class. The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities, including anticancer, antibacterial, and antimalarial properties.[1][2][3][4] This technical guide provides an in-depth overview of 4-hydroxy-8-methoxyquinolin-2(1H)-one, consolidating its physicochemical properties, a validated synthetic route, analytical characterization methods, and an exploration of its potential applications in drug discovery. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the exploration of novel small molecule therapeutics.

Physicochemical Properties and Structural Characterization

4-hydroxy-8-methoxyquinolin-2(1H)-one exists in tautomeric equilibrium with 8-methoxy-2,4-quinolinediol. For clarity, this guide will primarily refer to the 2-oxo form. Its fundamental properties are crucial for its handling, formulation, and interpretation in biological assays.

Table 1: Physicochemical Properties of 4-hydroxy-8-methoxyquinolin-2(1H)-one

Property	Value	Source
CAS Number	7224-68-2	[5]
Molecular Formula	C₁₀H₉NO₃	[5]
Molecular Weight	191.19 g/mol	[5]
Appearance	Solid	[5]
Purity	Typically ≥97%	[5]
Storage	Sealed in dry, room temperature	[5]
InChI Key	ASLMYMBTHPUUJA-UHFFFAOYSA-N	[5]

Synthesis and Purification Workflow

The synthesis of 4-hydroxy-2-quinolone derivatives is well-established in organic chemistry. A common and effective method involves the thermal cyclocondensation of an appropriately substituted aniline with a malonic ester derivative.[6][7] This approach, often a variation of the Conrad-Limpach-Knorr reaction, provides a direct route to the quinolinone core.[1]

Rationale for Synthetic Strategy

The chosen method, a thermal condensation, is advantageous due to its operational simplicity and the relatively accessible starting materials: o-anisidine (2-methoxyaniline) and diethyl malonate. The high temperatures facilitate the initial N-acylation followed by an intramolecular cyclization and subsequent aromatization to yield the stable quinolinone ring system. This one-pot or two-step thermal reaction is a robust and scalable method for generating this class of compounds. A similar procedure has been reported for the synthesis of the 3-ethyl analogue of the title compound.[8]

Detailed Synthesis Protocol

Reaction: o-Anisidine + Diethyl Malonate → 4-hydroxy-8-methoxyquinolin-2(1H)-one

Materials:

• o-Anisidine (2-methoxyaniline)

• Diethyl malonate

• High-boiling point solvent (e.g., Diphenyl ether)

• Ethanol

• Hydrochloric Acid (HCl), 10% aqueous solution

• Sodium Hydroxide (NaOH), 10% aqueous solution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine o-anisidine (1.0 eq) and a slight excess of diethyl malonate (1.1 eq) in a high-boiling solvent like diphenyl ether.

• Thermal Condensation: Heat the mixture to approximately 250-260°C. Ethanol will be generated as a byproduct and should be collected in the Dean-Stark trap to drive the reaction to completion. Monitor the reaction progress by observing the cessation of ethanol distillation. This step typically takes several hours.

• Work-up and Isolation:

  • Allow the reaction mixture to cool to room temperature. The crude product may precipitate.

  • Dilute the mixture with a non-polar solvent like hexane to facilitate precipitation and filter the solid.

  • Wash the crude solid with hexane to remove the high-boiling solvent.

• Purification:

  • Dissolve the crude solid in a 10% aqueous solution of sodium hydroxide. The phenolic hydroxyl group will deprotonate, forming a water-soluble sodium salt.

  • Wash the basic aqueous solution with a water-immiscible organic solvent (e.g., dichloromethane) to remove any non-acidic impurities.

  • Acidify the aqueous layer slowly with 10% hydrochloric acid until the pH is acidic. The desired product will precipitate out of the solution.

  • Filter the purified solid, wash thoroughly with deionized water, and dry under vacuum.

• Final Recrystallization (Optional): For obtaining high-purity material suitable for biological testing, recrystallize the dried solid from a suitable solvent such as ethanol or an ethanol/water mixture.

Synthesis and Purification Workflow Diagram

Caption: Workflow for the synthesis and purification of the target compound.

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step. Standard analytical techniques should be employed.

Table 2: Expected Analytical Data

Technique	Expected Results
¹H NMR	Expect characteristic aromatic proton signals in the δ 6.5-8.0 ppm range. A singlet for the methoxy (–OCH₃) group around δ 3.8-4.0 ppm and a singlet for the vinyl proton at C3 around δ 5.5-6.0 ppm. The N-H and O-H protons may be broad or exchangeable.
¹³C NMR	Expect signals for two carbonyl/enol carbons (>160 ppm), multiple aromatic carbons (100-150 ppm), and a methoxy carbon (~55 ppm).[9]
Mass Spec (MS)	The positive ion mode (ESI+) should show a prominent peak for [M+H]⁺ at m/z 192.19.
FT-IR	Characteristic peaks for N-H and O-H stretching (broad, ~3200-3400 cm⁻¹), C=O stretching (~1650 cm⁻¹), and aromatic C=C stretching (~1600 cm⁻¹).
HPLC	A single major peak with purity >95% using a suitable C18 column and a mobile phase such as acetonitrile/water with a formic acid modifier.

Biological Activity and Therapeutic Potential

While specific biological data for 4-hydroxy-8-methoxyquinolin-2(1H)-one is not extensively published, the quinolinone scaffold is a cornerstone of modern drug discovery.[10][11] Derivatives have demonstrated a vast range of pharmacological activities.

Known Activities of Related Quinolinone Compounds

• Anticancer: Many quinolinone derivatives exhibit potent antiproliferative activity against various cancer cell lines.[3][12] Mechanisms include the inhibition of crucial enzymes like topoisomerase II and interference with signaling pathways such as PI3K/AKT/mTOR.[13][14] A recent study identified quinolinone derivatives as allosteric inhibitors of mutant isocitrate dehydrogenase 1 (mIDH1), a clinically validated target in several cancers.[15]

• Antibacterial: The quinolone class, which includes compounds like ciprofloxacin, are famous for their antibacterial effects, primarily through the inhibition of bacterial DNA gyrase and topoisomerase IV.[1][4]

• Antiviral & Other Activities: The quinoline core is present in compounds with anti-HIV, antimalarial, and anti-inflammatory properties.[1][16]

Given this precedent, 4-hydroxy-8-methoxyquinolin-2(1H)-one represents a valuable scaffold for screening and lead optimization in various therapeutic areas, particularly oncology. The 8-methoxy substitution may influence cell permeability, metabolic stability, and target binding compared to other analogues.[12][17]

Potential Mechanism of Action: A Hypothesis

Based on the activities of structurally similar compounds, 4-hydroxy-8-methoxyquinolin-2(1H)-one could potentially act as an inhibitor of protein kinases or other ATP-binding enzymes. The planar heterocyclic system is well-suited for insertion into the ATP-binding pocket, and the hydroxyl and methoxy groups can form key hydrogen bonds with amino acid residues in the active site.

Caption: Hypothesized mechanism of action via kinase inhibition.

Proposed In Vitro Experimental Protocol: Cell Proliferation Assay

To assess the potential anticancer activity of 4-hydroxy-8-methoxyquinolin-2(1H)-one, a standard cell viability assay is the first logical step.

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of the compound against a panel of human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., HCT116 colorectal carcinoma, MCF-7 breast adenocarcinoma)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 4-hydroxy-8-methoxyquinolin-2(1H)-one, dissolved in DMSO to a 10 mM stock

• Resazurin-based viability reagent (e.g., alamarBlue™ or PrestoBlue™)

• 96-well clear-bottom black plates

• Multichannel pipette, plate reader with fluorescence capabilities

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 5,000 cells per well in 100 µL of complete medium into a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of the compound stock in complete medium. A typical final concentration range would be 0.1 µM to 100 µM.

  • Include "vehicle control" wells (DMSO only, matching the highest concentration used) and "no treatment" control wells.

  • Remove the old medium from the cells and add 100 µL of the medium containing the compound dilutions.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

• Viability Assessment:

  • Add 10 µL of the resazurin-based reagent to each well.

  • Incubate for 2-4 hours at 37°C, protected from light.

  • Measure fluorescence on a plate reader (e.g., 560 nm excitation / 590 nm emission).

• Data Analysis:

  • Subtract the background fluorescence (media only wells).

  • Normalize the data by setting the vehicle control as 100% viability.

  • Plot the percentage of cell viability versus the log of the compound concentration.

  • Use non-linear regression (log(inhibitor) vs. normalized response -- Variable slope) in software like GraphPad Prism to calculate the IC₅₀ value.

This foundational assay will provide quantitative data on the compound's cytotoxic or cytostatic effects, guiding further mechanistic studies.

References

• Discovery and Optimization of Quinolinone Derivatives as Potent, Selective, and Orally Bioavailable Mutant Isocitrate Dehydrogenase 1 (mIDH1) Inhibitors. PubMed. Available at: [Link][15]

• An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. MDPI. Available at: [Link][1]

• One-step Synthesis of 3-Unsubstituted 4-Hydroxy-2(1H)-Quinoline. Connect Journals. Available at: [Link][6]

• Quinoline and Quinazoline Derivatives: A Valuable Prospect for Drug Discovery. MDPI. Available at: [Link][10]

• Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. RSC Publishing. Available at: [Link][7]

• Biological importance of quinoline derivatives in natural and pharmaceutical drugs. Wiley Online Library. Available at: [Link][2]

• From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. Available at: [Link][3]

• Ring-substituted 4-hydroxy-1H-quinolin-2-ones: preparation and biological activity. SciSpace. Available at: [Link][16]

• 4-Hydroxymethyl- and 4-methoxymethylfuro[2,3-h]quinolin-2(1H)-ones: synthesis and biological properties. PubMed. Available at: [Link][13]

• Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. MDPI. Available at: [Link][9]

• Synthesis and Characterization of Substituted 4-Methoxy-1H-quinolin-2-ones. Semantic Scholar. Available at: [Link][18]

• Synthesis of 4-hydroxy-2(1H)-quinolinone (1) from aniline and Meldrum's acid (9). MDPI. Available at: [Link][19]

• Synthesis of 4-Hydroxyquinolin-2(1H)-one Analogues and 2-Substituted Quinolone Derivatives. ResearchGate. Available at: [Link][20]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available at: [Link][4]

• 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one. Acta Crystallographica Section E. Available at: [Link][8]

• CAS#:3148-27-4 | 4-hydroxy-8-methoxy-1-methyl-2(1H)-quinolinone. Chemsrc. Available at: [Link][21]

• 4-Hydroxy-2(1H)-quinolinone derivatives-substitution pattern and fused heterocycles. MDPI. Available at: [Link][11]

• Supporting Information For - Rsc.org. Royal Society of Chemistry. Available at: [Link][22]

• Synthesis and Characterization of Substituted 4-Methoxy-1H-quinolin-2-thiones. Asian Publication Corporation. Available at: [Link][23]

• Synthesis and antiproliferative evaluation of certain 4-anilino-8-methoxy-2-phenylquinoline... PubMed. Available at: [Link][12]

• Natural products and bioactive drugs containing a quinolin-2 (1H)-one moiety. ResearchGate. Available at: [Link][24]

• 8-Methoxy-4-methylquinolin-2(1H)-one. PubChem. Available at: [Link][25]

• One, 6-Ethyl-4-Hydroxy-2 H-Pyrano[3,2-c]Quinoline-2,5(6H)-Dione, (E - Helda - Helsinki.fi. University of Helsinki. Available at: [Link][26]

• Biological Evaluation of 8-Methoxy-2,5-dimethyl-5H-indolo[2,3-b] Quinoline as a Potential Antitumor Agent via PI3K/AKT/mTOR Signaling. MDPI. Available at: [Link][14]

• Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities. ResearchGate. Available at: [Link][17]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 4. Quinolin-4-ones: Methods of Synthesis and Application in Medicine [mdpi.com]
• 5. 4-Hydroxy-8-methoxyquinolin-2(1H)-one | 7224-68-2 [sigmaaldrich.com]
• 6. connectjournals.com [connectjournals.com]
• 7. Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02813B [pubs.rsc.org]
• 8. 3-Ethyl-4-hy­droxy-8-meth­oxy­quinolin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and antiproliferative evaluation of certain 4-anilino-8-methoxy-2-phenylquinoline and 4-anilino-8-hydroxy-2-phenylquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 4-Hydroxymethyl- and 4-methoxymethylfuro[2,3-h]quinolin-2(1H)-ones: synthesis and biological properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. Discovery and Optimization of Quinolinone Derivatives as Potent, Selective, and Orally Bioavailable Mutant Isocitrate Dehydrogenase 1 (mIDH1) Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scispace.com [scispace.com]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. CAS#:3148-27-4 | 4-hydroxy-8-methoxy-1-methyl-2(1H)-quinolinone | Chemsrc [chemsrc.com]
• 22. rsc.org [rsc.org]
• 23. asianpubs.org [asianpubs.org]
• 24. researchgate.net [researchgate.net]
• 25. 8-Methoxy-4-methylquinolin-2(1H)-one | C11H11NO2 | CID 782123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 26. Making sure you're not a bot! [helda.helsinki.fi]

Unveiling the Tautomeric Dynamics of 8-Methoxy-2,4-quinolinediol: A Technical Guide for Drug Development

Executive Summary

For researchers and drug development professionals, mastering the structural dynamics of heterocyclic scaffolds is a prerequisite for rational drug design. 8-Methoxy-2,4-quinolinediol (often designated by its more stable tautomeric name, 4-hydroxy-8-methoxyquinolin-2(1H)-one) is a privileged pharmacophore. Its core exhibits complex prototropic tautomerism—a dynamic equilibrium that dictates the molecule's physicochemical properties, receptor binding affinity, and pharmacokinetic profile. This whitepaper provides an in-depth mechanistic analysis of its tautomeric states and outlines a self-validating experimental workflow for characterizing these shifts in solution.

Structural & Electronic Properties of the Quinolone Scaffold

The 2,4-quinolinediol scaffold exists in a delicate tautomeric equilibrium, primarily oscillating between its keto and enol forms[1]. The introduction of an 8-methoxy group fundamentally alters the electronic landscape of this system. The methoxy substituent exerts a dual electronic effect: an inductive electron-withdrawing effect (-I) through the sigma framework and a resonance-donating effect (+M) through the pi system.

The tautomerism of this compound is generally reduced to three primary forms[2]:

• Keto-Enol Form (Lactam): 4-Hydroxy-8-methoxyquinolin-2(1H)-one. This is the thermodynamically favored state in the solid phase and in polar aprotic solvents. The dominant presence of the 2-quinolone (lactam) over the 2-hydroxyquinoline (lactim) is driven by the high bond energy of the C=O group and hydrogen-bonded dimeric stabilization[3].

• Lactim-Enol Form (Dihydroxy): 8-Methoxy-2,4-quinolinediol. This form maximizes the aromaticity of the bicyclic system. However, the energetic penalty of converting the stable C=O bond into a C=N bond makes this a minor species in most non-polar environments[4].

• Keto-Keto Form (Dione): 8-Methoxyquinoline-2,4(1H,3H)-dione. A transient, non-aromatic species where both oxygen atoms exist as carbonyls. The loss of aromaticity in the nitrogen-containing ring renders this form highly unfavorable[2].

Fig 1. Prototropic tautomeric equilibrium pathways of 8-methoxy-2,4-quinolinediol.

Quantitative Data Summarization

To accurately track these tautomeric shifts, Nuclear Magnetic Resonance (NMR) spectroscopy serves as the gold standard. The chemical shifts of the C2, C3, and C4 nuclei act as definitive markers for the hybridization state of the ring[2].

Table 1: NMR Chemical Shift Markers for 8-Methoxy-2,4-quinolinediol Tautomers

Parameter	Keto-Enol (Lactam)	Lactim-Enol (Dihydroxy)	Keto-Keto (Dione)
Predominant State	Solid state, polar solvents	Minor in solution	Trace / Transient
N1-H / N1 Signal	~11.5 ppm (br s, 1H)	Absent	~11.0 ppm (br s, 1H)
C2 Chemical Shift	~163 ppm (C=O)	~158 ppm (C-OH)	~165 ppm (C=O)
C4 Chemical Shift	~162 ppm (C-OH)	~160 ppm (C-OH)	~195 ppm (C=O)
C3 Chemical Shift	~98 ppm (CH)	~102 ppm (CH)	~45 ppm (CH2)

Self-Validating Experimental Protocol: NMR-Based Tautomer Elucidation

To ensure scientific integrity, the following protocol is designed as a self-validating system . It does not merely measure the sample but includes internal cross-checks (via 2D NMR) to prove that the observed signals belong to the assigned tautomer and are not artifacts of aggregation or solvent interaction.

Step 1: Sample Preparation & Baseline Establishment

• Action: Dissolve 15 mg of 8-methoxy-2,4-quinolinediol in 0.6 mL of anhydrous DMSO-

  .

• Causality: DMSO-

  is selected because its strong hydrogen-bond accepting nature stabilizes the highly polarized N-H bond of the lactam form, slowing down the proton exchange rate sufficiently to observe distinct tautomeric signals on the NMR timescale[4].

Step 2: 1D NMR Acquisition

• Action: Acquire standard

  H and C spectra at 298 K.

• Observation: Look for the characteristic N-H broad singlet at ~11.5 ppm and the C3 methine proton at ~5.8 ppm.

Step 3: The Self-Validation Step (2D HMBC Cross-Validation)

• Action: Acquire a

  H- C HMBC (Heteronuclear Multiple Bond Correlation) spectrum.

• Validation Logic: If the molecule is in the lactam (keto-enol) form, the N-H proton (~11.5 ppm) must show strong

  correlations to the C2 carbonyl (~163 ppm) and the C9 bridgehead carbon. If the molecule has shifted to the dihydroxy form, this N-H proton will be absent, and the new O-H proton will correlate differently. This step mathematically eliminates the possibility of misassigning the tautomer[2].

Step 4: Solvent Titration (Equilibrium Perturbation)

• Action: Gradually titrate CDCl

  into the DMSO- sample and monitor the C2/C4 C shifts.

• Causality: As the solvent becomes less polar, the disruption of solvent-solute hydrogen bonds forces the molecules to self-associate (dimerize) via intermolecular hydrogen bonding between the C2=O and N1-H, further locking the compound into the lactam state[3].

Fig 2. Self-validating NMR workflow for quantifying quinolinediol tautomeric ratios.

Implications for Medicinal Chemistry & Drug Design

Understanding the exact tautomeric state of 8-methoxy-2,4-quinolinediol is not merely an academic exercise; it is the foundation of rational drug design.

When designing kinase inhibitors or antibacterial agents based on this scaffold, the target protein's binding pocket will typically only recognize one specific tautomer. The lactam form presents a distinct hydrogen-bond donor (N-H) and acceptor (C=O) pair, whereas the lactim form presents an entirely different geometric and electronic profile[3].

Strategic Application: Tautomer Locking Medicinal chemists frequently employ "tautomer locking" to optimize pharmacodynamics. By synthesizing N-methylated (locking the lactam form) or O-alkylated (locking the lactim form) derivatives of the 8-methoxy-2,4-quinolinediol core, researchers can force the molecule into its bioactive conformation prior to receptor engagement, drastically reducing the entropic penalty of binding and enhancing in vivo efficacy.

Fig 3. Rational drug design logic leveraging tautomer locking for target optimization.

References

• BenchChem Technical Support Team. Physical and chemical properties of 2,4-Quinolinediol. BenchChem. 1

• Fadda, A. A., et al. (PDF) 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. ResearchGate. 2

• Kim, J., et al. Recent Advances in One-Pot Modular Synthesis of 2-Quinolones. PubMed Central (PMC), NIH. 3

• Sigma-Aldrich. 4-Hydroxy-8-methoxyquinolin-2(1H)-one Product Specification. MilliporeSigma.

• Tucker, G. F. Apparent Ionization Exponents of 4-Hydroxyquinoline, 4-Methoxyquinoline and N-Methyl-4-quinolone; Evaluation of Lactam—Lactim Tautomerism. Journal of the American Chemical Society (ACS). 4

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Recent Advances in One-Pot Modular Synthesis of 2-Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 8-Methoxyquinoline-2,4(1H,3H)-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous natural products and synthetic compounds with a wide array of biological activities.[1][2] Within this class, 8-methoxyquinoline derivatives have garnered significant attention for their potential as therapeutic agents, including in the development of anticancer and antimicrobial drugs. This guide provides a comprehensive technical overview of 8-Methoxyquinoline-2,4(1H,3H)-dione, a compound of interest for its unique structural features and potential for further chemical exploration. The initial query for "2-hydroxy-8-methoxy-1H-quinolin-4-one" leads to this more chemically accurate representation, highlighting the critical role of tautomerism in this heterocyclic system.

Molecular and Physicochemical Properties

8-Methoxyquinoline-2,4(1H,3H)-dione possesses a molecular formula of C₁₀H₉NO₃ and a molecular weight of 191.18 g/mol .[3] The structure features a quinoline core with a methoxy group at the 8-position and carbonyl groups at the 2- and 4-positions. This substitution pattern imparts specific electronic and steric properties that influence its chemical reactivity and biological interactions.

Table 1: Core Molecular and Physicochemical Data

Property	Value	Source
Molecular Formula	C₁₀H₉NO₃	[3]
Molecular Weight	191.18 g/mol	[3]
IUPAC Name	8-methoxy-1H-quinoline-2,4-dione	[3]
Canonical SMILES	COC1=CC=CC2=C1NC(=O)CC2=O	[3]
InChI Key	RTVHGTINVQIECB-UHFFFAOYSA-N	[3]
Hydrogen Bond Donor Count	1	[3]
Hydrogen Bond Acceptor Count	3	[3]
XLogP3	0.8	[3]
Exact Mass	191.058243149 g/mol	[3]

The Critical Role of Tautomerism

The initial nomenclature "2-hydroxy-8-methoxy-1H-quinolin-4-one" alludes to a crucial aspect of this molecule's chemistry: tautomerism. Hydroxyquinolines exist in a dynamic equilibrium between their enol and keto forms. In the case of 8-Methoxyquinoline-2,4(1H,3H)-dione, several tautomeric forms are possible, with the dione form generally being the most stable in the solid state and in many solvents. This is due to the thermodynamic stability of the amide and ketone functionalities.

The tautomeric equilibrium can be influenced by several factors, including solvent polarity, pH, and temperature. Understanding and controlling this equilibrium is vital in drug development, as different tautomers can exhibit distinct biological activities and pharmacokinetic profiles.

Caption: Tautomeric equilibria of 8-methoxy-substituted quinolinediol/dione.

Synthesis and Chemical Reactivity

The synthesis of 8-Methoxyquinoline-2,4(1H,3H)-dione can be approached through several routes, often starting from more readily available quinoline precursors. One common strategy involves the modification of a pre-existing quinoline core.

Synthetic Workflow Overview

Sources

• 1. scispace.com [scispace.com]
• 2. Synthesis and biological applications of some novel 8-Hydroxyquinoline urea and thiourea derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 3. 3-Ethyl-3-hy­droxy-8-meth­oxy­quinoline-2,4(1H,3H)-dione monohydrate - PMC [pmc.ncbi.nlm.nih.gov]

8-Methoxy Carbostyril Derivatives in Medicinal Chemistry: Structural Dynamics, Target Engagement, and Synthetic Methodologies

Executive Summary

The 8-methoxy carbostyril core (8-methoxyquinolin-2(1H)-one) represents a highly privileged pharmacophore in modern medicinal chemistry. By acting as a rigid, bidentate scaffold capable of precise hydrogen bonding and hydrophobic interactions, this moiety has been successfully integrated into diverse therapeutic classes, ranging from broad-spectrum antimicrobials to central nervous system (CNS) modulators. As a Senior Application Scientist, I have structured this whitepaper to dissect the stereoelectronic causality behind the 8-methoxy substitution, its mechanistic target engagement across different biological systems, and the validated synthetic workflows required for its functionalization.

Stereoelectronic Causality of the 8-Methoxy Substitution

The carbostyril ring system exhibits a classic lactam-lactim tautomerism. However, under physiological conditions, the lactam form predominates, providing a stable hydrogen-bond donor (N-H) and acceptor (C=O). The introduction of a methoxy group (-OCH₃) at the C-8 position fundamentally alters the physicochemical properties of the core:

• Steric Shielding: The bulky methoxy group restricts the rotational degrees of freedom of adjacent substituents, locking the molecule into bioactive conformations.

• Electronic Modulation: As a strong electron-donating group (EDG) via resonance, the C-8 methoxy enriches the electron density of the quinolone ring. This lowers the oxidation potential and significantly mitigates UV-induced radical formation, a primary cause of phototoxicity in halogenated derivatives[1].

Mechanistic Target Engagement & Structure-Activity Relationships (SAR)

Antimicrobial Action: Trapping DNA Gyrase

In the realm of antibacterial agents, the 8-methoxy quinolone/carbostyril core is most famously utilized in advanced fluoroquinolones like Moxifloxacin. These compounds function by trapping DNA gyrase (specifically the GyrA subunit) and topoisomerase IV in a cleaved DNA complex, halting replication[1],[2].

The Causality of C-8 Methoxy Superiority: Historically, fluoroquinolones with a C-8 proton (e.g., Ciprofloxacin) or a C-8 fluorine (e.g., Sparfloxacin) were highly susceptible to bacterial resistance caused by single-step mutations in the quinolone resistance-determining region (QRDR), such as the S83L mutation in E. coli[3]. The C-8 methoxy group provides a unique steric and electronic fit within the GyrA binding pocket that allows the drug to maintain high affinity even when the S83 residue is mutated[4],[3]. Furthermore, 8-methoxy derivatives exhibit enhanced lethality against non-growing cells and effectively close the "mutant selection window," thereby suppressing the emergence of resistant Staphylococcus aureus and Mycobacterium tuberculosis strains[1],[5].

Neuropsychiatric Applications: 5-HT1A Receptor Modulation

Beyond antimicrobials, the 8-methoxy carbostyril scaffold is a cornerstone in the design of novel antidepressants and antipsychotics. Long-chain arylpiperazine derivatives of 8-methoxy carbostyril exhibit exquisite affinity for the serotonin 5-HT1A receptor[6],[7].

The Causality of Receptor Selectivity: The carbostyril core acts as a bioisostere for the indole ring of serotonin. The C-8 methoxy group acts as a critical hydrogen-bond acceptor, interacting with specific polar residues in the transmembrane domains of the 5-HT1A receptor. Photoaffinity labeling studies using probes like 8-methoxy-3'-NAP-amino-PAT have demonstrated that this substitution drives a >20-fold selectivity for the 63-kDa 5-HT1A binding subunit over 5-HT2 or dopamine D2 receptors[8],[7].

Cardiovascular and Gastroenterological Efficacy

Derivatives of 8-methoxycarbostyril have also been developed as peripheral vasodilators and anti-peptic ulcer agents. The mechanism hinges on the localized upregulation of endogenous prostaglandin E2 (PGE2) in the gastric mucosa and the inhibition of phosphodiesterase (PDE) enzymes, which collectively inhibit intimal thickening and platelet aggregation[9].

Fig 1: Divergent target engagement pathways of 8-methoxy carbostyril derivatives.

Quantitative Structure-Activity Relationship (SAR) Data

To illustrate the profound impact of the C-8 substituent, the following table synthesizes comparative pharmacodynamic data across both antimicrobial and CNS applications.

Table 1: Impact of C-8 Substitution on Pharmacodynamics

Compound Class	C-8 Substituent	Primary Target	Key Pharmacodynamic & Clinical Effect	Reference
Fluoroquinolone	-H (e.g., Ciprofloxacin)	DNA Gyrase / Topo IV	Baseline antibacterial activity; highly susceptible to GyrA mutations.	[1],[3]
Fluoroquinolone	-F (e.g., Sparfloxacin)	DNA Gyrase / Topo IV	Increased Gram-positive activity; high incidence of severe phototoxicity.	[1]
Fluoroquinolone	-OCH₃ (e.g., Moxifloxacin)	DNA Gyrase (GyrA)	Overcomes S83L resistance mutations; low phototoxicity; kills non-growing cells.	[1],[5]
Arylpiperazine	-H	5-HT1A / D2 Receptors	Baseline binding affinity; poor selectivity between serotonin receptor subtypes.	[6]
Arylpiperazine	-OCH₃	5-HT1A Receptor	>20-fold selectivity for 5-HT1A over 5-HT2; high affinity (IC50 ~ 6.6 nM).	[8],[7]

Experimental Methodologies: Synthetic Workflows

The functionalization of the 8-methoxy carbostyril core—specifically via N-alkylation—is the critical gateway to synthesizing bioactive CNS agents (e.g., 1-[3-[4-(3-chlorophenyl)-1-piperazinyl]propyl]-3,4-dihydro-8-methoxy-2(1H)-quinolinone)[6]. The following protocol is a self-validating system designed to ensure regioselectivity and maximize yield.

Protocol: Regioselective N-Alkylation and Amination of 8-Methoxycarbostyril

Phase 1: N-Alkylation via Lactam Deprotonation

• Preparation: Suspend 8-methoxy-3,4-dihydroquinolin-2(1H)-one (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere. Cool the reaction vessel to 0°C.

• Deprotonation: Slowly add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

  • Causality: The lactam N-H is weakly acidic. NaH ensures irreversible, quantitative deprotonation to form the highly nucleophilic sodium salt. DMF is chosen as a polar aprotic solvent because it effectively solvates the sodium cation, leaving the nitrogen anion "naked" and highly reactive[6].

• Alkylation: After 30 minutes of stirring (until H₂ evolution ceases), add 1-bromo-3-chloropropane (1.5 eq) dropwise. Heat the mixture to 60°C for 4 hours.

  • Causality: The differential leaving group ability (Br > Cl) ensures that the nucleophilic nitrogen exclusively attacks the brominated carbon, preventing unwanted polymerization or cross-linking.

• Validation (QC): Quench with ice water and extract with ethyl acetate. Confirm the N-alkylation (versus O-alkylation) via ¹H-NMR; the disappearance of the broad lactam N-H peak (~10 ppm) and the appearance of a triplet at ~3.9 ppm (N-CH₂) confirms regioselectivity.

Phase 2: Finkelstein-Catalyzed Amination 5. Substitution: Dissolve the resulting 1-(3-chloropropyl)-8-methoxycarbostyril intermediate in acetonitrile. Add 4-(3-chlorophenyl)-1-piperazine (1.1 eq), anhydrous K₂CO₃ (2.0 eq), and a catalytic amount of Potassium Iodide (KI, 0.1 eq).

• Causality: The primary alkyl chloride is relatively unreactive toward the bulky piperazine nucleophile. KI initiates a Finkelstein reaction, converting the alkyl chloride to a highly reactive alkyl iodide in situ, drastically accelerating the SN2 displacement[6]. K₂CO₃ acts as an acid scavenger to neutralize the generated HCl, preventing the protonation and deactivation of the piperazine nucleophile.

• Isolation: Reflux for 12 hours. Filter the inorganic salts, concentrate the filtrate in vacuo, and purify via silica gel chromatography (DCM:MeOH 95:5) to yield the target CNS agent.

Fig 2: Step-by-step synthetic workflow for the N-alkylation of 8-methoxy carbostyril.

References

• [6] 3,4-Dihydro-2(1H)-quinolinone as a Novel Antidepressant Drug: Synthesis and Pharmacology of 1-[3-[4-(3-Chlorophenyl)-1-piperazinyl]propyl] | ACS Publications. Available at: [Link]

• [9] CARBOSTYRIL DERIVATIVES, PROCEDURES FOR PREPARING THEREOF AND PHARMACEUTICAL COMPOSITIONS | Google Patents. Available at:

• [1] Molecular Basis for the Differential Quinolone Susceptibility of Mycobacterial DNA Gyrase | Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]

• [4] Use of Gyrase Resistance Mutants To Guide Selection of 8-Methoxy-Quinazoline-2,4-Diones | PMC. Available at: [Link]

• [2] Suppression of gyrase-mediated resistance by C7 aryl fluoroquinolones | Oxford Academic. Available at:[Link]

• [3] Mechanism of Binding of Fluoroquinolones to the Quinolone Resistance‐Determining Region of DNA Gyrase | ResearchGate. Available at: [Link]

• [5] Killing of Staphylococcus aureus by C-8-Methoxy Fluoroquinolones | Antimicrobial Agents and Chemotherapy - ASM Journals. Available at: [Link]

• [8] Identification of the 5-HT1A receptor binding subunit in rat brain membranes using the photoaffinity probe [3H]8-methoxy-2-[N-n-propyl, N-3-(2-nitro-4-azidophenyl)aminopropyl]aminotetralin | PubMed. Available at: [Link]

• [7] Irreversible blockade of central 5-HT1A receptor binding sites by the photoaffinity probe 8-methoxy-3'-NAP-amino-PAT | PubMed. Available at: [Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Use of Gyrase Resistance Mutants To Guide Selection of 8-Methoxy-Quinazoline-2,4-Diones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Irreversible blockade of central 5-HT1A receptor binding sites by the photoaffinity probe 8-methoxy-3'-NAP-amino-PAT - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of the 5-HT1A receptor binding subunit in rat brain membranes using the photoaffinity probe [3H]8-methoxy-2-[N-n-propyl, N-3-(2-nitro-4-azidophenyl)aminopropyl]aminotetralin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. SE462848B - CARBOSTYRIL DERIVATIVES, PROCEDURES FOR PREPARING THEREOF AND PHARMACEUTICAL COMPOSITIONS - Google Patents [patents.google.com]

The Ascending Pharmacological Potential of 8-Methoxy-Quinolin-4-one Analogs: A Technical Guide for Drug Discovery

Introduction: The Quinolin-4-one Scaffold as a Privileged Structure in Medicinal Chemistry

The quinolin-4-one nucleus is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its versatile pharmacological activities.[1][2] These compounds, both naturally occurring and synthetic, have demonstrated a broad spectrum of biological effects, including antibacterial, antifungal, anticancer, and anti-inflammatory properties.[1][3][4] The structural versatility of the quinolin-4-one ring system allows for extensive chemical modifications, enabling the fine-tuning of its biological activity and pharmacokinetic properties.[5] Among the various substituted quinolin-4-ones, the 8-methoxy analogs have emerged as a particularly promising class of compounds with diverse therapeutic potential.[6][7][8] The presence of the methoxy group at the 8-position can significantly influence the molecule's electronic and steric properties, leading to enhanced biological activity and target selectivity.[6] This technical guide provides an in-depth exploration of the pharmacological landscape of 8-methoxy-quinolin-4-one analogs, offering valuable insights for researchers, scientists, and drug development professionals. We will delve into their synthesis, multifaceted biological activities, underlying mechanisms of action, and key experimental protocols for their evaluation, thereby providing a comprehensive resource to accelerate the discovery and development of novel therapeutics based on this privileged scaffold.

Synthesis of the 8-Methoxy-Quinolin-4-one Scaffold: Foundational Methodologies

The synthesis of the 8-methoxy-quinolin-4-one core relies on established cyclization strategies that have been adapted to incorporate the desired methoxy substituent. Two of the most common and versatile methods are the Gould-Jacobs reaction and the Camps cyclization.[1][9]

1. Gould-Jacobs Reaction: This method involves the reaction of an appropriately substituted aniline, in this case, 2-aminoanisole (o-anisidine), with a malonic acid derivative, typically diethyl ethoxymethylenemalonate (EMME), followed by thermal cyclization. The reaction proceeds through an initial nucleophilic substitution, followed by a thermally induced intramolecular cyclization and subsequent elimination to afford the quinolin-4-one ring system.

2. Camps Cyclization: The Camps cyclization provides an alternative route, utilizing an N-(2-acylaryl)amide as the precursor.[9] For the synthesis of 8-methoxy-quinolin-4-ones, this would involve the base-catalyzed intramolecular cyclization of an N-(2-acyl-6-methoxyphenyl)amide. The choice of base and reaction conditions can influence the regioselectivity of the cyclization.[9]

Below is a generalized workflow for the synthesis of 8-methoxy-quinolin-4-one analogs.

Caption: A generalized workflow for the synthesis of 8-methoxy-quinolin-4-one analogs.

Pharmacological Potential: A Multifaceted Profile

The 8-methoxy-quinolin-4-one scaffold has been explored for a range of pharmacological activities, with the most prominent being anticancer, antimicrobial, and anti-inflammatory effects. Emerging evidence also points towards their potential in the realm of neuroprotection.

Anticancer Activity

Quinolin-4-one derivatives have shown significant promise as anticancer agents, and the 8-methoxy substitution has been found to be a key determinant of activity in several analogs.[1][10] These compounds exert their antiproliferative effects through various mechanisms, including the inhibition of cell cycle progression and the induction of apoptosis.[1][6]

A study on 4-anilino-8-methoxy-2-phenylquinoline derivatives revealed that the position of substituents on the quinoline ring is crucial for their antiproliferative activity.[6] For instance, certain derivatives exhibited potent growth inhibition against various cancer cell lines, including colon, breast, and melanoma.[6] Flow cytometric analysis indicated that some of these compounds induce cell cycle arrest in the S-phase.[6]

Compound Class	Cancer Cell Line	IC50/GI50 (µM)	Reference
4-anilino-8-methoxy-2-phenylquinoline derivatives	HCT-116 (colon)	0.07	[6]
MCF7 (breast)	<0.01	[6]
MDA-MB-435 (breast)	<0.01	[6]

Table 1: Anticancer Activity of Selected 8-Methoxy-quinolin-4-one Analogs

Antimicrobial Activity

The quinolone and quinolin-4-one scaffolds are well-established in the field of antibacterial agents.[11][12] Their primary mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes that are essential for DNA replication and repair.[11][12] The 8-methoxy substituent has been incorporated into various quinoline derivatives to enhance their antibacterial potency.[7][8]

Studies on novel 8-methoxy-4-methyl-quinoline derivatives have demonstrated their antibacterial activity against a range of both Gram-positive and Gram-negative bacteria.[7] Some of these compounds exhibited potent activity, comparable to the standard drug ampicillin.[7] Furthermore, 8-methoxyquinoline derivatives have also shown promising antifungal activity.[8]

Compound Class	Bacterial/Fungal Strain	Activity	Reference
8-methoxy-4-methyl-quinoline derivatives	Various bacterial strains	Potent antibacterial activity	[7]
8-methoxyquinoline	Aspergillus flavus, Aspergillus niger, Trichophyton	Strong antifungal activity	[8]
Bacillus subtilis, Salmonella spp., Salmonella typhi	Strong antibacterial activity	[8]

Table 2: Antimicrobial Activity of Selected 8-Methoxy-quinolin-4-one Analogs

Anti-inflammatory Activity

Chronic inflammation is a key pathological feature of numerous diseases, and there is a continuous search for novel anti-inflammatory agents. Quinoline derivatives have emerged as a promising class of compounds with anti-inflammatory properties.[13][14] The 8-methoxy-quinolin-4-one scaffold has been investigated for its potential to modulate inflammatory pathways. For instance, certain 8-quinolinesulfonamide derivatives have been shown to inhibit the production of pro-inflammatory mediators like nitric oxide (NO), TNF-α, and IL-1β.[15] The mechanism of action for some of these compounds involves the inhibition of the TLR4/MD-2 signaling pathway.[15]

Compound Class	Inflammatory Mediator	IC50 (µM)	Reference
8-quinolinesulfonamide derivatives	NO	2.61	[15]
TNF-α	9.74	[15]
IL-1β	12.71	[15]

Table 3: Anti-inflammatory Activity of Selected 8-Methoxy-quinolin-4-one Analogs

Neuroprotective Potential

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss. There is a growing interest in developing multifunctional compounds that can target various aspects of neurodegeneration, including oxidative stress and neuroinflammation.[16] Quinoline derivatives have been investigated for their neuroprotective properties, with some compounds designed to act as antioxidants and enzyme inhibitors.[16][17] While specific studies on the neuroprotective effects of 8-methoxy-quinolin-4-one analogs are still emerging, the broader class of quinolines shows promise in this area. For example, some quinoline derivatives are predicted to inhibit enzymes like catechol-O-methyltransferase (COMT), acetylcholinesterase (AChE), and monoamine oxidase B (MAO-B), which are relevant targets in neurodegenerative diseases.[16]

Mechanisms of Action: Elucidating the Molecular Targets

The diverse pharmacological activities of 8-methoxy-quinolin-4-one analogs stem from their ability to interact with various molecular targets and modulate key signaling pathways.

Antimicrobial Mechanism: As mentioned earlier, the primary antibacterial mechanism of quinolones involves the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[12] These enzymes are crucial for managing DNA topology during replication, transcription, and repair. By forming a stable complex with the enzyme and DNA, quinolones trap the enzyme in a state where it has cleaved the DNA, leading to the accumulation of double-strand breaks and ultimately cell death.

Caption: Simplified diagram of the antimicrobial mechanism of action of quinolin-4-one analogs.

Anti-inflammatory Mechanism: The anti-inflammatory effects of some quinoline derivatives are attributed to their ability to interfere with key inflammatory signaling pathways. For instance, the inhibition of the Toll-like receptor 4 (TLR4) signaling pathway has been identified as a mechanism for certain 8-quinolinesulfonamide derivatives.[15] TLR4 is a key receptor in the innate immune system that recognizes lipopolysaccharide (LPS) from Gram-negative bacteria. Its activation triggers a downstream signaling cascade involving NF-κB and MAPKs, leading to the production of pro-inflammatory cytokines. By inhibiting TLR4, these compounds can effectively suppress the inflammatory response.

Caption: Simplified diagram of the anti-inflammatory mechanism of action of certain quinoline analogs.

Experimental Protocols: A Guide to Evaluation

The evaluation of the pharmacological potential of 8-methoxy-quinolin-4-one analogs requires a battery of well-established in vitro and in vivo assays. These assays are crucial for determining the potency, selectivity, and mechanism of action of the compounds.

In Vitro Anticancer Activity Assessment

A common initial step in anticancer drug screening is to assess the cytotoxicity of the compounds against a panel of cancer cell lines.[18][19]

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the 8-methoxy-quinolin-4-one analogs for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

In Vitro Antimicrobial Susceptibility Testing

The minimum inhibitory concentration (MIC) is a key parameter for evaluating the antibacterial activity of a compound.[20]

Protocol: Broth Microdilution Method for MIC Determination

• Compound Preparation: Prepare a series of twofold dilutions of the 8-methoxy-quinolin-4-one analogs in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Bacterial Inoculum: Prepare a standardized bacterial inoculum (e.g., 5 x 10^5 CFU/mL) and add it to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vivo Anti-inflammatory Activity Assessment

Animal models are essential for evaluating the in vivo efficacy of anti-inflammatory compounds.[21][22] The carrageenan-induced paw edema model in rats is a widely used acute inflammation model.

Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Acclimatization: Acclimatize male Wistar rats for at least one week before the experiment.

• Compound Administration: Administer the 8-methoxy-quinolin-4-one analogs orally or intraperitoneally at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug (e.g., indomethacin).

• Induction of Inflammation: One hour after compound administration, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the control group.

Caption: A representative experimental workflow for the pharmacological evaluation of 8-methoxy-quinolin-4-one analogs.

Conclusion and Future Directions

The 8-methoxy-quinolin-4-one scaffold represents a highly promising and versatile platform for the development of novel therapeutic agents. The existing body of research clearly demonstrates their significant potential in the fields of oncology, infectious diseases, and inflammation. The structure-activity relationship studies have provided valuable insights into the key structural features required for potent biological activity, paving the way for the rational design of next-generation analogs.

Future research in this area should focus on several key aspects. Firstly, a more in-depth exploration of the mechanisms of action of these compounds is warranted to identify novel molecular targets and pathways. Secondly, the evaluation of their pharmacokinetic and toxicological profiles is crucial for their translation into clinical candidates. Furthermore, the application of advanced drug delivery strategies could enhance the therapeutic efficacy and reduce the potential side effects of these compounds. The continued investigation of 8-methoxy-quinolin-4-one analogs holds great promise for the discovery of new and effective treatments for a wide range of human diseases.

References

• Cell-culture based test systems for anticancer drug screening - ecancer. (2020, May 22).
• In vivo preclinical models for immune-mediated inflammatory disease drug development. (2021, August 2).
• Advanced in vivo inflammation & immunology models | Preclinical CRO Services - Nuvisan. (n.d.).
• In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. (2019, November 22).
• In vitro assays and techniques utilized in anticancer drug discovery - PubMed. (2019, January 15).
• In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. (2023, April 19).
• Sygnature Discovery launches its in vivo LPS model to profile early-stage anti-inflammatory drugs. (2023, June 12).
• Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents | ACS Omega. (2021, July 2).
• Leading In Vivo and In Vitro Inflammation Models | PORSOLT. (n.d.).
• In vitro bioassays for anticancer drug screening: effects of cell concentration and other assay parameters on growth inhibitory activity - PubMed. (2001, November 8).
• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - MDPI. (2025, September 25).
• review of 4H-quinolizin-4-one derivatives in medicinal chemistry. - Benchchem. (n.d.).
• Structural–activity relationship (SAR) of 4-quinolone derivatives - ResearchGate. (n.d.).
• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC. (2025, January 3).
• Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials - PMC. (2016, April 18).
• Structure−Activity Relationship of Quinoline Derivatives as Potent and Selective α2C-Adrenoceptor Antagonists | Journal of Medicinal Chemistry - ACS Publications. (2006, September 28).
• Synthesis and antiproliferative evaluation of certain 4-anilino-8-methoxy-2-phenylquinoline ... - PubMed. (2006, May 1).
• (PDF) ChemInform Abstract: A Study of Antibacterial Activity of Some Novel 8-Methoxy-4-methyl-quinoline Derivatives. - ResearchGate. (2025, August 9).
• Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities - ResearchGate. (2014, December 31).
• Mechanism of Quinolone Action and Resistance - PMC. (n.d.).
• Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives | ACS Omega. (2018, March 14).
• Quinoline – Knowledge and References - Taylor & Francis. (n.d.).
• Translational Oncology - Semantic Scholar. (n.d.).
• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - ResearchGate. (2025, January 2).
• Design, synthesis, and antibacterial activity of novel 8-methoxyquinoline-2-carboxamide compounds containing 1,3,4-thiadiazole moiety - PubMed. (2018, February 23).
• Synthesis, Characterization, and Anti-Inflammatory Activity of Newer Quinazolinone Analogs. (n.d.).
• Investigation of the anticancer activity of modified 4-hydroxyquinolone analogues: in vitro and in silico studies - RSC Publishing. (2025, February 5).
• Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues. (n.d.).
• Comparative Analysis of 5,8-Dimethoxy-2-methylquinolin-4-ol Analogs in Drug Discovery - Benchchem. (n.d.).
• 8-Hydroxyquinolylnitrones as multifunctional ligands for the therapy of neurodegenerative diseases - IRIS. (n.d.).
• 8-Methoxyquinoxalin-5-ol and Its Analogs: A Technical Review for Drug Discovery Professionals - Benchchem. (n.d.).
• Quinolin-4-ones: Methods of Synthesis and Application in Medicine - MDPI. (n.d.).
• Antibacterial and Antibiofilm Activity of 8‐Hydroxyquinoline Derivatives Against Mycobacterium and Staphylococcus Species - PMC. (n.d.).
• N-(4-methoxyphenyl) quinoline-8-sulfonamide reduces the inflammatory response of fibroblast-like synoviocytes by targeting receptor (calcitonin) activity modifying protein 1 in rheumatoid arthritis - PubMed. (2024, December 5).
• New Quinoline-Based Compounds for Analgesic and Anti-Inflammatory Evaluation. (2016, February 4).
• Full article: Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review - Taylor & Francis. (2021, October 11).
• Synthesis and evaluation of the anti-inflammatory activity of novel 8-quinolinesulfonamide derivatives as TLR4/MD-2 inhibitors with efficacy in adjuvant-induced arthritis - PubMed. (2021, September 15).
• The synthesis and chemistry of Quinolino(7,8-h)quinoline derivatives. (n.d.).
• WO2016162706A1 - Enantiomers of 8-hydroxy quinoline derivatives and the synthesis thereof - Google Patents. (n.d.).
• The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity - MDPI. (n.d.).
• Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC. (2023, October 12).
• Design and Synthesis of New Quinazolin-4-one Derivatives with Negative mGlu 7 Receptor Modulation Activity and Antipsychotic-Like Properties - MDPI. (2023, January 19).
• The neuroprotective activity of 8-alkylamino-1,4-benzoxazine antioxidants - PubMed. (2001, July 27).

Sources

• 1. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis, Characterization, and Anti-Inflammatory Activity of Newer Quinazolinone Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and antiproliferative evaluation of certain 4-anilino-8-methoxy-2-phenylquinoline and 4-anilino-8-hydroxy-2-phenylquinoline derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues [scirp.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Mechanism of Quinolone Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. tandfonline.com [tandfonline.com]
• 15. Synthesis and evaluation of the anti-inflammatory activity of novel 8-quinolinesulfonamide derivatives as TLR4/MD-2 inhibitors with efficacy in adjuvant-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Quinoline Derivatives: Promising Antioxidants with Neuroprotective Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The neuroprotective activity of 8-alkylamino-1,4-benzoxazine antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Cell-culture based test systems for anticancer drug screening - ecancer [ecancer.org]
• 19. noblelifesci.com [noblelifesci.com]
• 20. mdpi.com [mdpi.com]
• 21. blog.crownbio.com [blog.crownbio.com]
• 22. nuvisan.com [nuvisan.com]

Navigating the Nomenclature of a Versatile Scaffold: A Technical Guide to 2,4-dihydroxy-8-methoxyquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Core and the Significance of Substitution

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry and drug development. Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The biological and chemical properties of a quinoline derivative are profoundly influenced by the nature and position of its substituents. This guide focuses on a specific derivative, 2,4-dihydroxy-8-methoxyquinoline, providing an in-depth exploration of its nomenclature and the synonyms that arise from its structural characteristics. A thorough understanding of its naming conventions is paramount for accurate communication, literature searching, and unambiguous identification in a research and development setting.

The Challenge of Tautomerism in Hydroxyquinolines

A critical aspect of understanding the nomenclature of 2,4-dihydroxy-8-methoxyquinoline is the phenomenon of keto-enol tautomerism. Hydroxyquinolines, particularly those with hydroxyl groups at the 2- and 4-positions, can exist in equilibrium between the dihydroxy (enol) form and various keto-enol (quinolone) forms. This equilibrium is influenced by factors such as the solvent, pH, and the presence of other substituents. This dynamic nature leads to multiple valid IUPAC names and a variety of synonyms for the same chemical entity.

Unraveling the Nomenclature: IUPAC Names and Synonyms

Due to tautomerism, 2,4-dihydroxy-8-methoxyquinoline can be identified by several systematic and common names. Below is a comprehensive breakdown of the most relevant nomenclature.

Systematic (IUPAC) Names

The most accurate and unambiguous way to name this compound according to IUPAC rules is by considering its different tautomeric forms.

• 8-methoxyquinoline-2,4-diol : This name treats the compound as a quinoline ring substituted with a methoxy group at position 8 and two hydroxyl groups at positions 2 and 4. This represents the "diol" or "enol" tautomer.

• 4-hydroxy-8-methoxyquinolin-2(1H)-one : This is a highly prevalent and stable tautomer. Here, the hydroxyl group at position 2 has converted to a carbonyl group, forming a quinolin-2-one. The "(1H)" indicates that the nitrogen at position 1 bears a hydrogen atom.

• 2-hydroxy-8-methoxyquinolin-4(1H)-one : In this tautomer, the hydroxyl group at position 4 has tautomerized to a carbonyl group, resulting in a quinolin-4-one structure. PubChem lists a similar compound, 8-methoxyquinolin-4-ol, with the IUPAC name 8-methoxy-1H-quinolin-4-one.[3]

Common Synonyms and Alternative Names

In literature and chemical databases, a variety of synonyms may be encountered. These often reflect the different tautomeric forms or are historical trivial names.

• 8-methoxy-2,4-quinolinediol

• 2,4-dihydroxy-8-methoxyquinoline

• 4-hydroxy-8-methoxy-2-quinolone

• 2-hydroxy-8-methoxy-4-quinolone

• 8-methoxy-4-hydroxycarbostyril (Carbostyril is a historical name for 2-hydroxyquinoline)

The following table summarizes the key identifiers for closely related structures, which helps in understanding the nomenclature patterns of substituted quinolines.

Compound Name	CAS Number	Molecular Formula	Synonyms
8-methoxyquinolin-4-ol	21269-34-1[3]	C10H9NO2	4-Hydroxy-8-methoxyquinoline, 8-methoxy-1H-quinolin-4-one[3]
8-Methoxyquinoline	938-33-0[4]	C10H9NO	Methyl 8-quinolyl ether[4][5]
2,4-Dihydroxyquinoline	86-95-3[2]	C9H7NO2	2,4-Quinolinediol, 4-Hydroxy-2(1H)-quinolinone, 4-Hydroxycarbostyril[2][6]

Understanding the Quinoline Ring System: A Foundation for Nomenclature

To fully grasp the systematic naming of these compounds, a foundational understanding of the quinoline ring system is essential. Quinoline is a bicyclic aromatic heterocycle composed of a benzene ring fused to a pyridine ring. The numbering of the atoms in the quinoline ring follows a specific convention, which is crucial for correctly assigning the positions of substituents.

Caption: Standard IUPAC numbering of the quinoline ring system.

The substituents are named and numbered based on their position on this ring. For "2,4-dihydroxy-8-methoxyquinoline":

• -dihydroxy : Indicates two hydroxyl (-OH) groups.

• -methoxy : Indicates one methoxy (-OCH3) group.

• 2,4- : Specifies the positions of the hydroxyl groups.

• 8- : Specifies the position of the methoxy group.

Visualizing the Tautomeric Equilibrium

The following diagram illustrates the tautomeric equilibrium between the diol and the two most prominent keto-enol forms of 2,4-dihydroxy-8-methoxyquinoline.

Caption: Tautomeric forms of 2,4-dihydroxy-8-methoxyquinoline.

Conclusion: A Note on Practical Application

For researchers, scientists, and drug development professionals, it is crucial to be aware of the multiple valid names for 2,4-dihydroxy-8-methoxyquinoline. When conducting literature searches or purchasing this chemical, it is advisable to use a combination of its systematic names, common synonyms, and, most importantly, its CAS number (where available for a specific tautomer) to ensure comprehensive and accurate results. The inherent tautomerism of this and similar hydroxyquinoline scaffolds is a key chemical feature that dictates not only its nomenclature but also its reactivity, biological activity, and physical properties. A clear understanding of these naming conventions is the first step toward successfully leveraging this versatile chemical entity in research and development.

References

• PubChem. (n.d.). 8-Methoxyquinoline. Retrieved from [Link]

• Molbase. (n.d.). 8-METHOXYQUINOLINE. Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,4-dihydroxyquinoline. Retrieved from [Link]

• PubChem. (n.d.). 8-Methoxy-4-methylquinolin-2(1H)-one. Retrieved from [Link]

• PubChem. (n.d.). 8-Methoxyquinolin-4-ol. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 8-Methoxyquinolin-4-ol | C10H9NO2 | CID 243291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 8-Methoxyquinoline | C10H9NO | CID 70310 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. 2,4-Dihydroxyquinoline | 86-95-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]

The Quinoline-2,4-Dione Scaffold in Secondary Metabolites: Biosynthesis, Synthetic Methodologies, and Pharmacological Applications

Executive Summary

The quinoline-2,4-dione scaffold is a privileged, nitrogen-containing bicyclic core that forms the structural foundation of numerous highly active secondary metabolites and synthetic drug candidates[1]. Characterized by its tautomeric flexibility and capacity for extensive hydrogen bonding, this motif is ubiquitous in nature, isolated from bacterial cultures to higher plants. As a Senior Application Scientist, I present this whitepaper to dissect the chemical ecology, pharmacological mechanisms, and advanced synthetic protocols associated with quinoline-2,4-diones. By understanding the causality behind their biosynthetic assembly and translating these principles into metal-free synthetic methodologies, researchers can rapidly accelerate the discovery of novel antimicrobial, antiviral, and anticancer therapeutics.

Structural Biology and Natural Occurrence

Nature utilizes the quinoline-2,4-dione core as a chemical weapon and signaling molecule. The structural diversity of these metabolites arises primarily from substitutions at the C-3 and N-1 positions, which dictate their target affinity and lipophilicity.

• Bacterial Metabolites: In Gram-negative bacteria such as Pseudomonas aeruginosa, alkyl-4-quinolones and their oxidized derivatives (e.g., 3-n-heptyl-3-hydroxy-1,2,3,4-tetrahydroquinoline-2,4-dione, known as T7) serve as critical quorum-sensing molecules and interspecies competitive agents[2].

• Plant-Derived Alkaloids: Higher plants synthesize highly decorated quinoline-2,4-diones. A prominent example is Buchapine [3-(1,1-dimethylallyl)-3-(3-methylbut-2-enyl)-1H-quinoline-2,4-dione], isolated from Evodia roxburghiana. This secondary metabolite exhibits potent antiviral properties, specifically targeting infectious HIV-1[3].

• Micromelum Species: Phytochemical profiling of Micromelum spp. has revealed a rich library of quinolone alkaloids that act as natural defense mechanisms and show high potential as drug leads[1].

Biosynthetic Pathway of Bacterial Alkylquinolones

The biological synthesis of these compounds relies on the condensation of anthranilic acid with fatty acid derivatives. The precise chain length and oxidation state are tightly regulated by specific enzymatic cascades (e.g., the pqs operon in Pseudomonas), ensuring the production of specific quinoline-2,4-dione derivatives tailored for environmental adaptation[2].

Caption: Biosynthetic pathway of bacterial alkylquinolones and quinoline-2,4-dione derivatives.

Pharmacological Profiling & Mechanisms of Action

The unique electronic distribution of the quinoline-2,4-dione ring allows it to intercalate into DNA, bind to viral enzymes, or disrupt bacterial membranes. Table 1 summarizes the quantitative pharmacological data of key metabolites and synthetic derivatives.

Table 1: Key Quinoline-2,4-Dione Metabolites and Biological Activities

Compound / Derivative	Source / Origin	Biological Target / Disease	Key Activity Metric	Reference
Buchapine	Evodia roxburghiana (Plant)	HIV-1	EC₅₀ = 0.940 μM	[3]
T7 Quinolone	Pseudomonas aeruginosa	Bacterial Quorum Sensing	Broad-spectrum antimicrobial	[2]
5-Deazaalloxazines	Synthetic Scaffold	MCF-7 Breast Cancer Cells	IC₅₀ = 0.17 μM	[4]
Pyrimido[4,5-b]quinoline-2,4-dione	Synthetic Scaffold	DNA Topoisomerase II	Apoptosis / DNA Cleavage	[5]

Mechanistic Insights:

• Anticancer Activity: Derivatives such as 1H,2H,3H,4H-pyrimido[4,5-b]quinoline-2,4-dione act by stabilizing the topoisomerase II-DNA cleavage complex. This prevents DNA religation, leading to double-strand breaks and subsequent apoptosis in carcinoma cell lines (e.g., A549 and MCF-7)[5]. Furthermore, 5-deazaalloxazine analogs mimic the natural flavin scaffold, competitively inhibiting critical kinase pathways[4].

• Antimicrobial Action: The scaffold disrupts bacterial cell membrane integrity and inhibits essential enzymes involved in cell wall biosynthesis, showing marked efficacy against methicillin-resistant Staphylococcus aureus (MRSA)[5].

Advanced Synthetic Methodologies

While nature provides the blueprint, extracting secondary metabolites often yields low quantities. Modern drug discovery relies on scalable, atom-economical synthetic routes. Traditional methods (e.g., Skraup or Combes reactions) often require harsh thermal conditions. Recently, visible-light-induced cascade sulfonylation/cyclization has emerged as a superior, metal-free alternative to construct highly functionalized quinoline-2,4-diones[6].

Rationale and Causality in Photochemical Synthesis

Using visible light and a sulfonyl radical precursor (TsSePh) avoids transition-metal catalysts, preventing heavy-metal contamination in biological assays. The light irradiation selectively cleaves the Se-S bond, generating a sulfonyl radical that attacks the alkene of an N-(2-cyanophenyl)methacrylamide precursor. The resulting carbon-centered radical undergoes a highly regioselective intramolecular cyclization with the pendant nitrile group, yielding the target 2,4-dione[6].

Caption: Visible-light-induced cascade sulfonylation and cyclization workflow.

Step-by-Step Experimental Protocol: Synthesis of 1,3-dimethyl-3-(tosylmethyl)quinoline-2,4(1H,3H)-dione

This self-validating protocol ensures high yield (up to 89%) and purity, critical for downstream biological screening[6].

Step 1: Reaction Assembly

• In an oven-dried Schlenk tube equipped with a magnetic stir bar, add N-(2-cyanophenyl)-N-methyl-methacrylamide (0.2 mmol) and TsSePh (0.3 mmol, 1.5 equiv).

• Causality: The slight excess of TsSePh ensures complete consumption of the acrylamide precursor, driving the radical cascade forward.

Step 2: Solvent Addition and Degassing

• Dissolve the mixture in 2.0 mL of anhydrous solvent (e.g., CH₃CN or DCE).

• Perform three freeze-pump-thaw cycles to remove dissolved oxygen.

• Causality: Oxygen is a potent radical scavenger. Degassing is mandatory to prevent premature quenching of the sulfonyl radical, which would severely depress the yield.

Step 3: Photochemical Irradiation

• Place the reaction tube under Blue LED irradiation (e.g., 460 nm) at room temperature for 12–24 hours.

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Petroleum Ether/Ethyl Acetate (5:1) system. The reaction is complete when the starting material spot disappears and a new distinct UV-active spot appears at R_f = 0.25[6].

Step 4: Workup and Purification

• Quench the reaction with water and extract with ethyl acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude residue via silica gel column chromatography (Petroleum Ether/Ethyl Acetate = 5:1).

• Causality: The 5:1 solvent ratio provides optimal chromatographic resolution, separating the moderately polar quinoline-2,4-dione from non-polar selenium byproducts[6].

Step 5: Structural Validation

• Isolate the product as a white solid (mp: 161–162 °C).

• Confirm structural integrity via ¹H-NMR (singlets at δ 4.22 for -CH₂-, δ 3.54 for N-CH₃) and HRMS (calculated for C₁₉H₂₀NO₄S [M+H]⁺: 358.1108)[6].

Future Perspectives in Drug Discovery

The quinoline-2,4-dione scaffold remains a cornerstone in medicinal chemistry. Future drug development will heavily rely on Computer-Aided Drug Design (CADD) to perform Structure-Based Drug Design (SBDD) on this core[4]. By mapping the stereoelectronic properties of natural metabolites like Buchapine and bacterial alkylquinolones, researchers can rationally design synthetic derivatives with enhanced binding affinities to targets such as DNA topoisomerase II and viral integrases. The integration of metal-free photochemical synthesis ensures that these novel therapeutics can be scaled sustainably for clinical evaluation.

References

1.5 - chem960.com 2. 1 - researchgate.net 3.7 - researchgate.net 4.3 - nih.gov 5.4 - nih.gov 6.8 - nih.gov 7. 2 - semanticscholar.org 8.6 - mdpi.com

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Biologically active quinoline and quinazoline alkaloids part I - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, Antitumor Activity and Molecular Docking Study of Novel 5-Deazaalloxazine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 26908-38-3(1H,2H,3H,4H-pyrimido4,5-bquinoline-2,4-dione) | Kuujia.com [kuujia.com]
• 6. Visible Light-Induced Cascade Sulfonylation/Cyclization to Produce Quinoline-2,4-Diones under Metal-Free Conditions [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthetic and medicinal perspective of quinolines as antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Cyclization Strategies in the Synthesis of 8-Methoxy-4-hydroxy-2-quinolone

For: Researchers, scientists, and drug development professionals.

Introduction: The Significance of the 8-Methoxy-4-hydroxy-2-quinolone Scaffold

The quinolone scaffold is a privileged heterocyclic motif that forms the core of numerous natural products and synthetic compounds with a broad spectrum of biological activities.[1][2] The 8-methoxy-4-hydroxy-2-quinolone variant, in particular, is a key intermediate in the synthesis of various pharmacologically active agents. The strategic placement of the methoxy group at the 8-position can significantly influence the molecule's physicochemical properties and biological interactions, making its efficient synthesis a topic of considerable interest in medicinal chemistry and drug development.

This comprehensive guide provides detailed application notes and protocols for the primary cyclization strategies employed in the synthesis of 8-methoxy-4-hydroxy-2-quinolone. We will delve into the mechanistic underpinnings of these reactions, offering insights into the rationale behind experimental choices and providing step-by-step protocols for their successful implementation.

Core Cyclization Strategies and Mechanistic Insights

The synthesis of the 4-hydroxy-2-quinolone core predominantly relies on intramolecular cyclization reactions. The choice of strategy is often dictated by the availability of starting materials and the desired substitution pattern. Here, we will focus on three prominent methods: the Conrad-Limpach-Knorr Synthesis, the Camps Cyclization, and modern Microwave-Assisted Modifications.

The Conrad-Limpach-Knorr Synthesis: A Classic Thermal Cyclization Approach

The Conrad-Limpach-Knorr synthesis is a cornerstone in quinolone chemistry, involving the condensation of an aniline with a β-ketoester, followed by a high-temperature thermal cyclization.[2][3] The reaction proceeds through a β-arylaminoacrylate intermediate, which upon heating, undergoes an intramolecular cyclization to form the quinolone ring.[4]

Causality Behind Experimental Choices:

• Starting Materials: To achieve the desired 8-methoxy substitution, the logical starting aniline would be o-anisidine (2-methoxyaniline). The β-ketoester partner is typically diethyl malonate or a related derivative, which provides the remaining carbon atoms for the quinolone ring.

• Thermal Cyclization: The high temperature required for the cyclization step (typically around 250°C) is necessary to overcome the activation energy for the intramolecular electrophilic aromatic substitution.[4] The use of a high-boiling, inert solvent such as diphenyl ether or mineral oil is crucial for achieving and maintaining this temperature uniformly, which can significantly improve yields.[4]

• Regioselectivity: The Conrad-Limpach-Knorr reaction can yield either the 4-quinolone (Conrad-Limpach product) or the 2-quinolone (Knorr product) depending on the reaction conditions. Lower temperatures during the initial condensation favor the formation of the β-arylaminoacrylate, leading to the 4-quinolone, while higher initial temperatures can lead to the formation of a β-ketoanilide intermediate, which cyclizes to the 2-quinolone.[5]

Visualizing the Conrad-Limpach-Knorr Pathway:

Caption: Conrad-Limpach-Knorr synthesis of 8-methoxy-4-hydroxy-2-quinolone.

Detailed Protocol: Conrad-Limpach Synthesis of 8-Methoxy-4-hydroxy-2-quinolone

Materials:

• o-Anisidine

• Diethyl malonate

• Diphenyl ether

• Ethanol

• Hydrochloric acid (concentrated)

• Sodium hydroxide solution (10% w/v)

• Activated charcoal

• Filtration apparatus (Büchner funnel, filter paper)

• Heating mantle with a temperature controller

• Round-bottom flasks and reflux condenser

Procedure:

• Condensation: In a round-bottom flask, combine o-anisidine (1.0 eq) and diethyl malonate (1.2 eq). Add a catalytic amount of concentrated hydrochloric acid (2-3 drops).

• Heat the mixture at 120-130°C for 2 hours with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Cyclization: In a separate three-necked flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, heat diphenyl ether to 250°C.

• Slowly add the crude intermediate from the condensation step to the hot diphenyl ether with vigorous stirring.

• Maintain the reaction temperature at 250-260°C for 30-45 minutes.

• Work-up and Purification: Allow the reaction mixture to cool to below 100°C and then pour it into a beaker containing petroleum ether or hexane to precipitate the product.

• Filter the crude solid using a Büchner funnel and wash thoroughly with petroleum ether to remove the diphenyl ether.

• Dissolve the crude product in a hot 10% sodium hydroxide solution.

• Treat the alkaline solution with activated charcoal and filter while hot.

• Acidify the filtrate with concentrated hydrochloric acid to precipitate the purified 8-methoxy-4-hydroxy-2-quinolone.

• Filter the purified product, wash with cold water until the washings are neutral, and dry in an oven at 100-110°C.

Expected Yield: While specific yields for this exact transformation can vary, literature on similar Conrad-Limpach cyclizations suggests yields can range from moderate to good (40-70%), depending on the purity of the starting materials and the precise control of the reaction conditions.

The Camps Cyclization: A Base-Catalyzed Intramolecular Condensation

The Camps cyclization is another classical method for synthesizing hydroxyquinolines, proceeding via a base-catalyzed intramolecular condensation of an o-acylaminoacetophenone.[6][7] This method offers an alternative route where the quinolone ring is formed through an intramolecular aldol-type reaction.

Causality Behind Experimental Choices:

• Starting Material: The key precursor for the synthesis of 8-methoxy-4-hydroxy-2-quinolone via the Camps cyclization is N-(2-acetyl-3-methoxyphenyl)acetamide or a related o-acylaminoacetophenone. The synthesis of this precursor typically involves the acylation of the corresponding aminophenol derivative.

• Base Catalyst: The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, in an alcoholic solvent.[7] The base deprotonates the α-carbon of the acetyl group, generating an enolate that then attacks the amide carbonyl carbon in an intramolecular fashion.

• Reaction Conditions: The reaction is typically carried out at reflux temperature to facilitate the cyclization and subsequent dehydration to form the quinolone ring.

Visualizing the Camps Cyclization Pathway:

Caption: Camps cyclization for the synthesis of 8-methoxy-4-hydroxy-2-quinolone.

Detailed Protocol: Camps Cyclization of a Suitably Substituted o-Acylaminoacetophenone

Materials:

• N-(2-acetyl-3-methoxyphenyl)acetamide (or related precursor)

• Sodium hydroxide or Potassium hydroxide

• Ethanol or Methanol

• Hydrochloric acid (for neutralization)

• Filtration apparatus

• Reflux apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the N-(2-acetyl-3-methoxyphenyl)acetamide (1.0 eq) in ethanol.

• Add a solution of sodium hydroxide (3.0 eq) in water to the flask.

• Cyclization: Heat the reaction mixture to reflux with stirring for 3-4 hours. Monitor the reaction by TLC.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water.

• Acidify the solution with hydrochloric acid to precipitate the product.

• Filter the solid product, wash with cold water, and recrystallize from a suitable solvent such as ethanol or a mixture of ethanol and water to obtain the purified 8-methoxy-4-hydroxy-2-quinolone.

Expected Yield: Yields for the Camps cyclization are generally reported to be in the moderate to good range, often dependent on the purity of the starting o-acylaminoacetophenone.

Modern Approaches: Microwave-Assisted Synthesis

Microwave-assisted organic synthesis has emerged as a powerful tool to accelerate chemical reactions, often leading to higher yields and shorter reaction times compared to conventional heating methods.[8][9] This technique can be effectively applied to the synthesis of 8-methoxy-4-hydroxy-2-quinolone, particularly for the thermally demanding cyclization steps.

Causality Behind Experimental Choices:

• Rapid Heating: Microwaves directly and efficiently heat the reaction mixture, allowing for rapid attainment of the high temperatures required for cyclization, thereby reducing the overall reaction time from hours to minutes.[9]

• Improved Yields: The rapid heating can minimize the formation of byproducts that may occur during prolonged heating in conventional methods, often leading to cleaner reactions and improved yields.[10]

• Solvent-Free or Green Solvents: Microwave synthesis can sometimes be performed under solvent-free conditions or with more environmentally benign solvents, aligning with the principles of green chemistry.[8]

Visualizing the Microwave-Assisted Workflow:

Caption: General workflow for microwave-assisted synthesis of 8-methoxy-4-hydroxy-2-quinolone.

Detailed Protocol: Microwave-Assisted Synthesis of 8-Methoxy-4-hydroxy-2-quinolone

Materials:

• o-Anisidine

• Diethyl malonate

• p-Toluenesulfonic acid (catalyst)

• Microwave synthesis vial

• Microwave reactor

• Ethanol

• Water

Procedure:

• Reaction Setup: In a microwave synthesis vial, combine o-anisidine (1.0 eq), diethyl malonate (1.5 eq), and a catalytic amount of p-toluenesulfonic acid.

• Seal the vial and place it in the microwave reactor.

• Microwave Irradiation: Irradiate the mixture at a high temperature (e.g., 180-220°C) for a short duration (e.g., 10-30 minutes). The optimal conditions may need to be determined empirically.

• Work-up and Purification: After the reaction is complete and the vial has cooled, add cold water to the reaction mixture to precipitate the product.

• Filter the solid, wash with water, and then recrystallize from ethanol to afford the pure 8-methoxy-4-hydroxy-2-quinolone.

Expected Yield: Microwave-assisted methods often report good to excellent yields, potentially exceeding those of conventional heating methods, with the added benefit of significantly reduced reaction times.

Data Summary and Comparison of Protocols

Cyclization Protocol	Starting Materials	Key Reagents/Conditions	Typical Reaction Time	Reported Yield Range	Advantages	Disadvantages
Conrad-Limpach-Knorr	o-Anisidine, Diethyl Malonate	High Temperature (~250°C), Diphenyl Ether	2-4 hours	40-70%	Well-established, reliable	High temperatures, use of high-boiling solvents
Camps Cyclization	N-(2-acetyl-3-methoxyphenyl)acetamide	Base (NaOH or KOH), Ethanol, Reflux	3-5 hours	Moderate to Good	Milder conditions than Conrad-Limpach	Requires multi-step precursor synthesis
Microwave-Assisted	o-Anisidine, Diethyl Malonate	Microwave Irradiation (180-220°C)	10-30 minutes	Good to Excellent	Rapid, often higher yields, cleaner reactions	Requires specialized equipment

Purification and Characterization

The final product, 8-methoxy-4-hydroxy-2-quinolone, is typically a solid that can be purified by recrystallization from a suitable solvent such as ethanol, or a mixture of ethanol and water.[11][12] The purity of the compound can be assessed by techniques such as Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and melting point determination. Structural confirmation is achieved through spectroscopic methods including:

• ¹H NMR: To identify the protons on the aromatic and quinolone rings, as well as the methoxy and hydroxyl groups.

• ¹³C NMR: To confirm the carbon framework of the molecule.

• Mass Spectrometry (MS): To determine the molecular weight of the compound.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups such as the hydroxyl (-OH), carbonyl (C=O), and C-O-C ether linkages.

References

• Singh, G., Devi, V., & Monga, V. (2020). Recent Developments in the Synthetic Strategies of 4‐Quinolones and Its Derivatives. ChemistrySelect, 5(42), 13045-13076.
• BiCl3-catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation. (2023). RSC Advances, 13(41), 28625-28633.
• Conrad, M., & Limpach, L. (1887). Ueber die Einwirkung von Acetessigäther auf Anilin. Berichte der deutschen chemischen Gesellschaft, 20(1), 944-948.
• Microwave-assisted synthesis of quinoline alkaloids: 4-Methoxy-1-methyl-2-quinolinone and its analogs. (n.d.). Semantic Scholar.
• Optimization of reaction conditions for quinolone synthesis. (2025). BenchChem.
• Camps, R. (1899). Ueber die Darstellung von Oxychinolinen. Berichte der deutschen chemischen Gesellschaft, 32(3), 3228-3234.
• Abdou, W. M. (2014). Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions. Journal of Saudi Chemical Society, 18(6), 949-967.
• Ishikawa, T., et al. (2001). Synthesis of Methoxy-2-quinolones via Pummerer-type Cyclization of N-Aryl-N-methyl-3-(phenylsulfinyl)propionamides. Chemical and Pharmaceutical Bulletin, 49(1), 54-58.
• Larock, R. C., & Yum, E. K. (1996). Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. The Journal of Organic Chemistry, 61(10), 3249-3255.

• Conrad–Limpach synthesis. (n.d.). In Wikipedia. Retrieved from [Link]

• Microwave-assisted one-pot synthesis of polycyclic 4-quinolone deriv
• Technical Support Center: Purification of 2-Amino-4-hydroxy-8-methylquinoline. (2025). BenchChem.
• Isolation and Purification of Organic Compounds Recrystallization. (n.d.). University of Missouri-St. Louis.
• Conrad-Limpach Synthesis. (n.d.). SynArchive.
• Recent Advances in One-Pot Modular Synthesis of 2-Quinolones. (2020). Molecules, 25(21), 5099.
• Synthesis of 4-quinolones. (n.d.). Organic Chemistry Portal.
• Aly, A. A., & El-Sheref, E. M. (2019). Synthesis of New Fused Heterocyclic 2-Quinolones and 3-Alkanonyl-4-Hydroxy-2-Quinolones. Molecules, 24(20), 3782.
• Effective Synthesis of 4-Quinolones by Reductive Cyclization of 2′-Nitrochalcones Using Formic Acid as a CO Surrog
• Černuchová, P., et al. (2004).
• Abdou, W. M. (2014). Chemistry of 4-hydroxy-2(1H)-quinolone. Part 2. As synthons in heterocyclic synthesis. Journal of Saudi Chemical Society, 18(6), 968-987.
• Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. (2021). RSC Medicinal Chemistry, 12(10), 1736-1746.
• Ogunmodede, O. T., et al. (2014). Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities. International Journal of Scientific & Engineering Research, 5(12), 40-47.
• Synthesis of Quinoline Analogues. (2013). Cardinal Scholar.
• Preparation of Quinolones from 2'-Aminoacetophenone: Detailed Application Notes and Protocols. (2025). BenchChem.
• Close the ring to break the cycle: Tandem quinolone-alkyne-cyclisation gives access to tricyclic pyrrolo[1,2-a]quinolin-5-ones with potent anti-protozoal activity. (2020). European Journal of Medicinal Chemistry, 208, 112812.
• Conrad-Limpach Quinoline Synthesis: A. General Description of The Reaction. (n.d.). Scribd.
• Technical Support Center: Conrad-Limpach Synthesis of Quinolines. (2025). BenchChem.
• An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. (2025). Preprints.org.
• Microwave induced synthesis of 4-hydroxy-3-methyl-7, 8-dihydroquinoline-5(6H). (2024). World Journal of Biology Pharmacy and Health Sciences, 17(01), 114-116.
• Enantioselective radical cyclisation reactions of 4-substituted quinolones mediated by a chiral template. (2004). Organic & Biomolecular Chemistry, 2(16), 2371-2382.
• Application Notes and Protocols for Microwave-Assisted Synthesis of 4-Hydroxyquinolone Analogues. (2025). BenchChem.
• Synthesis of Deuterated Endochin-Like Quinolones. (2016). Molecules, 21(9), 1198.
• Synthesis of 2-(N-cyclicamino)quinoline combined with methyl (E)-3-(2/3/4-aminophenyl)acrylates as potential antiparasitic agents. (2021). Archiv der Pharmazie, 354(5), e2000331.
• Purification method of 8-hydroxyquinoline crude product. (2013).

Sources

• 1. <bold>Chemistry of 4-Hydroxy-2(1<i>H</i>)-quinolone</bold>. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 2. Conrad–Limpach synthesis - Wikipedia [en.wikipedia.org]
• 3. synarchive.com [synarchive.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Conrad-Limpach Reaction (Chapter 17) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. Camps quinoline synthesis - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. BiCl 3 -catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05289C [pubs.rsc.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]

Application Notes and Protocols for Determining the Solubility of 2-hydroxy-8-methoxy-1H-quinolin-4-one in DMSO

Introduction: The Critical Role of Solubility in Drug Discovery

In the landscape of drug discovery and development, the solubility of a compound is a cornerstone physicochemical property that dictates its potential for therapeutic success. Poor solubility can lead to a cascade of challenges, including unreliable results in in vitro assays, diminished bioavailability, and difficulties in formulation.[1][2] Dimethyl sulfoxide (DMSO) has emerged as a near-universal solvent in early-stage drug discovery, prized for its remarkable ability to dissolve a wide array of both polar and nonpolar compounds.[3][4][5] This makes it an invaluable vehicle for creating high-concentration stock solutions for high-throughput screening and other biological assays.[6]

This guide provides a comprehensive framework for understanding and determining the solubility of 2-hydroxy-8-methoxy-1H-quinolin-4-one , a quinolinone derivative, in DMSO. Quinolinone scaffolds are of significant interest in medicinal chemistry due to their diverse biological activities. Understanding the solubility of this specific analog in DMSO is a critical first step for any researcher or drug development professional looking to explore its therapeutic potential.

Understanding the Components: A Physicochemical Overview

A thorough understanding of both the solute and the solvent is paramount to interpreting solubility data correctly.

2-hydroxy-8-methoxy-1H-quinolin-4-one: The Solute

While specific experimental data for 2-hydroxy-8-methoxy-1H-quinolin-4-one is not extensively available in public literature, we can infer its likely properties based on its structure and related compounds. The molecule features a fused aromatic ring system, which imparts a degree of hydrophobicity. However, the presence of hydroxyl and methoxy functional groups, along with the quinolinone core, introduces polarity and the capacity for hydrogen bonding. This duality suggests that while not infinitely soluble, it should exhibit favorable interactions with polar aprotic solvents.

Table 1: Physicochemical Properties of 2-hydroxy-8-methoxy-1H-quinolin-4-one and Related Structures

Property	Value (for related structures)	Source
Molecular Formula	C10H9NO3	[7]
Molecular Weight	191.19 g/mol	[7]
Physical Form	Solid	[7]
XLogP3	1.2 - 1.5	[8][9]
Hydrogen Bond Donor Count	1	[8]
Hydrogen Bond Acceptor Count	2	[8]

Note: Data for the closely related 8-Methoxy-4-methylquinolin-2(1H)-one and 8-Methoxyquinolin-4-ol are used to provide an informed estimation of the target compound's properties.

Dimethyl Sulfoxide (DMSO): The "Universal Solvent"

DMSO ((CH₃)₂SO) is a highly polar, aprotic solvent with a remarkable capacity for dissolving a vast range of substances.[3][4][10] Its high dielectric constant and ability to act as a hydrogen bond acceptor make it particularly effective at solvating polar molecules.[4] For nonpolar compounds, the methyl groups can engage in van der Waals interactions, contributing to its broad solvency.[4]

Table 2: Key Properties of DMSO

Property	Value	Source
Molecular Formula	C2H6SO	[11]
Molecular Weight	78.13 g/mol	[12]
Boiling Point	189 °C	[4][11][12]
Melting Point	18.5 °C	[3][4][11][12]
Density	1.101 g/cm³ (at 20°C)	[12]
Solvent Class	Polar Aprotic	[3][4][10]

It is crucial to use anhydrous DMSO for solubility studies, as its hygroscopic nature means it readily absorbs atmospheric water, which can significantly impact the solubility of certain compounds.[5][13]

Experimental Protocols for Solubility Determination

The choice of solubility assay often depends on the stage of research. For early discovery, a kinetic solubility assay provides a rapid assessment, while a thermodynamic (equilibrium) solubility assay offers the true, and typically lower, solubility value, which is critical for later-stage development.[1][14]

Protocol 1: Thermodynamic (Equilibrium) Solubility Determination via the Shake-Flask Method

This method is considered the gold standard for determining the true solubility of a compound at equilibrium.[14]

Objective: To determine the maximum concentration of 2-hydroxy-8-methoxy-1H-quinolin-4-one that can be dissolved in DMSO at a specified temperature when the system is at equilibrium.

Materials:

• 2-hydroxy-8-methoxy-1H-quinolin-4-one (solid)

• Anhydrous DMSO

• Calibrated analytical balance

• Vortex mixer

• Thermomixer or temperature-controlled shaker

• High-speed microcentrifuge

• Calibrated micropipettes

• Appropriate vials (e.g., 1.5 mL glass vials)

• HPLC or UV-Vis spectrophotometer for quantification

Step-by-Step Procedure:

• Preparation of a Supersaturated Solution:

  • Accurately weigh an excess amount of 2-hydroxy-8-methoxy-1H-quinolin-4-one (e.g., 5-10 mg) into a vial. The key is to have undissolved solid remaining at the end of the experiment.

  • Add a precise volume of anhydrous DMSO (e.g., 1 mL).

  • Vortex the mixture vigorously for 2-3 minutes to facilitate initial dissolution.[15]

• Equilibration:

  • Incubate the vial in a thermomixer or shaker at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours.[14][16] This extended incubation allows the solution to reach thermodynamic equilibrium. The agitation ensures continuous interaction between the solid and the solvent.

• Separation of Undissolved Solid:

  • After equilibration, centrifuge the vial at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the excess, undissolved solid.[15]

• Sample Collection and Dilution:

  • Carefully aspirate a known volume of the clear supernatant without disturbing the pellet.

  • Perform a serial dilution of the supernatant with an appropriate solvent (e.g., DMSO or a mobile phase compatible with the analytical method) to bring the concentration within the linear range of the calibration curve.

• Quantification:

  • Determine the concentration of the diluted sample using a validated analytical method such as HPLC or UV-Vis spectroscopy.[2][15] A pre-established calibration curve for 2-hydroxy-8-methoxy-1H-quinolin-4-one is required for accurate quantification.

• Calculation:

  • Calculate the original concentration in the supernatant by applying the dilution factor. This value represents the thermodynamic solubility.

dot

Caption: Workflow for Thermodynamic Solubility Determination.

Protocol 2: Kinetic (Apparent) Solubility Determination

Kinetic solubility assays are high-throughput methods often used in early discovery to rank compounds.[1] They measure the concentration at which a compound precipitates when a DMSO stock solution is diluted into an aqueous buffer. While this protocol is for aqueous buffers, a similar principle can be adapted for pure DMSO if one is looking at precipitation upon temperature change, for instance. For the direct solubility in DMSO, the thermodynamic method is more appropriate. However, understanding the kinetic behavior when diluting from a DMSO stock is crucial for assay development.

Objective: To determine the concentration at which 2-hydroxy-8-methoxy-1H-quinolin-4-one precipitates from a DMSO stock solution upon dilution.

Materials:

• High-concentration stock solution of 2-hydroxy-8-methoxy-1H-quinolin-4-one in DMSO (e.g., 10 mM)

• Aqueous buffer (e.g., PBS, pH 7.4)

• 96-well microtiter plates (UV-transparent if using a spectrophotometric method)

• Multichannel pipette

• Plate reader (nephelometer or UV-Vis spectrophotometer)

Step-by-Step Procedure:

• Prepare Compound Plate:

  • Create a serial dilution of the 10 mM DMSO stock solution in a 96-well plate using 100% DMSO.

• Dilution into Aqueous Buffer:

  • In a separate 96-well plate, add the aqueous buffer.

  • Transfer a small volume (e.g., 2 µL) from the DMSO serial dilution plate to the corresponding wells of the aqueous plate. This typically results in a final DMSO concentration of 1-2%.[17]

• Incubation and Measurement:

  • Incubate the plate at room temperature for a set period (e.g., 1-2 hours).[17][18]

  • Measure the turbidity (light scattering) of each well using a nephelometer or the absorbance at a wavelength where the compound does not absorb (e.g., 620 nm) using a spectrophotometer.[17]

• Data Analysis:

  • The kinetic solubility is defined as the highest concentration at which the turbidity or absorbance is not significantly above the background (DMSO-only controls).

dot

Caption: Workflow for Kinetic Solubility Determination.

Data Interpretation and Best Practices

• Thermodynamic vs. Kinetic: It is expected that the thermodynamic solubility will be lower than the kinetic solubility. The kinetic value represents a supersaturated state that is metastable.[14]

• Temperature Dependence: Solubility is temperature-dependent. Ensure all experiments are conducted at a consistent, recorded temperature.

• Purity of Compound: The purity of 2-hydroxy-8-methoxy-1H-quinolin-4-one can significantly affect solubility measurements. Use the highest purity material available.

• DMSO Quality: Always use anhydrous, high-purity DMSO and store it properly to prevent water absorption.[5]

• Vehicle Controls: In any subsequent biological assay, it is imperative to include a vehicle control containing the same final concentration of DMSO used to deliver the compound. This allows for the differentiation of compound effects from solvent effects.[5]

Conclusion

Determining the solubility of 2-hydroxy-8-methoxy-1H-quinolin-4-one in DMSO is a foundational step for its evaluation in any drug discovery program. The thermodynamic shake-flask method provides the most accurate and reliable measure of its equilibrium solubility and should be the preferred method for generating definitive data. By following the detailed protocols and adhering to the best practices outlined in this guide, researchers can generate high-quality, reproducible solubility data, thereby enabling informed decisions in the advancement of this and other promising compounds.

References

• DMSO Solvent Properties Overview. Scribd. [Link]

• DMSO Physical Properties. gChem. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

• Dimethyl Sulfoxide (DMSO): The "Universal Solvent" Powering Innovation. AntBio. [Link]

• Turbidimetric (Kinetic) Solubility Assay. Domainex. [Link]

• Kinetic Solubility Assays Protocol. AxisPharm. [Link]

• Aqueous Kinetic Solubility. ADME@NCATS - NIH. [Link]

• ADME Solubility Assay. BioDuro. [Link]

• Thermodynamic Solubility Assay. Evotec. [Link]

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Raytor. [Link]

• Thermodynamic Solubility Assay. Domainex. [Link]

• DMSO Solubility Assessment for Fragment-Based Screening. PMC. [Link]

• In-vitro Thermodynamic Solubility. Protocols.io. [Link]

• Kinetic solubility. Plateforme de chimie biologique intégrative de Strasbourg - PCBIS. [Link]

• Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. ResearchGate. [Link]

• Protocol for the Dried Dimethyl Sulfoxide Solubility Assay. ResearchGate. [Link]

• 8-Methoxy-4-methylquinolin-2(1H)-one. PubChem. [Link]

• Samples in DMSO: What an end user needs to know. Ziath. [Link]

• 8-Methoxyquinolin-4-ol. PubChem. [Link]

• How to check the Drug solubility DMSO solvent ..? ResearchGate. [Link]

Sources

• 1. enamine.net [enamine.net]
• 2. evotec.com [evotec.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. antbioinc.com [antbioinc.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Kinetic solubility | Plateforme de chimie biologique intégrative de Strasbourg | PCBIS | UAR 3286 [pcbis.fr]
• 7. 4-Hydroxy-8-methoxyquinolin-2(1H)-one | 7224-68-2 [sigmaaldrich.com]
• 8. 8-Methoxy-4-methylquinolin-2(1H)-one | C11H11NO2 | CID 782123 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 8-Methoxyquinolin-4-ol | C10H9NO2 | CID 243291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. gchemglobal.com [gchemglobal.com]
• 11. Dimethyl sulfoxide, properties, uses and safety protection - Shenyang East Chemical Science-Tech Co., Ltd.（ES CHEM Co.,Ltd） [eschemy.com]
• 12. scribd.com [scribd.com]
• 13. ziath.com [ziath.com]
• 14. raytor.com [raytor.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. protocols.io [protocols.io]
• 17. Turbidimetric (Kinetic) Solubility Assay | Domainex [domainex.co.uk]
• 18. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

Application Note: Reversed-Phase HPLC Method Development and Validation for Methoxy-Quinolinone Derivatives

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Regulatory Framework: ICH Q2(R2) and ICH Q14 (Quality by Design)

Executive Summary

Methoxy-quinolinone derivatives represent a critical class of active pharmaceutical ingredients (APIs) and synthetic intermediates, forming the structural backbone of numerous blockbuster drugs, including antipsychotics (e.g., aripiprazole derivatives), antithrombotics (e.g., cilostazol), and novel antimicrobial agents[1][2]. Developing a robust High-Performance Liquid Chromatography (HPLC) method for these compounds is notoriously challenging due to their polarizable conjugated

-systems, basic nitrogen moieties, and susceptibility to hydrolytic degradation[3].

This application note provides a comprehensive, causality-driven protocol for developing and validating a stability-indicating Reversed-Phase HPLC (RP-HPLC) method for methoxy-quinolinone derivatives. The workflow is strictly aligned with the updated ICH Q2(R2) guidelines (effective June 2024), ensuring the method is a self-validating system fit for regulatory submission[4][5].

Analyte Characterization & Chromatographic Rationale

Before empirical screening begins, a Quality by Design (QbD) approach requires a deep understanding of the analyte's physicochemical properties to justify experimental choices[5].

The Causality of Column Selection

While C18 columns are the industry standard for RP-HPLC[2][6], methoxy-quinolinones often co-elute with closely related positional isomers (e.g., 6-methoxy vs. 7-methoxy derivatives) or genotoxic impurities like dehydrobromobutoxycarbostyril[2].

• The Choice: A Phenyl-Hexyl or Polar-Embedded C18 stationary phase is highly recommended[7].

• The "Why": The phenyl ring in the stationary phase facilitates strong

  interactions with the conjugated quinolinone core. This orthogonal retention mechanism provides superior selectivity ( ) for resolving structurally similar isomers compared to the purely dispersive Van der Waals forces of a standard alkyl C18 phase[7].

The Causality of Mobile Phase and pH Optimization

Methoxy-quinolinones contain a lactam ring (cyclic amide) that can undergo tautomerization, alongside basic nitrogen atoms.

• The Choice: An acidic mobile phase buffered at pH 3.0 ± 0.05 (e.g., 20 mM Potassium Phosphate or 0.1% Trifluoroacetic acid)[1].

• The "Why": At neutral pH, the basic moieties of the quinolinone derivative can interact with unendcapped, acidic silanol groups (pKa ~4.5) on the silica support, resulting in severe secondary ion-exchange interactions and peak tailing[7]. Lowering the pH to 3.0 fully protonates these residual silanols, rendering them neutral and ensuring sharp, symmetrical peaks[1][7].

Figure 1: Physicochemical interactions governing methoxy-quinolinone retention and peak shape in RP-HPLC.

Method Development & Validation Workflow

The following workflow illustrates the lifecycle approach to method development, integrating System Suitability Testing (SST) as a self-validating gatekeeper before formal ICH Q2(R2) validation[4][8].

Figure 2: Lifecycle approach to HPLC method development and validation for methoxy-quinolinones.

Step-by-Step Experimental Protocol

Preparation of Reagents and Mobile Phase

• Mobile Phase A (Aqueous Buffer): Dissolve 2.72 g of Potassium Dihydrogen Phosphate (

  ) in 1000 mL of HPLC-grade water (20 mM). Adjust the pH to 3.0 ± 0.05 using dilute orthophosphoric acid[1][2]. Filter through a 0.22 µm nylon membrane and degas via sonication for 10 minutes.

• Mobile Phase B (Organic Modifier): 100% HPLC-grade Acetonitrile. Filter and degas.

• Diluent: Prepare a 50:50 (v/v) mixture of Mobile Phase A and Acetonitrile. Crucial Causality: Matching the sample diluent to the initial gradient conditions prevents solvent-induced peak distortion (the "solvent effect")[6][8].

Preparation of Standard Solutions

• Stock Solution (1.0 mg/mL): Accurately weigh 25.0 mg of the methoxy-quinolinone reference standard into a 25 mL volumetric flask. Add 15 mL of Diluent, sonicate for 10 minutes to ensure complete dissolution, and make up to the mark with Diluent[6].

• Working Standard (100 µg/mL): Pipette 5.0 mL of the Stock Solution into a 50 mL volumetric flask and dilute to volume with the Diluent[1].

Optimized Chromatographic Conditions

Summarized below are the optimized parameters designed to separate the main API from its hydrolytic degradants and synthetic impurities[3][9].

Parameter	Specification / Setting	Rationale
Column	Phenyl-Hexyl, 150 mm × 4.6 mm, 3.5 µm	Maximizes selectivity for quinolinone isomers[7].
Column Temperature	40°C ± 1°C	Reduces mobile phase viscosity and improves mass transfer[2].
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID columns[2][8].
Injection Volume	10 µL	Prevents column overloading while maintaining sensitivity.
Detection (UV/PDA)	254 nm (Extract max absorbance)	Quinolinone conjugated systems absorb strongly in the UV range[1][6].
Elution Mode	Gradient (See below)	Ensures sharp peaks for late-eluting hydrophobic impurities[6][9].

Gradient Program:

• 0 - 2 min: 80% A / 20% B (Isocratic hold to retain polar degradants)

• 2 - 12 min: Linear ramp to 30% A / 70% B (Elutes the main methoxy-quinolinone peak)

• 12 - 15 min: 30% A / 70% B (Flushes highly hydrophobic impurities)

• 15 - 15.1 min: Return to 80% A / 20% B

• 15.1 - 20 min: Re-equilibration (Minimum 10 column volumes).

System Suitability Testing (SST) - The Self-Validating Step

Before analyzing any validation or unknown samples, the system must prove its fitness. Inject the Working Standard (100 µg/mL) in six replicates[3][8].

• Tailing Factor (

  ): Must be . (Validates that silanol interactions are suppressed).

• Theoretical Plates (

  ): Must be . (Validates column efficiency)[8].

• %RSD of Peak Area: Must be

  . (Validates injector precision)[8][10].

Analytical Method Validation (ICH Q2(R2) Framework)

Following successful method development and SST, the procedure must be validated according to the ICH Q2(R2) guidelines to ensure it is fit for its intended purpose (release and stability testing)[4][5][11].

Table 1: ICH Q2(R2) Validation Parameters & Acceptance Criteria

Validation Characteristic	Methodology	Acceptance Criteria
Specificity	Forced degradation (0.1N HCl, 0.1N NaOH, 3% , UV light, 60°C). Assess peak purity using PDA detector[3][5].	No interference at the retention time of the main peak. Peak purity angle < Purity threshold.
Linearity & Range	Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 50, 75, 100, 125, 150 µg/mL)[1][5].	Correlation coefficient ( ) . Y-intercept of target response[8][10].
Accuracy (Recovery)	Spike API into placebo matrix at 80%, 100%, and 120% levels. Analyze in triplicate[1][10].	Mean recovery must be between 98.0% and 102.0%[1][10].
Precision (Repeatability)	6 replicate injections of a 100% test concentration sample prepared independently[8].	%RSD of assay results [8][10].
Intermediate Precision	Same as repeatability, but performed on a different day, by a different analyst, using a different HPLC system[12].	Overall %RSD (n=12) .
Robustness	Deliberate variations: Flow rate ( mL/min), pH ( ), Column Temp ( °C)[1].	System suitability criteria (Tailing, Plates, Resolution) must still be met[1].

Troubleshooting Matrix

If the self-validating SST criteria fail, consult the following causality-based troubleshooting guide:

• Observation: Severe Peak Tailing (

  )

  • Cause: Incomplete protonation of the basic quinolinone nitrogen or degradation of the silica stationary phase.

  • Action: Verify mobile phase pH is exactly 3.0. If the column is old, voiding or silanol exposure has occurred; replace the column[7].

• Observation: Co-elution of Impurities (Resolution < 1.5)

  • Cause: Insufficient selectivity (

    ) for closely related isomers.

  • Action: Flatten the gradient slope (e.g., change ramp from 10 min to 15 min) or switch from a C18 to a Phenyl-Hexyl column to exploit

    interactions[7].

• Observation: Baseline Drift during Gradient

  • Cause: Absorbance of the organic modifier at low UV wavelengths (e.g., 215 nm)[2].

  • Action: Ensure HPLC-grade Acetonitrile is used. If using Methanol, switch to Acetonitrile as it has a lower UV cutoff.

References

• Validation of Analytical Procedures Q2(R2)
• ICH Q2(R2)
• ICH Q2(R2)
• Application Note: Development of a Stability-Indicating HPLC Method for the Quantification of 6,8-Difluoro-2-methylquinolin-4-amine Source: Benchchem URL
• Resolving Peak Overlap in HPLC Analysis of Benzo[f]quinoline Mixtures: A Technical Support Guide Source: Benchchem URL
• Analytical Method Development and Validation for Simultaneous Estimation of 5-Methyl-N-{[2-(Morpholin Source: IRE Journals URL
• DEVELOPMENT AND VALIDATION OF RP-HPLC METHOD FOR ESTIMATION OF CILOSTAZOLIN PHARMACEUTICAL DOSAGE FORM Source: International Journal of Pharmacy and Biological Sciences URL
• Hydrolytic Degradation Profile and RP-HPLC Estimation of Cilostazol in Tablet Dosage Form Source: Indian Journal of Pharmaceutical Sciences URL
• Development and Validation of RP-HPLC Method for the Quantification of Potential Genotoxic Impurities in Anti-psychotic drug Aripiprazol Source: Journal of Applicable Chemistry URL
• RP-HPLC Method Development and Validation for Cilostazol in Tablet Dosage Form Source: International Journal of Pharmacy and Analytical Research URL

Sources

• 1. ijpbs.com [ijpbs.com]
• 2. joac.info [joac.info]
• 3. ijpsonline.com [ijpsonline.com]
• 4. database.ich.org [database.ich.org]
• 5. intuitionlabs.ai [intuitionlabs.ai]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. irejournals.com [irejournals.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. ijpar.com [ijpar.com]
• 11. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 12. database.ich.org [database.ich.org]

preparing 2-hydroxy-8-methoxy-1H-quinolin-4-one stock solutions

Application Note: Preparation and Handling of 2-Hydroxy-8-methoxy-1H-quinolin-4-one Stock Solutions

Executive Summary & Chemical Identity

Compound Identity: The compound 2-hydroxy-8-methoxy-1H-quinolin-4-one is a tautomeric heterocycle often cataloged under its predominant stable form, 4-hydroxy-8-methoxyquinolin-2(1H)-one (or 8-methoxy-2,4-quinolinediol).[1][2][3] Researchers must recognize that the "2-hydroxy-4-one" and "4-hydroxy-2-one" nomenclatures refer to the same equilibrating chemical entity in solution.[2][3]

Critical Solubility Insight: This scaffold possesses a "brick-dust" crystal lattice due to strong intermolecular hydrogen bonding between the amide/lactam and hydroxyl groups.[1][2][4][3] It is insoluble in neutral water .[1][4] Successful stock preparation requires disrupting these bonds using high-dielectric aprotic solvents (DMSO) or pH manipulation (NaOH).[1][2][3]

Property	Data	Notes
CAS Number	7224-68-2	Primary identifier for the 2-one tautomer.[1][2][3]
Molecular Weight	191.18 g/mol	Formula: C₁₀H₉NO₃
Primary Solvent	DMSO (Anhydrous)	Recommended for biological screening.[1][4][3]
Secondary Solvent	0.1 M NaOH	For aqueous-only assays (risk of oxidation).
Solubility Limit	~50 mM (DMSO)	Requires sonication/warming.[1][4]
pKa (Predicted)	~5.8 (OH), ~11 (NH)	Ionizes in basic conditions.[1][2]

Solvent Selection Strategy

The choice of solvent dictates the stability and utility of your stock solution.[4] Use the decision tree below to select the appropriate method for your assay.

Figure 1: Decision matrix for solvent selection based on downstream experimental requirements.[1][2][3]

Protocol A: Preparation of DMSO Stock (Standard)

Objective: Prepare a 10 mM or 50 mM stock solution suitable for long-term storage and cellular assays.

Materials:

• Compound (Solid, >95% purity)[1][2][5]

• DMSO (Dimethyl sulfoxide), Sterile Filtered, Hybridoma Grade (Sigma D2650 or equiv.)[1][2][4]

• Amber glass vials (borosilicate) with PTFE-lined caps.[1][2][4][3]

• Ultrasonic water bath.[1][4]

Procedure:

• Weighing: Accurately weigh 9.56 mg of compound.

  • Calculation:

    .[1][3]

• Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial.

  • Note: Do not add the solid to the liquid; add liquid to the solid to ensure no powder is trapped on the walls.[4]

• Dissolution (The "Hard Step"):

  • Vortex vigorously for 30 seconds.

  • Observation: The solution may appear cloudy.[1][4]

  • Sonication: Place the sealed vial in an ultrasonic bath at 40°C for 10–15 minutes.

  • Endpoint: The solution must be completely clear and yellow/amber.[1][4] Any turbidity indicates undissolved crystallites which will skew concentration data.[1][4]

• Sterilization (Optional but Recommended):

  • Pass through a 0.22 µm PTFE or Nylon syringe filter .[1][4]

  • Warning: Do NOT use Cellulose Acetate (CA) filters as DMSO degrades them.[1][4]

• Storage:

  • Aliquot into 50–100 µL volumes to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

  • Light Sensitivity: Keep vials wrapped in foil or use amber glass.

Protocol B: Serial Dilution & Working Solutions

Challenge: Diluting a hydrophobic DMSO stock directly into aqueous media often causes immediate precipitation ("crashing out").[1][4]

The "Intermediate Step" Method: To safely reach a working concentration (e.g., 10 µM) in cell media:

• Step 1 (Stock): 50 mM in 100% DMSO.

• Step 2 (Intermediate): Dilute 1:10 into culture media or PBS to make a 5 mM solution? NO.

  • Correction: Dilute 1:10 into DMSO first to make a 5 mM secondary stock, OR dilute into a "carrier" buffer containing 5-10% DMSO if immediate use is required.[1][2][4][3]

  • Best Practice: Direct dilution into media should be done quickly with rapid mixing.[1][4]

Visual Workflow for 10 µM Final Assay Concentration:

Figure 2: Serial dilution workflow to minimize precipitation risks.

Troubleshooting & Stability

Issue	Cause	Solution
Precipitation on Dilution	"Brick-dust" aggregation; concentration too high for aqueous phase.[1][2][4][3]	1. Lower the working concentration.2. Pre-warm media to 37°C.3. Use an intermediate dilution plate.
Solution Turns Brown	Oxidation of the phenolic/enolic hydroxyl group.[1][4]	1. Degas buffers.2. Avoid basic pH (>8.[1][4]0) during storage.3.[1][4] Add 1 mM DTT if assay permits.
Inconsistent IC50 Data	Compound stuck to plastic tips or plates.[1][4]	Use Low-Retention pipette tips and glass-coated or treated plasticware.[1][2][4][3]
Freezing of Stock	DMSO freezes at 18.5°C.[1][4]	This is normal. Thaw completely at RT and vortex before use to ensure homogeneity.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 782123, 8-Methoxy-4-methylquinolin-2(1H)-one. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization.[1][2][4] Academic Press.[1][4] (Contextual reference for DMSO solubility "Rule of Three" and precipitation issues).

• Gershon, H., & Clarke, D. D. (2003). Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8-quinolinols. Monatshefte für Chemie, 134, 1107–1112.[1][2][4] (Mechanistic insight into solvent-mediated hydrolysis/stability).

Sources

• 1. PhytoBank: Showing 7-hydroxy-8-methoxy-4(1H)-quinolone (PHY0099999) [phytobank.ca]
• 2. <bold>Chemistry of 4-Hydroxy-2(1<i>H</i>)-quinolone</bold>. Part 1: Synthesis and reactions - Arabian Journal of Chemistry [arabjchem.org]
• 3. 8-Methoxyquinolin-4-ol | C10H9NO2 | CID 243291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the Microwave-Assisted Synthesis of 8-Methoxy-quinolin-4-one

Introduction: The Significance of Quinolon-4-ones and the Advent of Microwave Chemistry

The quinolin-4-one scaffold is a privileged heterocyclic motif in medicinal chemistry and drug discovery, forming the structural core of a wide array of therapeutic agents.[1] These compounds exhibit a broad spectrum of pharmacological activities, including antibacterial, anticancer, antimalarial, and anti-inflammatory properties.[2] The versatility of the quinolone ring system allows for extensive functionalization, enabling the fine-tuning of its biological activity and making it a cornerstone for the development of novel therapeutics.[1]

Traditionally, the synthesis of quinolin-4-ones, often accomplished through methods like the Gould-Jacobs reaction, has required high temperatures and long reaction times, which can lead to lower yields and the formation of impurities.[3][4] The advent of microwave-assisted organic synthesis (MAOS) has revolutionized this field by offering a more efficient and sustainable approach.[2] Microwave heating directly and efficiently energizes polar molecules in the reaction mixture, leading to rapid temperature increases and significantly accelerated reaction rates.[3] This technology offers several key advantages over conventional heating methods, including dramatically reduced reaction times (from hours to minutes), often higher product yields, and improved product purity.[2][3]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the microwave-assisted synthesis of a specific, valuable quinolin-4-one derivative: 8-methoxy-quinolin-4-one. This guide will delve into the underlying reaction mechanism, provide a detailed experimental protocol, and discuss the expected outcomes and characterization of the final product.

The Gould-Jacobs Reaction: A Mechanistic Overview

The synthesis of 8-methoxy-quinolin-4-one via microwave assistance typically employs the Gould-Jacobs reaction.[5] This reaction is a robust and versatile method for constructing the quinoline ring system. The mechanism proceeds through two key stages:

• Condensation: The reaction commences with the nucleophilic attack of the primary amine of an aniline derivative (in this case, 2-methoxyaniline or o-anisidine) on the β-carbon of diethyl ethoxymethylenemalonate (DEEM). This is followed by the elimination of an ethanol molecule to form a stable intermediate, diethyl 2-((2-methoxyphenylamino)methylene)malonate.[4]

• Thermal Cyclization: The crucial ring-closing step requires significant thermal energy to facilitate an intramolecular 6-electron electrocyclization.[4] This is where microwave irradiation proves highly effective, as it can rapidly achieve the high temperatures necessary for this transformation, typically above 250°C.[3][4] The subsequent elimination of a second ethanol molecule yields the ethyl ester of 8-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylic acid. In many cases, under the high-temperature conditions of the reaction, this intermediate can undergo spontaneous decarboxylation, although a separate hydrolysis and decarboxylation step might sometimes be necessary to yield the final 8-methoxy-quinolin-4-one.[5]

Experimental Workflow Diagram

Caption: A schematic overview of the key stages in the microwave-assisted synthesis of 8-methoxy-quinolin-4-one.

Detailed Experimental Protocol: Microwave-Assisted Synthesis of 8-Methoxy-quinolin-4-one

This protocol is designed for a standard laboratory microwave synthesis system. It is crucial to adhere to all safety guidelines provided by the instrument manufacturer.

Materials and Reagents:

• 2-Methoxyaniline (o-anisidine)

• Diethyl ethoxymethylenemalonate (DEEM)

• Microwave vial (2-5 mL) with a magnetic stir bar

• Microwave synthesis system

• Ice-cold acetonitrile

• Filtration apparatus (e.g., Büchner funnel)

• High-purity water (for HPLC-MS, if applicable)

Procedure:

• Reactant Charging: In a 2-5 mL microwave vial equipped with a magnetic stir bar, add 2-methoxyaniline (1.0 mmol, approximately 0.12 mL). To this, add diethyl ethoxymethylenemalonate (DEEM) (3.0 mmol, approximately 0.61 mL). The excess DEEM serves as both a reactant and a high-boiling solvent.[4]

• Vial Sealing: Securely seal the vial with a cap designed for microwave synthesis.

• Microwave Irradiation: Place the sealed vial into the cavity of the microwave reactor. Heat the reaction mixture to the specified temperature and hold for the designated time as outlined in the parameter table below. The reaction progress can be monitored by thin-layer chromatography (TLC) if desired, by taking aliquots from cooled test reactions.

• Cooling and Precipitation: After the irradiation is complete, allow the vial to cool to room temperature. The product, 8-methoxy-quinolin-4-one, is expected to precipitate as a solid.

• Isolation: Isolate the precipitated solid by vacuum filtration.

• Washing and Purification: Wash the collected solid with a small amount of ice-cold acetonitrile (e.g., 3 mL) to remove any unreacted DEEM and other soluble impurities.[3] For higher purity, recrystallization from a suitable solvent such as ethanol may be performed.[6]

• Drying: Dry the purified product under vacuum to a constant weight.

• Characterization: Characterize the final product using standard analytical techniques such as melting point determination, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS) to confirm its identity and purity.

Table 1: Recommended Microwave Reaction Parameters

Parameter	Value	Rationale
Temperature	250 - 300 °C	High temperatures are necessary for the thermal cyclization step of the Gould-Jacobs reaction.[3][4]
Reaction Time	5 - 20 minutes	Microwave irradiation dramatically reduces the required reaction time compared to conventional heating.[3]
Reactant Ratio	1:3 (2-Methoxyaniline:DEEM)	An excess of DEEM is used to drive the reaction to completion and to serve as a solvent.[4]
Stirring	Magnetic Stirring	Ensures even heat distribution and homogenous reaction mixture.
Power	Dynamic or Fixed	Dependent on the microwave reactor model; dynamic power control can help maintain a stable temperature.

Results and Discussion: Expected Outcomes and Characterization

The microwave-assisted synthesis of 8-methoxy-quinolin-4-one is expected to produce the target compound in good to excellent yields, often with high purity after simple filtration and washing.

Expected Yield: Based on similar microwave-assisted Gould-Jacobs reactions, yields in the range of 40-70% can be anticipated, depending on the precise reaction conditions and purification methods employed.[3]

Physicochemical Properties:

• Appearance: The product is expected to be a solid, likely off-white to pale yellow in color.

• Molecular Formula: C₁₀H₉NO₂[7]

• Molecular Weight: 175.18 g/mol [7]

Table 2: Representative Characterization Data for 8-Methoxy-quinolin-4-one

Analysis	Expected Result
¹H NMR	Chemical shifts corresponding to the aromatic protons of the quinolone ring system and the methoxy group protons.
¹³C NMR	Resonances for the carbonyl carbon, the aromatic carbons, and the methoxy carbon.
IR Spectroscopy	Characteristic absorption bands for the N-H stretch, C=O stretch (ketone), and C-O-C stretch (ether). Aromatic C-H and C=C stretching bands will also be present.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the product (m/z = 175.18).
Melting Point	A sharp melting point is indicative of high purity.

Influence of Reaction Parameters on Outcome

The yield and purity of 8-methoxy-quinolin-4-one are highly dependent on the reaction temperature and time. Higher temperatures generally favor the intramolecular cyclization, leading to increased product formation. However, excessively long reaction times at very high temperatures can lead to product degradation.[3] Therefore, optimization of these parameters is crucial for achieving the best results.

Logical Relationship Diagram

Caption: A diagram illustrating the general relationship between key reaction parameters and the expected outcomes in the microwave-assisted synthesis.

Safety Precautions

• Microwave Safety: Always operate the microwave reactor according to the manufacturer's instructions. Ensure that the reaction vials are properly sealed to prevent pressure buildup and potential explosions. Never exceed the recommended temperature and pressure limits of the instrument and vials.

• Chemical Hazards: 2-Methoxyaniline is toxic and a suspected carcinogen. Diethyl ethoxymethylenemalonate is an irritant. Handle these chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• High Temperatures and Pressures: The reaction is performed at high temperatures and pressures. Allow the reaction vial to cool completely before opening.

Conclusion

The microwave-assisted Gould-Jacobs reaction provides a rapid, efficient, and often higher-yielding alternative to conventional methods for the synthesis of 8-methoxy-quinolin-4-one. The protocols and data presented in these application notes offer a comprehensive guide for researchers in synthetic and medicinal chemistry to successfully prepare this valuable quinolone derivative. The significant reduction in reaction time and potential for improved purity make this an attractive method for the synthesis of libraries of quinolone analogs for drug discovery and development.

References

• Biotage. (2012). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250°C and 300°C. Retrieved from [Link]

• Ogunmodede, O. S., et al. (2014). Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities. ResearchGate. Retrieved from [Link]

• Raj, K., et al. (2006). Microwave-assisted synthesis of quinoline alkaloids: 4-Methoxy-1-methyl-2-quinolinone and its analogs. Arkivoc. Retrieved from [Link]

• Shah, R., et al. (2010). Microwave Assisted Gould-Jacob Reaction in the Synthesis of Furopyrimidopyrimidines and Their Transformation via Ring Opening to Aminoesters. ResearchGate. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Supporting Information For: An efficient synthesis of 6-methoxyquinolines via a three-component reaction of anilines, alkynes and iodine. Retrieved from [Link]

• Shah, R., et al. (2007). The Gould—Jacob Type of Reaction for the Synthesis of Novel Pyrimidopyrrolopyrimidines: A Comparison of Classical Heating vs. Solvent-Free Microwave Irradiation. ResearchGate. Retrieved from [Link]

• Gould, R. G., & Jacobs, W. A. (1939). The Synthesis of Certain Substituted Quinolines and 5,6-Dihydroquinolines. Journal of the American Chemical Society, 61(10), 2890–2895.

• Royal Society of Chemistry. (2020). Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 8-Methoxyquinolin-4-ol. PubChem Compound Database. Retrieved from [Link]

• Kumar, A., et al. (2015). Microwave-assisted expeditious and efficient synthesis of novel quinolin-4-yl methoxychromen-2-and-4-ones catalyzed by YbCl3 under solvent free one-pot three components domino reaction and their antimicrobial activity. RSC Advances, 5(118), 97653-97661.
• Kaczor, A. A., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 30(1), 123.

• National Center for Biotechnology Information. (n.d.). 8-Methoxyquinolin-4-amine. PubChem Compound Database. Retrieved from [Link]

• Ramasamy, A. K., et al. (2010). Synthesis and Characterization of Substituted 4-Methoxy-1H-quinolin-2-ones. E-Journal of Chemistry, 7(3), 1066-1070.

• Ramasamy, A. K., et al. (2010). Synthesis and Characterization of Substituted 4-Methoxy-1H-quinolin-2-ones. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 8-Methoxyquinoline. PubChem Compound Database. Retrieved from [Link]

• Okten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Al-Hujran, T. A., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 27(13), 4299.

• Chen, Y.-J., et al. (2020). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. ResearchGate. Retrieved from [Link]

• Bellavita, V., et al. (2022). Microwave-Promoted Synthesis Of Quinoline Heterocycles From Anilines. Journal of Namibian Studies, 31(S3), 586-595.
• Elderfield, R. C. (1950). U.S. Patent No. 2,604,474. Washington, DC: U.S.
• Gmeiner, P., et al. (2017). 15N-, 13C- and 1H-NMR Spectroscopy Characterization and Growth Inhibitory Potency of a Combi-Molecule Synthesized by Acetylation of an Unstable Monoalkyltriazene. Molecules, 22(7), 1195.
• Loter, W. L. (1949). U.S. Patent No. 2,489,530. Washington, DC: U.S.

• Derbali, A. (2018). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc.. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. ablelab.eu [ablelab.eu]
• 4. benchchem.com [benchchem.com]
• 5. Gould-Jacobs Reaction [drugfuture.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 8-Methoxyquinolin-4-ol | C10H9NO2 | CID 243291 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Functionalization of 2-Hydroxy-8-methoxy-1H-quinolin-4-one at the C-3 Position

Abstract

This guide details the strategic functionalization of 2-hydroxy-8-methoxy-1H-quinolin-4-one (also known as 8-methoxy-4-hydroxy-2-quinolone) at the C-3 position . While the quinolone scaffold is a privileged structure in medicinal chemistry—exhibiting antibacterial, anticancer, and antiviral properties—its functionalization is often complicated by tautomeric ambiguity (hydroxy-quinolone vs. quinolinediol) and competing nucleophilic sites (N-1, O-2/O-4, and C-3). This protocol focuses exclusively on C-3 selective methodologies , leveraging the vinylogous amide character of the scaffold to install formyl, alkyl, aminomethyl (Mannich), and aryl functionalities. The 8-methoxy substituent is highlighted for its role in enhancing solubility and modulating electronic properties, distinguishing this derivative from the unsubstituted parent.

Structural Analysis & Reactivity Profile

Tautomerism and Nucleophilicity

The substrate exists in a dynamic equilibrium between the 4-hydroxy-2-quinolone (A) , 2-hydroxy-4-quinolone (B) , and 2,4-dihydroxyquinoline (C) forms. In solution, particularly in polar solvents like DMSO or DMF, form A often predominates, presenting a distinct enaminone motif.

• C-3 Reactivity: The C-3 carbon is the terminal position of a vinylogous amide/enamine system. It possesses significant carbanion character due to resonance stabilization from the N-1 lone pair and the 4-hydroxyl group.

• 8-Methoxy Effect: The electron-donating methoxy group at C-8 increases the electron density of the fused benzene ring. While this theoretically activates the benzene ring (positions 5, 6, 7), the C-3 position remains the softest and most reactive nucleophile for electrophilic attack, ensuring high regioselectivity under controlled conditions.

Decision Matrix for Functionalization

Select the appropriate protocol based on the desired moiety:

Target Moiety at C-3	Reaction Type	Key Reagents	Protocol ID
Formyl (-CHO)	Vilsmeier-Haack	POCl₃, DMF	Protocol A
Aminomethyl (-CH₂NR₂)	Mannich Reaction	HCHO, Secondary Amine	Protocol B
Aryl/Alkylidene (=CH-Ar)	Knoevenagel	Ar-CHO, Piperidine/Pyridine	Protocol C
Halogen (-Br/-I)	Electrophilic Halogenation	NBS or I₂/CAN	Protocol D

Experimental Protocols

Protocol A: C-3 Formylation (Vilsmeier-Haack)

Target: Synthesis of 3-formyl-2-hydroxy-8-methoxy-1H-quinolin-4-one

Rationale: The introduction of a formyl group creates a versatile "chemical handle" for further derivatization (e.g., Schiff bases, reduction to alcohols).

Materials:

• Substrate: 2-Hydroxy-8-methoxy-1H-quinolin-4-one (1.0 eq)

• Reagent: Phosphoryl chloride (POCl₃) (3.0 eq)

• Solvent/Reagent: Dimethylformamide (DMF) (5.0 eq, excess acts as solvent)

• Quench: Ice-water, Sodium acetate (sat. aq.)

Step-by-Step Methodology:

• Vilsmeier Reagent Formation: In a dry round-bottom flask under inert atmosphere (N₂), cool anhydrous DMF (5 mL/mmol substrate) to 0°C. Add POCl₃ dropwise over 15 minutes. Stir for 30 minutes at 0°C until the Vilsmeier salt (chloroiminium ion) precipitates or forms a viscous oil.

• Addition: Add the quinolone substrate (solid) in one portion.

• Heating: Allow the mixture to warm to room temperature, then heat to 60–70°C for 3–5 hours. Note: Higher temperatures (>90°C) may promote chlorination at the C-2/C-4 positions (conversion to chloroquinolines).

• Quenching: Pour the reaction mixture onto crushed ice (approx. 5x reaction volume). Stir vigorously for 30 minutes.

• Hydrolysis: Adjust pH to ~5–6 using saturated sodium acetate solution to hydrolyze the intermediate iminium species to the aldehyde. A yellow/orange precipitate should form.

• Isolation: Filter the solid, wash copiously with water and cold ethanol. Recrystallize from DMF/Ethanol.

Validation:

• IR: Appearance of a sharp carbonyl stretch at ~1680 cm⁻¹ (aldehyde).

• ¹H NMR: Distinct singlet signal at δ 10.0–10.5 ppm (-CHO).

Protocol B: C-3 Aminomethylation (Mannich Reaction)

Target: Synthesis of 3-(dialkylaminomethyl)-8-methoxy-4-hydroxy-2-quinolone

Rationale: This reaction installs a basic amine side chain, drastically improving water solubility and bioavailability—critical for drug development.

Materials:

• Substrate: 2-Hydroxy-8-methoxy-1H-quinolin-4-one (1.0 eq)

• Amine: Secondary amine (e.g., Morpholine, Piperidine, N-methylpiperazine) (1.1 eq)

• Aldehyde Source: Paraformaldehyde (1.2 eq) or Formalin (37% aq.)

• Solvent: Ethanol or Ethanol/Water (1:1)

Step-by-Step Methodology:

• Pre-activation: In a flask, mix the secondary amine and paraformaldehyde in ethanol (5 mL/mmol). Heat gently (40°C) for 15 minutes to generate the reactive iminium ion in situ.

• Coupling: Add the quinolone substrate.

• Reflux: Heat the mixture to reflux (78°C) for 4–8 hours. The suspension often clears as the reaction proceeds, followed by precipitation of the product upon cooling.

• Work-up: Cool to room temperature. If precipitate forms, filter and wash with cold ethanol. If no precipitate, concentrate the solvent to 20% volume and add diethyl ether to induce crystallization.

• Purification: Recrystallization from Ethanol/DMF is usually sufficient.

Troubleshooting:

• Low Yield? Add a catalytic amount of HCl (1-2 drops) to accelerate iminium formation.

Protocol C: C-3 Alkylation via Knoevenagel Condensation

Target: Synthesis of 3-benzylidene-8-methoxy-4-hydroxy-2-quinolone

Rationale: Direct alkylation with alkyl halides often results in mixtures of O-alkylation and N-alkylation. The Knoevenagel approach selectively targets C-3 via an aldol-like condensation, yielding a conjugated system that can be selectively reduced to the alkyl derivative if desired.

Materials:

• Substrate: 2-Hydroxy-8-methoxy-1H-quinolin-4-one (1.0 eq)

• Aldehyde: Benzaldehyde (or derivative) (1.1 eq)

• Catalyst: Ammonium acetate (2.0 eq) or Piperidine (cat.)

• Solvent: Glacial Acetic Acid or Toluene (with Dean-Stark)

Step-by-Step Methodology:

• Setup: Dissolve substrate and aldehyde in Glacial Acetic Acid (10 mL/mmol).

• Catalysis: Add Ammonium acetate.

• Reflux: Heat to reflux (118°C) for 6–12 hours.

• Isolation: Cool the mixture. Pour into water. The product (usually a colored solid due to conjugation) will precipitate.

• Reduction (Optional): To obtain the saturated 3-benzyl derivative, treat the benzylidene product with H₂/Pd-C or NaBH₄ in Methanol.

Mechanistic Visualization

The following diagram illustrates the divergent pathways for C-3 functionalization, highlighting the central role of the enaminone resonance form.

Caption: Divergent synthetic pathways for the selective C-3 functionalization of 8-methoxy-4-hydroxy-2-quinolone, driven by the nucleophilic enaminone tautomer.

Quantitative Data Summary

Parameter	Protocol A (Formylation)	Protocol B (Mannich)	Protocol C (Knoevenagel)
Typical Yield	75 – 85%	60 – 80%	80 – 90%
Reaction Time	3 – 5 Hours	4 – 8 Hours	6 – 12 Hours
Temperature	60°C	78°C (Reflux)	118°C (Reflux)
Purification	Recrystallization (DMF/EtOH)	Recrystallization (EtOH)	Filtration/Wash
Key Byproduct	2,4-Dichloroquinoline (if overheated)	Bis-quinolone (if amine deficient)	Michael Adducts (rare)

References

• Nay, B., et al. (2021). The programmed multiple C–H bond functionalization of 4-hydroxyquinoline and its medicinal potential. ChemRxiv. Available at: [Link]

• Kulkraisri, K., et al. (2020).[1] Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs. Molecules, 25(14), 3229. Available at: [Link]

• Ghosh, P., & Das, S. (2019).[2] Synthesis and Functionalization of 4‐Quinolones – A Progressing Story. European Journal of Organic Chemistry, 2019(29). Available at: [Link]

• Aly, A. A., et al. (2020). Synthesis of 3,3′-methylenebis(4-hydroxyquinolin-2(1H)-ones) of prospective anti-COVID-19 drugs. Molecular Diversity, 25, 461–471. Available at: [Link]

• Hamama, W. S., et al. (2025).[3] Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications. RSC Advances, 15. Available at: [Link]

Sources

• 1. Synthesis and Antimicrobial Activity of Novel 4-Hydroxy-2-quinolone Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Vistas in the domain of 3-acetyl-4-hydroxy-2-quinolinone derivatives (AHQ) and their applications - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02813B [pubs.rsc.org]

Application Notes and Protocols for the Extraction of Quinolone Alkaloids from Biological Matrices

Abstract

Quinolone alkaloids represent a structurally diverse class of nitrogen-containing heterocyclic compounds with a wide spectrum of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1] Their effective isolation and quantification from complex biological matrices such as plasma, urine, tissues, and plant materials are paramount for pharmacological studies, drug development, and clinical monitoring.[2] This document provides a comprehensive guide to the extraction of quinolone alkaloids, detailing established protocols for solid-phase extraction (SPE), liquid-liquid extraction (LLE), and supercritical fluid extraction (SFE). The protocols are presented with an emphasis on the underlying scientific principles, offering researchers the rationale behind experimental choices to facilitate methods that are both robust and reproducible.

Introduction: The Significance of Quinolone Alkaloid Extraction

Quinolone alkaloids are secondary metabolites found in a variety of natural sources, including plants of the Rutaceae and Rubiaceae families, as well as microorganisms and animals.[3] Prominent examples include quinine, a historically significant antimalarial drug isolated from Cinchona bark, and camptothecin, a potent anticancer agent from Camptotheca acuminata.[1] The therapeutic potential of these compounds has spurred extensive research into their mechanisms of action, pharmacokinetics, and metabolism.

The accurate determination of quinolone alkaloid concentrations in biological samples is a critical prerequisite for these investigations. However, the inherent complexity of biological matrices, which contain a myriad of potentially interfering substances like proteins, lipids, and salts, presents a significant analytical challenge.[2][4] Effective sample preparation is therefore essential to isolate the target analytes, remove interferences, and enhance detection sensitivity.[2][5] This guide is designed to equip researchers, scientists, and drug development professionals with the knowledge and protocols necessary to navigate these challenges successfully.

Foundational Principles of Extraction Method Selection

The choice of an appropriate extraction technique is governed by the physicochemical properties of the target quinolone alkaloid(s) and the nature of the biological matrix. Key considerations include the analyte's polarity, pKa, and stability, as well as the sample volume and the desired level of cleanliness for the final extract.[6]

• Solid-Phase Extraction (SPE): This technique has become a cornerstone of modern bioanalytical sample preparation due to its high selectivity, predictability, and ease of automation.[2][7] SPE is particularly advantageous for cleaning up complex matrices like plasma and urine, offering high recovery rates and the ability to process multiple samples in parallel.[2][8]

• Liquid-Liquid Extraction (LLE): A classical and cost-effective technique, LLE separates compounds based on their differential solubility in two immiscible liquid phases.[4][9] It is a powerful method for isolating analytes from aqueous matrices and can be optimized by adjusting the pH to exploit the basic nature of alkaloids.[4]

• Supercritical Fluid Extraction (SFE): An environmentally friendly "green" chemistry technique, SFE utilizes a supercritical fluid, typically carbon dioxide (CO2), as the extraction solvent.[10] It is particularly well-suited for the extraction of thermally labile compounds from solid matrices, such as plant tissues.[10][11] The selectivity of SFE can be finely tuned by modifying pressure, temperature, and the addition of co-solvents.[10]

Detailed Protocols and Methodologies

Solid-Phase Extraction (SPE) of Quinolones from Plasma

This protocol is designed for the extraction of a broad range of quinolone alkaloids from plasma samples, a common matrix in pharmacokinetic studies. The use of a polymeric sorbent is recommended for its robustness and high recovery of basic compounds.[7]

Protocol: SPE of Quinolone Alkaloids from Pig Plasma [8][12]

• Sample Pre-treatment:

  • To 100 µL of plasma, add 300 µL of 2% ammonium hydroxide solution. This step adjusts the pH to ensure the quinolone alkaloids are in their neutral, less polar form, enhancing their retention on the non-polar SPE sorbent.

• SPE Cartridge Conditioning:

  • Condition a polymeric SPE cartridge (e.g., Agilent Bond Elut Plexa, 10 mg) sequentially with 500 µL of methanol followed by 500 µL of deionized water. Conditioning wets the sorbent and ensures reproducible interactions with the sample.

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 500 µL of 5% methanol in water. This step removes polar interferences while retaining the analytes of interest.

• Elution:

  • Elute the quinolone alkaloids from the cartridge with 500 µL of methanol. The organic solvent disrupts the interaction between the analytes and the sorbent, releasing them into the collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of a suitable mobile phase for subsequent LC-MS analysis (e.g., 80:20 0.1% formic acid:acetonitrile).

Data Presentation: SPE Recovery of Quinolones from Pig Plasma

Quinolone	Spiked Concentration (mg/L)	Mean Recovery (%)[12]
Lomefloxacin	5 - 20	94.0 ± 4.2
Enoxacin	5 - 20	101.5 ± 3.8
Norfloxacin	5 - 20	105.2 ± 4.5
Ofloxacin	5 - 20	112.8 ± 3.9
Nalidixic acid	5 - 20	123.3 ± 4.1

Workflow Visualization: SPE of Quinolones from Plasma

Caption: Workflow for Solid-Phase Extraction of Quinolones.

Liquid-Liquid Extraction (LLE) of Quinolones from Urine

LLE is a robust and widely applicable technique for the extraction of drugs from urine. This protocol leverages pH adjustment to facilitate the selective transfer of quinolone alkaloids into an organic solvent.

Protocol: LLE of Fluoroquinolones from Urine

• Sample Preparation:

  • Centrifuge a 5 mL urine sample to pellet any particulate matter.

• pH Adjustment:

  • Adjust the pH of the supernatant to approximately 5. This pH is often a good compromise to ensure the neutrality of many quinolone compounds, facilitating their extraction into an organic solvent.

• Extraction:

  • Add 5 mL of a dichloromethane:methanol (8:2 v/v) mixture to the urine sample in a screw-cap tube.

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and facilitate the partitioning of the analytes into the organic phase.

• Phase Separation:

  • Centrifuge the tube at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Collection:

  • Carefully transfer the lower organic layer to a clean tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable volume of mobile phase for HPLC analysis.

Data Presentation: LLE Recovery of Fluoroquinolones from Urine

Fluoroquinolone	Recovery (%)
Norfloxacin	98.5 - 101.2
Ciprofloxacin	99.1 - 102.0
Levofloxacin	98.0 - 101.5
Moxifloxacin	98.8 - 101.8

Workflow Visualization: LLE of Quinolones from Urine

Caption: Workflow for Liquid-Liquid Extraction of Quinolones.

Supercritical Fluid Extraction (SFE) of Alkaloids from Plant Material

SFE is a powerful technique for the extraction of natural products from plant matrices, offering the advantages of using non-toxic and environmentally benign solvents.[10][13] This protocol provides a general framework for the extraction of alkaloids using supercritical CO2 with a co-solvent.

Protocol: SFE of Alkaloids from Plant Material [13][14]

• Sample Preparation:

  • Grind the dried plant material to a fine powder to increase the surface area for extraction.

• SFE System Setup:

  • Pack the powdered plant material into the extraction vessel of the SFE system.

• Extraction Parameters:

  • Supercritical Fluid: Carbon dioxide (CO2).

  • Co-solvent: Methanol or ethanol (typically 5-15%). The addition of a polar co-solvent is crucial for efficiently extracting alkaloids, which are often polar compounds.[10][13]

  • Temperature: 70-90°C.

  • Pressure: 4000-6000 PSI.

  • These parameters must be optimized for the specific plant matrix and target alkaloids.

• Extraction Process:

  • Pump the supercritical CO2 and co-solvent through the extraction vessel for a defined period (e.g., 60-120 minutes).

• Collection:

  • Depressurize the fluid exiting the vessel, causing the CO2 to vaporize and the extracted alkaloids to precipitate in a collection vial.

• Further Purification:

  • The crude extract may require further purification by techniques such as chromatography.

Data Presentation: SFE Optimization Parameters for Alkaloids

Parameter	Range	Rationale
Temperature	40 - 90°C[14][15]	Affects the vapor pressure of the analytes and the density of the supercritical fluid.
Pressure	150 - 250 bar[15]	Primarily influences the density and solvent strength of the supercritical fluid.
Co-solvent	5 - 20% Methanol/Ethanol[13][14]	Increases the polarity of the supercritical fluid to enhance the solubility of alkaloids.
Extraction Time	20 - 60 min[15]	Determines the overall yield of the extraction.

Sources

• 1. Biologically active quinoline and quinazoline alkaloids part I - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. alkaloids.alfa-chemistry.com [alkaloids.alfa-chemistry.com]
• 4. scispace.com [scispace.com]
• 5. Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. agilent.com [agilent.com]
• 8. Determination of a series of quinolones in pig plasma using solid-phase extraction and liquid chromatography coupled with mass spectrometric detection Application to pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of Supercritical Fluid Extraction of Total Alkaloids, Peimisine, Peimine and Peiminine from the Bulb of Fritillaria thunbergii Miq, and Evaluation of Antioxidant Activities of the Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Sustainable approaches for the study of alkaloids from plants using supercritical fluid-based processes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Determination of quinolones in plasma samples by capillary electrophoresis using solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. KR20010084325A - Method for preparing alkaloid using supercritical fluid from plant - Google Patents [patents.google.com]
• 14. US20020165392A1 - Method of preparing alkaloids using supercritical fluids from plants - Google Patents [patents.google.com]
• 15. Supercritical Fluid Extraction of Pyrrolidine Alkaloid from Leaves of Piper amalago L - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Methoxyquinoline-2,4(1H,3H)-dione

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for the synthesis of 2-hydroxy-8-methoxy-1H-quinolin-4-one, which exists in its more stable tautomeric form, 8-methoxyquinoline-2,4(1H,3H)-dione. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, providing in-depth troubleshooting advice and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the most common and direct synthetic route to 8-methoxyquinoline-2,4(1H,3H)-dione?

The most established method for synthesizing this and similar 4-hydroxy-quinolin-2-ones is the thermal condensation of an aniline derivative with a diethyl malonate derivative.[1][2] For the target molecule, this involves the reaction between 2-methoxyaniline (o-anisidine) and diethyl malonate. The reaction proceeds in two key stages: an initial condensation to form an N-aryl malonamate intermediate, followed by a high-temperature thermal cyclization to yield the quinolinedione ring system.[3][4]

Q2: What is the underlying mechanism of this reaction?

The reaction is a type of condensation followed by an intramolecular cyclization. The mechanism begins with the nucleophilic attack of the amino group of o-anisidine on one of the carbonyl carbons of diethyl malonate. This is followed by the elimination of an ethanol molecule to form diethyl (2-methoxyphenyl)malonamate. At high temperatures, this intermediate undergoes an intramolecular cyclization, akin to a Dieckmann condensation, where the nitrogen-bound phenyl ring attacks the remaining ester carbonyl. A second molecule of ethanol is eliminated to form the final heterocyclic product.

Caption: Simplified reaction mechanism for the synthesis.

Q3: Why are such high temperatures (~250 °C) necessary for the cyclization step?

The intramolecular cyclization step has a significant activation energy barrier. High temperatures, typically between 240-270 °C, are required to provide sufficient thermal energy for the reaction to proceed at a practical rate.[1][2] These conditions are often achieved by performing the reaction neat in a high-temperature metal bath or by using a high-boiling point solvent, such as diphenyl ether, to maintain a stable and uniform temperature.[1]

Q4: Besides temperature, what are the most critical parameters influencing the reaction yield?

Several factors are crucial for maximizing yield:

• Purity of Reagents : The starting materials, particularly o-anisidine, must be pure. Oxidized or impure aniline derivatives can lead to significant side product and tar formation.[5]

• Efficient Removal of Byproducts : The reaction produces two equivalents of ethanol. Efficiently removing ethanol from the reaction mixture as it forms is critical to drive the equilibrium towards the product.[1]

• Reaction Time : Insufficient reaction time will result in an incomplete reaction, while excessively long heating can lead to product degradation and tarring.[5]

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis.

Problem 1: Very low or no yield of the desired product.

Potential Cause	Recommended Solution
Insufficient Reaction Temperature	The thermal cyclization step is critical and requires temperatures in the range of 240-270 °C.[1][2] Ensure your heating apparatus (e.g., a sand or metal bath) can accurately reach and maintain this temperature. Use a high-temperature thermometer to monitor the internal reaction temperature directly.
Impure Starting Materials	o-Anisidine is susceptible to air oxidation, often indicated by a dark coloration. This can severely inhibit the reaction and promote tar formation.[5] Purify the o-anisidine by vacuum distillation immediately before use. Ensure the diethyl malonate is anhydrous.
Inefficient Ethanol Removal	If the ethanol byproduct is not removed, the reaction equilibrium will not favor product formation.[1] When running the reaction neat, ensure the setup allows for distillation. A short-path distillation head can be effective. Continue heating until ethanol distillation ceases.[2]

Problem 2: The reaction mixture has turned into a black, intractable tar.

Potential Cause	Recommended Solution
Excessive Temperature or Prolonged Heating	Overheating is a primary cause of decomposition and polymerization, leading to tar formation.[6][7] Adhere strictly to the recommended temperature range. Use a temperature controller for precise regulation. Monitor the reaction's progress (e.g., by observing ethanol distillation) and stop heating once the reaction is complete to avoid degradation.[5]
Atmospheric Oxidation	High-temperature reactions can be sensitive to air. While often run open to the atmosphere to allow ethanol to escape, a slow stream of an inert gas (like Nitrogen or Argon) can sometimes mitigate oxidative side reactions.

Problem 3: The product precipitates as a sticky oil or amorphous solid during workup.

Potential Cause	Recommended Solution
Co-precipitation of Impurities	Tarry byproducts can interfere with crystallization, causing the product to "oil out".[6] The standard workup involves dissolving the crude reaction mixture in an aqueous base (e.g., NaOH solution) and filtering off insoluble impurities.[2] Ensure this filtration is thorough. A Celite pad can help remove finely dispersed solids.
Rapid Precipitation	Adding acid too quickly to the basic solution can cause the product to crash out of solution as an amorphous solid or oil. Cool the basic solution in an ice bath and add the acid (e.g., 10% HCl) slowly with vigorous stirring.[2] This promotes the formation of well-defined crystals.
Incorrect pH for Precipitation	The product is amphoteric and its solubility is pH-dependent. Acidify the solution until it is acidic to a suitable indicator, such as Congo red paper, to ensure complete precipitation.[2]

Experimental Protocol: Synthesis of 8-Methoxyquinoline-2,4(1H,3H)-dione

This protocol is adapted from established procedures for similar quinolinediones.[2]

Materials:

• o-Anisidine (2-methoxyaniline), freshly distilled

• Diethyl malonate

• Toluene

• Sodium hydroxide (NaOH), aqueous solution (0.5 M)

• Hydrochloric acid (HCl), aqueous solution (10%)

• Ethanol (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a short-path distillation head and a thermometer, combine o-anisidine (e.g., 100 mmol) and diethyl malonate (e.g., 105 mmol).

• Initial Condensation: Heat the mixture in a metal bath to 220–230 °C for approximately 1 hour. Ethanol will begin to distill off.

• Cyclization: Increase the bath temperature to 260–270 °C and continue heating for 4-6 hours, or until the distillation of ethanol ceases. The reaction mixture will become viscous.[2]

• Initial Workup: CAUTION: Perform this step while the mixture is still hot but has cooled slightly from the peak temperature. Carefully and slowly pour the hot, viscous reaction mixture into a beaker containing toluene (approx. 50 mL for a 100 mmol scale) with stirring.[2]

• Precipitation and Filtration: Allow the toluene mixture to cool to room temperature, then cool further in an ice bath. The crude product should precipitate. Collect the solid by vacuum filtration.

• Base Extraction: Dissolve the collected solid in 0.5 M aqueous sodium hydroxide solution. There may be some insoluble, tarry material. Filter this solution to remove any insoluble impurities. Wash the filtrate with toluene (3x) in a separatory funnel to remove any remaining non-acidic organic impurities.[2]

• Acid Precipitation: Transfer the aqueous phase to a clean beaker, cool in an ice bath, and acidify by slowly adding 10% hydrochloric acid with vigorous stirring until the solution is acidic to Congo red paper.[2] A precipitate will form.

• Final Isolation and Purification: Allow the mixture to stand in the cold for several hours to ensure complete precipitation and hardening of the solid.[2] Collect the solid product by vacuum filtration, wash thoroughly with cold water, and air dry. Recrystallize the crude product from ethanol to afford the purified 8-methoxyquinoline-2,4(1H,3H)-dione.

Troubleshooting Workflow Diagram

Caption: A decision-tree workflow for troubleshooting common synthesis issues.

References

• Wikipedia. Conrad–Limpach synthesis. Available from: [Link]

• IIP Series. SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. Available from: [Link]

• SynArchive. Conrad-Limpach Synthesis. Available from: [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. Available from: [Link]

• Cambridge University Press. Conrad-Limpach Reaction. Available from: [Link]

• ResearchGate. (PDF) Efficient Synthesis of 4-Hydroxybenzo[h]Quinoline-2(1H)-One and Some Derivatives. Available from: [Link]

• MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Available from: [Link]

• National Center for Biotechnology Information. 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 3-Ethyl-4-hy­droxy-8-meth­oxy­quinolin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. synarchive.com [synarchive.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: NMR Analysis of Quinolin-4-one Derivatives

The "Ghost Peak" Phenomenon: Diagnosis

The Problem: You have synthesized a quinolin-4-one derivative. Mass spectrometry confirms the mass, and TLC shows a single spot. However, your

or NMR spectrum is missing signals (often C-4, C-2, or H-5), or they appear as indistinguishable humps in the baseline.

The Cause: This is rarely an impurity. It is a classic case of Intermediate Exchange Rate Tautomerism . Quinolin-4-ones exist in a dynamic equilibrium between the 4-quinolone (keto) and 4-hydroxyquinoline (enol) forms.[1] When the rate of proton exchange between the nitrogen (N-1) and oxygen (O-4) matches the NMR time scale, the signals broaden into the baseline (decoherence), effectively disappearing.

Molecular Mechanism

The equilibrium is solvent- and pH-dependent.[1] In polar aprotic solvents (DMSO-

), the keto form usually predominates, but trace water or acidic impurities can accelerate proton transfer, pushing the system into the intermediate exchange regime.

Figure 1: The dynamic equilibrium causing signal loss. Adding acid (Green path) forces the system into a single, stable cation state, resolving the NMR issues.

Troubleshooting Protocols

Protocol A: The "Acid Trick" (Primary Solution)

When to use: Signals are broad or missing; you need sharp peaks for publication/assignment. Mechanism: Adding trifluoroacetic acid (TFA) protonates both the N-1 and O-4 sites, locking the molecule into a fixed quinolinium cation . This eliminates the exchange process.

• Prepare Sample: Dissolve 5-10 mg of compound in 0.6 mL DMSO-

  .

• Acquire Reference: Run a standard

  scan (even if ugly).

• Add Acid: Add 1-2 drops of TFA-

  (deuterated) or standard TFA to the NMR tube. Shake well.

  • Note: TFA-

    is preferred to avoid a massive OH/NH exchange peak at ~10-12 ppm.

• Re-acquire: Run the scan again.

  • Result: Peaks should sharpen dramatically. Chemical shifts will move downfield due to the positive charge.

Protocol B: Variable Temperature (VT) NMR

When to use: You cannot use acid (acid-sensitive groups) or want to study the equilibrium dynamics. Mechanism: Heating the sample pushes the exchange rate from "intermediate" to "fast." In the fast exchange limit, you observe a sharp, weighted average of the tautomers.

• Safety Check: Ensure your NMR tube is rated for high temperature and the cap is tight.

• Setup: Set the probe temperature to 300 K (approx 27°C) as a baseline.

• Stepwise Heating: Increase temperature in 10 K increments (310 K -> 320 K -> 330 K).

  • Limit: Do not exceed 370 K in DMSO (boiling point safety margin).

• Observation: The broad "humps" will narrow and grow into sharp peaks as temperature rises.

• Coalescence: If peaks merge into one sharp signal, you have reached the fast exchange limit.

Data Interpretation: Chemical Shift Fingerprints[2][3]

Distinguishing the tautomers requires analyzing specific carbon and proton environments.[1] The C-4 carbonyl is the most diagnostic signal.

Table 1: Diagnostic Chemical Shifts (DMSO-

)

Nucleus	Position	Keto Form (Quinolin-4-one)	Enol Form (4-Hydroxyquinoline)	Fixed Cation (+TFA)
	C-4	175 - 178 ppm (C=O character)	160 - 165 ppm (C-O aromatic)	~170 - 175 ppm
	C-2	~140 ppm	~150 ppm	Shifts Downfield
	H-2	~7.8 - 8.0 ppm (Doublet/Triplet)	~8.6 - 8.8 ppm	> 9.0 ppm
	NH / OH	~11.5 - 12.5 ppm (Broad Singlet)	Often invisible (Fast exch.)	~14-15 ppm (if visible)

Note: Values are approximate and substituent-dependent. C-4 > 170 ppm is the "Gold Standard" proof of the Keto form. [1, 2]

Decision Matrix: Troubleshooting Workflow

Follow this logic path to resolve your spectral issues efficiently.

Figure 2: Step-by-step decision tree for resolving quinolin-4-one spectral broadening.

Frequently Asked Questions (FAQs)

Q1: Why does my spectrum look fine in

but terrible in DMSO- ? A: In non-polar solvents like , the equilibrium often shifts strongly toward the enol form (or a stabilized dimer), and the exchange rate slows down enough to see sharp peaks. However, quinolin-4-ones often have poor solubility in . DMSO promotes the keto form but also facilitates proton transfer (via trace water), landing you in the "intermediate exchange" danger zone.

Q2: I see a triplet for the C-2 proton. Isn't that impossible? A: It is possible and diagnostic. In the keto form, the H-1 (NH) proton couples to H-2 (

) and H-3 ( ). If the exchange is slow (dry DMSO), H-2 can appear as a doublet of doublets or a pseudo-triplet. In the enol form, there is no NH, so H-2 simplifies to a singlet (or doublet coupled only to H-3). [3]

Q3: Can I use

exchange to fix the broadening? A: exchange will remove the NH/OH signals, but it often worsens the broadening of the skeletal carbons (C-2, C-4). Water accelerates the prototropic exchange. Adding pushes the exchange rate faster, but unless it pushes it all the way to the "fast limit," your peaks might get broader. Acid (TFA) is more reliable than water exchange for sharpening skeletal signals.

Q4: How do I report the chemical shifts if I used TFA? A: You must explicitly state in your experimental section: "Spectra were acquired in DMSO-d6 with added TFA-d." Do not report these as the neutral molecule's shifts. The cation shifts are distinct (typically 2-5 ppm downfield for protons alpha to the nitrogen).

References

• BenchChem. "An In-depth Technical Guide to the Tautomeric Forms of 4-Hydroxyquinoline Derivatives." BenchChem Technical Library. Link

• Holzer, W., et al. "On the tautomerism of cinnolin-4-ol, cinnoline-4-thiol, and cinnolin-4-amine." Heterocycles, 2008. Link

• Claramunt, R. M., et al. "The structure of 4-hydroxyquinoline in the solid state and in solution." Journal of Molecular Structure, 2006. Link

Sources

• 1. benchchem.com [benchchem.com]

Technical Support Center: Purification of 2-Hydroxy-8-methoxy-1H-quinolin-4-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 2-hydroxy-8-methoxy-1H-quinolin-4-one (also known as 8-methoxyquinoline-2,4-diol or 8-methoxy-4-hydroxy-2-quinolone) from complex crude reaction mixtures.

Whether synthesized via the Conrad-Limpach method or Knorr cyclization, the high temperatures required for these reactions inevitably generate uncyclized amides and polymeric tars[1]. Because standard silica gel chromatography often fails for this class of compounds, this guide focuses on exploiting the molecule's intrinsic chemical properties to create a self-validating purification system .

Physicochemical Profiling & Quantitative Data

To purify a molecule effectively, you must understand its behavior in solution. 2-Hydroxy-8-methoxy-1H-quinolin-4-one exhibits pronounced lactam-lactim tautomerism. In the solid state and polar solvents, it exists primarily as the 4-hydroxy-2(1H)-quinolone tautomer, which acts as both a strong hydrogen bond donor and acceptor[2].

The following table summarizes the quantitative data that dictates our purification strategy:

Physicochemical Property	Value / Characteristic	Impact on Purification Strategy
Molecular Weight	191.19 g/mol	Standard analytical tracking (LC-MS:[M+H]+ = 192.2).
Tautomerism	Lactam (2-oxo) ⇌ Lactim (2-hydroxy)	Induces strong intermolecular H-bonding; causes severe streaking and irreversible adsorption on bare silica gel[2].
Acidity (pKa)	~4.50 (4-OH group)	Enables selective dissolution in aqueous bases (NaOH, Na2CO3)[3].
Solubility (Neutral)	Insoluble in H2O, DCM, Hexane	Drives precipitation from aqueous solutions upon pH neutralization.
Solubility (Ionic)	Soluble in aqueous NaOH (>pH 8)	Facilitates liquid-solid separation from uncyclized/polymeric organic impurities.

Diagnostic Purification Workflow

The most scientifically sound method for purifying this compound is an Acid-Base Extraction . By toggling the protonation state of the 4-hydroxyl group, we force the molecule to partition between soluble and insoluble states, leaving neutral byproducts behind.

Figure 1: Acid-base purification logic for 4-hydroxy-2-quinolone derivatives.

Core Protocol: Acid-Base Precipitation (The "Self-Validating" System)

Causality & Logic: The high-temperature condensation of o-anisidine with diethyl malonate generates uncyclized malondianilides and polymeric tars (1)[1]. Because the 4-hydroxyl proton of our target molecule is acidic, it can be selectively deprotonated. Dissolving the crude mixture in an aqueous base forces the product into the aqueous phase as a sodium salt, leaving neutral impurities behind as insoluble solids. This acts as a self-validating step: if the target mass dissolves in base and reprecipitates in acid, it possesses the requisite acidic functional group, confirming successful cyclization.

Step-by-Step Methodology:

• Alkaline Dissolution: Suspend the crude reaction mixture in 1.0 M aqueous NaOH (approx. 10 mL per gram of crude). Stir vigorously at room temperature for 30 minutes to ensure complete deprotonation of the quinolone.

• Filtration of Impurities: Filter the suspension through a tightly packed pad of Celite. The retentate contains uncyclized intermediates and tarry byproducts. The filtrate contains the sodium salt of the target compound.

• Decolorization: To remove soluble polymeric colorants, add activated charcoal (10% w/w relative to crude mass) to the filtrate. Heat the mixture to 50°C for 20 minutes, then perform a second Celite filtration while hot.

• Controlled Acidification: Transfer the clear/pale yellow filtrate to a large beaker equipped with a magnetic stirrer. Slowly add glacial acetic acid (or 2.0 M HCl) dropwise until the pH reaches 5.0–6.0.

  • Critical Insight: Do not over-acidify (pH < 2). While quinolones are weak bases, extreme acidic conditions can protonate the quinoline nitrogen, causing the compound to redissolve as a cationic species.

• Isolation: Stir the resulting thick white/pale yellow suspension for 1 hour at room temperature to ensure complete crystallization. Filter via vacuum, wash the filter cake with copious amounts of cold distilled water (to remove residual sodium acetate/chloride), and dry under high vacuum at 60°C.

Troubleshooting & FAQs

Q1: Why did my product "oil out" instead of precipitating during acidification? A: Oiling out (liquid-liquid phase separation) occurs when the product precipitates above its melting point in the solvent mixture, or when impurities disrupt crystal lattice formation. Causality: Rapid acidification causes localized high concentrations of the neutral quinolone, leading to supersaturation. Solution: Heat the basic solution to 60°C, add the acid dropwise with vigorous stirring, and allow the mixture to cool slowly to room temperature to promote thermodynamic nucleation over kinetic phase separation.

Q2: How do I remove the persistent black tar from the Polyphosphoric Acid (PPA) cyclization? A: Tarry byproducts are common in high-temperature cyclizations due to oxidative degradation of the aniline precursor[1]. Causality: Polymeric tars often form colloidal suspensions in base that pass directly through standard filter paper. Solution: Before acidification, you must treat the basic aqueous filtrate with activated charcoal (Norit) and heat it. The porous structure of the charcoal irreversibly adsorbs the high-molecular-weight polymeric tars. Always filter the charcoal through Celite to prevent fine particulate breakthrough.

Q3: Can I use silica gel chromatography if the acid-base extraction isn't pure enough? A: It is highly discouraged for crude mixtures. 4-Hydroxy-2-quinolones exhibit strong intermolecular hydrogen bonding, causing severe streaking and irreversible adsorption on bare silica (). Solution: If chromatography is absolutely necessary for final polishing, use a highly polar, acidic solvent system (e.g., DCM/MeOH/AcOH 90:9:1) to suppress ionization, or utilize reverse-phase (C18) chromatography (4)[4].

Q4: How do I verify that the 8-methoxy regioisomer formed cleanly without the 6-methoxy isomer? A: When using o-anisidine, cyclization onto the aromatic ring is sterically directed. The methoxy group at the 2-position of the aniline sterically hinders one ortho position, directing cyclization predominantly to form the 8-methoxy isomer. Verification: Use 1H-NMR. The aromatic protons of the 8-methoxy isomer will appear as a characteristic contiguous spin system (three adjacent protons: H-5, H-6, H-7), whereas a 6-methoxy isomer would show isolated or meta-coupled protons (2)[2].

References

• Source: rsc.
• Source: chim.
• Source: chemicalbook.
• 4-Hydroxy-2(1H)-quinolone.
• Source: vdoc.

Sources

• 1. vdoc.pub [vdoc.pub]
• 2. researchgate.net [researchgate.net]
• 3. 2,4-Quinolinediol | 86-95-3 [chemicalbook.com]
• 4. BiCl 3 -catalyzed green synthesis of 4-hydroxy-2-quinolone analogues under microwave irradiation - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05289C [pubs.rsc.org]

Technical Support Center: Stabilizing Methoxy-Quinolinone Compounds

Welcome to the Technical Support Center for the handling and storage of methoxy-quinolinone derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the oxidative degradation of these valuable compounds. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the scientific rationale behind them to ensure the long-term stability and integrity of your experimental reagents.

Understanding the Challenge: The Susceptibility of Methoxy-Quinolinone to Oxidation

The quinolinone core, a privileged scaffold in medicinal chemistry, is inherently susceptible to oxidation. The introduction of a methoxy group (–OCH₃) can further influence the molecule's electronic properties, potentially increasing its reactivity towards atmospheric oxygen.[1] Degradation is often visually indicated by a color change, with fresh, pure quinoline compounds typically appearing as colorless to pale yellow, which can darken to yellow, orange, or even brown upon deterioration.[2][3] This discoloration is a primary sign of oxidation and the formation of unwanted byproducts.[2][3]

Several factors can accelerate this degradation process:

• Oxygen: Direct reaction with atmospheric oxygen is the principal cause of oxidation.

• Light: Many quinoline compounds are photosensitive. Exposure to ambient or UV light can trigger photodegradation, which often involves oxidative pathways.[2]

• Temperature: Elevated temperatures increase the rate of chemical reactions, including oxidation.[2]

Understanding these vulnerabilities is the first step toward implementing effective storage strategies.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the storage and handling of methoxy-quinolinone compounds in a direct question-and-answer format.

Q1: My methoxy-quinolinone solid has turned from off-white to a distinct yellow/brown color. Is it still usable?

A: A significant color change is a strong indicator of degradation, likely due to oxidation.[3] This change in chemical composition means the purity of your compound is compromised, which can lead to inconsistent and unreliable experimental results.[2] For sensitive applications, it is highly recommended to use a fresh, un-degraded lot of the compound. If you must proceed, consider re-purification and analytical validation (e.g., by HPLC, NMR) to ascertain the identity and purity of the remaining material.

Q2: I am observing a loss of potency and inconsistent results in my biological assays. Could this be related to compound storage?

A: Absolutely. Inconsistent results and a loss of biological activity are classic signs of compound degradation.[2] The oxidized byproducts of your methoxy-quinolinone will have different pharmacological profiles and may act as impurities that interfere with your assay, leading to unreliable data. It is crucial to validate the stability of your stock solutions under your specific storage conditions.[2]

Q3: I store my compound in a freezer, but it still seems to be degrading over time. What am I doing wrong?

A: While low temperatures slow down reaction rates, they do not entirely halt oxidation if oxygen is present.[2] Furthermore, repeated freeze-thaw cycles can introduce atmospheric moisture. When a cold vial is opened in ambient air, water can condense inside, which can accelerate degradation. The best practice is to store the compound under an inert atmosphere, even when frozen, and to allow the container to warm to room temperature before opening.

Q4: What are the primary degradation products I should look for when analyzing a potentially oxidized sample?

A: The degradation of quinoline compounds can lead to various byproducts. For methoxy-quinolinones, oxidation can result in the formation of hydroxyquinolines, N-oxides, and potentially ring-opened products.[2][4] Advanced analytical techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are highly effective for identifying these degradation products.[5]

Best Practices for Long-Term Storage

To ensure the long-term stability of your methoxy-quinolinone compounds, a multi-faceted approach focusing on the stringent exclusion of oxygen, light, and moisture is necessary.

Core Storage Parameters

Parameter	Recommendation	Rationale
Atmosphere	Inert Gas (Argon or Nitrogen)	Excludes atmospheric oxygen, the primary driver of oxidation.[6] Argon is denser than air and can provide a superior protective blanket.[6]
Temperature	-20°C to -80°C	Significantly reduces the rate of chemical degradation.[2]
Light	Amber Glass Vials or Opaque Containers	Protects photosensitive compounds from degradation initiated by UV and ambient light.[2]
Container	Tightly Sealed Glass Vials with PTFE-lined Caps	Glass is non-reactive, and PTFE liners provide an excellent barrier against moisture and gas exchange.
Moisture	Store in a Dry Environment/Desiccator	Prevents hydrolysis and moisture-accelerated degradation.

Experimental Protocol: Preparing Methoxy-Quinolinone for Inert Atmosphere Storage

This protocol provides a step-by-step method for aliquoting and storing a solid methoxy-quinolinone compound under an inert atmosphere. This is best performed in a glovebox.

Materials:

• Methoxy-quinolinone compound

• Amber glass vials with PTFE-lined screw caps

• Spatula

• Analytical balance

• Glovebox with an inert atmosphere (<1 ppm O₂ and H₂O)

• Labeling materials

Procedure:

• Prepare the Glovebox: Ensure the glovebox has been properly purged and that the oxygen and moisture levels are within the acceptable range.

• Introduce Materials: Transfer the primary container of your methoxy-quinolinone, along with new vials, caps, and any necessary tools (spatula, weighing paper), into the glovebox antechamber.

• Purge the Antechamber: Evacuate and refill the antechamber with inert gas for at least three cycles to remove atmospheric contaminants.

• Aliquot the Compound: Inside the glovebox, open the primary container. Weigh the desired amount of the compound and transfer it into a new, pre-labeled amber glass vial. It is advisable to create several smaller aliquots rather than one large one to minimize the exposure of the bulk material during each use.

• Seal the Vials: Tightly screw the PTFE-lined caps onto the vials. For an extra layer of protection, you can wrap the cap-vial interface with Parafilm.

• Remove from Glovebox: Place the sealed vials back into the antechamber, purge, and then remove them.

• Store Appropriately: Immediately transfer the aliquoted vials to a designated freezer (-20°C or -80°C) for long-term storage.

The Role of Antioxidants

For methoxy-quinolinone solutions, the addition of an antioxidant can provide an extra layer of protection. Phenolic antioxidants, such as Butylated Hydroxytoluene (BHT) or Trolox (a water-soluble Vitamin E analog), are effective radical scavengers.[7][8] They function by donating a hydrogen atom to reactive radical species, thus terminating the oxidative chain reaction.[9] When preparing stock solutions, consider adding an antioxidant at a low molar excess. However, ensure the chosen antioxidant does not interfere with your downstream applications.

Visualization of Storage Decision Workflow

The following diagram outlines the decision-making process for the appropriate storage of methoxy-quinolinone compounds.

Caption: Decision workflow for the optimal storage of methoxy-quinolinone compounds.

Analytical Methods for Detecting Degradation

To ensure the quality of your methoxy-quinolinone, especially after long-term storage or if degradation is suspected, analytical validation is key.

• High-Performance Liquid Chromatography (HPLC): A powerful technique to assess the purity of the compound and quantify any degradation products. A stability-indicating HPLC method can separate the parent compound from its byproducts.[5]

• UV/Vis Spectroscopy: While less specific, a change in the absorption spectrum can indicate degradation. This method is often used for rapid screening.

• Mass Spectrometry (MS): When coupled with LC, it provides structural information about the degradation products, aiding in their identification.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Can provide detailed structural information to confirm the identity and purity of the compound.

By implementing these rigorous storage and handling protocols, you can significantly extend the shelf-life of your methoxy-quinolinone compounds, ensuring the reliability and reproducibility of your research.

References

• Wipf Group, University of Pittsburgh. (2014, February 22). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Popa, I., et al. (2021). Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Molecules, 26(21), 6615.

• Biosynce. (2025, October 30). What are the signs of quinoline deterioration?. Biosynce Blog. Retrieved from [Link]

• MDPI. (2026, March 5). Antioxidant Potential of Waste Lignin Phenolics and Their Role in Thermo-Oxidative Stabilization of Polyurethane Materials. MDPI. Retrieved from [Link]

• SCIRP. (2014). Synthesis and Evaluation of 4-Hydroxy Quinolinone Derivatives as Antioxidants of Lubricating Grease. SCIRP. Retrieved from [Link]

• ACS Omega. (2025, November 27). Total Synthesis of Small Molecule Natural Product: 7-Hydroxy-6-methoxyquinolin-2(1H)-one, Its Variants, and Quinolin-2-yl Esters. ACS Publications. Retrieved from [Link]

• Arabian Journal of Chemistry. (2023, February 16). Enhanced degradation of quinoline in three-dimensional electro-Fenton system through NiCo2S4/gC3N4 particles. Elsevier. Retrieved from [Link]

• PMC. (2012, December 20). Synthesis of 8-Hydroxyquinoline Derivatives as Novel Antitumor Agents. PMC. Retrieved from [Link]

• PMC. (n.d.). Synthesis of New Quinolinequinone Derivatives and Preliminary Exploration of their Cytotoxic Properties. PMC. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biosynce.com [biosynce.com]
• 4. Synthesis of New Quinolinequinone Derivatives and Preliminary Exploration of their Cytotoxic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Total Synthesis of Small Molecule Natural Product: 7‑Hydroxy-6-methoxyquinolin-2(1H)‑one, Its Variants, and Quinolin-2-yl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cyclization Temperature for Quinolone Intermediates

Welcome to the dedicated technical support center for optimizing the synthesis of quinolone intermediates. This guide is designed for researchers, scientists, and drug development professionals to navigate the critical cyclization step in quinolone synthesis. Here, we address common challenges in a direct question-and-answer format, providing not only solutions but also the underlying scientific principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: My thermal cyclization to form the quinolone ring is resulting in very low yields. What are the primary factors I should investigate?

Low yields in the thermal cyclization step of quinolone synthesis, particularly in classical methods like the Gould-Jacobs or Conrad-Limpach reactions, often stem from suboptimal temperature control.[1][2][3]

Primary Troubleshooting Steps:

• Insufficient Temperature: The intramolecular cyclization is a high-activation energy process, frequently requiring temperatures in the range of 250-300°C to proceed efficiently.[4] If your reaction temperature is too low, the rate of cyclization will be exceedingly slow, leading to incomplete conversion.

• Reaction Time: The duration of heating is as critical as the temperature itself. Prolonged exposure to high temperatures can lead to the degradation of both the starting material and the desired quinolone product, often manifesting as tar formation.[2][4] It's a delicate balance between providing enough energy for cyclization and avoiding decomposition.

• Solvent Choice: The use of a high-boiling, inert solvent is crucial for maintaining a consistent and sufficiently high reaction temperature.[1][4] Solvents like Dowtherm A or diphenyl ether are commonly used to achieve the necessary temperatures for cyclization.[4][5] In many cases, employing a suitable high-boiling solvent can increase cyclization yields to as high as 95%.[1][5]

Q2: I'm observing significant tar formation and discoloration in my reaction mixture. How can I mitigate this?

The formation of dark, tarry materials is a common indicator of product and/or starting material decomposition at the high temperatures required for cyclization.[2][4]

Strategies to Minimize Decomposition:

• Optimize Temperature and Time: Carefully screen a range of temperatures and reaction times to find the optimal conditions that favor cyclization over degradation. It may be more effective to run the reaction at a slightly lower temperature for a longer duration.[1]

• Inert Atmosphere: Conducting the reaction under an inert atmosphere, such as nitrogen or argon, can help prevent oxidative decomposition of sensitive intermediates at high temperatures.[4]

• Microwave Irradiation: As an alternative to conventional heating, microwave synthesis can offer rapid and uniform heating, often leading to shorter reaction times and improved yields with reduced byproduct formation.[4][6]

Q3: My synthesis is producing a mixture of regioisomers. How can I improve the selectivity of the cyclization?

Regioselectivity is a known challenge in quinolone synthesis, especially when using asymmetrically substituted anilines in reactions like the Gould-Jacobs synthesis.[1][5] The cyclization can occur at either of the two ortho positions on the aniline ring.

Factors Influencing Regioselectivity:

• Steric and Electronic Effects: The regiochemical outcome is governed by a combination of steric hindrance and the electronic nature of the substituents on the aniline ring.[1][5]

• Catalyst and Reaction Conditions: In some modern synthetic approaches, the choice of catalyst and solvent system can significantly influence the regioselectivity of the cyclization. For instance, in the Combes synthesis, both steric and electronic effects of the substituents on the aniline and the β-diketone play a significant role in determining the final product.[3]

Q4: Are there alternatives to the high-temperature thermal cyclization methods?

Yes, modern organic synthesis has introduced several catalytic methods that can facilitate the cyclization step under milder conditions.

Catalytic Approaches:

• Transition Metal Catalysis: Palladium, copper, and gold catalysts have been effectively used to promote C-N and C-C bond formations in quinolone synthesis, often at significantly lower temperatures than traditional thermal methods.[1][7] For example, palladium catalysts are used in carbonylative cyclizations to form 4-quinolones.[1][5]

• Acid/Base Catalysis: Many classical syntheses, such as the Friedländer and Conrad-Limpach-Knorr reactions, can be promoted by the addition of acid or base catalysts, which can sometimes lower the required reaction temperature.[1]

• Eaton's Reagent: This reagent (a solution of phosphorus pentoxide in methanesulfonic acid) has been shown to be an effective catalyst for the cyclization step in the Gould-Jacobs reaction, allowing for good to excellent yields under milder conditions (80-100°C).[8]

Troubleshooting Guide: A Systematic Approach

When encountering issues with the cyclization step, a systematic approach to troubleshooting is essential. The following workflow provides a logical progression for identifying and resolving common problems.

Caption: Troubleshooting workflow for optimizing cyclization.

Data Summary: Typical Cyclization Conditions

The following table summarizes typical reaction conditions for the thermal cyclization step in classical quinolone syntheses. Note that optimal conditions will vary depending on the specific substrates used.

Synthesis Method	Typical Temperature Range (°C)	Common Solvents	Key Considerations
Gould-Jacobs	250 - 300	Dowtherm A, Diphenyl Ether	High temperatures are essential for the 6-electron cyclization.[4]
Conrad-Limpach	~250	Mineral Oil, Diphenyl Ether	Temperature control is critical for regioselectivity between 2- and 4-quinolones.[3]
Microwave-Assisted	250 - 300	Neat (solvent-free) or high-boiling solvents	Can significantly reduce reaction times and improve yields.[4][6]

Experimental Protocols

Protocol 1: General Procedure for Thermal Cyclization in a High-Boiling Solvent (Gould-Jacobs Reaction)

This protocol outlines a general procedure for the cyclization of an anilidomethylenemalonate intermediate, a key step in the Gould-Jacobs synthesis of 4-hydroxy-3-carboalkoxyquinolines.

Materials:

• Crude anilidomethylenemalonate intermediate

• High-boiling inert solvent (e.g., Dowtherm A or diphenyl ether)

• Round-bottom flask equipped with a reflux condenser and a magnetic stirrer

• Heating mantle or oil bath

• Inert gas supply (Nitrogen or Argon)

• Non-polar solvent for precipitation (e.g., hexane or petroleum ether)

• Filtration apparatus

Procedure:

• Setup: In a round-bottom flask, add the crude anilidomethylenemalonate intermediate.

• Solvent Addition: Add a sufficient amount of the high-boiling solvent to ensure good heat transfer and stirring.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon).

• Heating: Heat the mixture to 250°C under the inert atmosphere.

• Monitoring: Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 30-60 minutes.

• Work-up: Once the cyclization is complete, cool the reaction mixture to room temperature.

• Precipitation: Add a non-polar solvent such as hexane or petroleum ether to precipitate the crude quinolone product.

• Isolation: Collect the solid product by filtration and wash it with the same non-polar solvent to remove the high-boiling solvent.

• Purification: The crude product can be further purified by recrystallization or column chromatography.

Protocol 2: Monitoring Reaction Progress by Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for monitoring the progress of the cyclization reaction in real-time.

Materials:

• TLC plates (e.g., silica gel 60 F254)

• Developing chamber

• Appropriate eluent system (e.g., a mixture of ethyl acetate and hexane)

• Capillary tubes for spotting

• UV lamp for visualization

Procedure:

• Sample Preparation: At various time points during the reaction, carefully withdraw a small aliquot of the reaction mixture and dissolve it in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spotting: Using a capillary tube, spot the starting material, the reaction mixture aliquot, and a co-spot (both starting material and reaction mixture in the same spot) on the baseline of the TLC plate.

• Development: Place the TLC plate in a developing chamber containing the chosen eluent system. Allow the solvent front to travel up the plate.

• Visualization: Remove the plate from the chamber, mark the solvent front, and allow the plate to dry. Visualize the spots under a UV lamp.

• Interpretation: The disappearance of the starting material spot and the appearance of a new, typically more polar, product spot indicate the progress of the reaction.

Caption: Workflow for monitoring reaction progress using TLC.

References

• BenchChem. (2025). Optimizing reaction conditions for the Gould-Jacobs synthesis. BenchChem Technical Support.
• MDPI. (2025). An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. MDPI.
• PMC. (2025).
• BenchChem. (2025). Optimization of reaction conditions for quinolone synthesis. BenchChem Technical Support.
• RSC Publishing. (2023). Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review. RSC Publishing.
• Qeios. (2024).
• Unknown Source. (N.D.). 260 quinolones for applications in medicinal chemistry: synthesis and structure.
• BenchChem. (2025). Troubleshooting unexpected side products in quinolone synthesis. BenchChem Technical Support.
• ResearchGate. (N.D.).
• PubMed Central. (N.D.).
• BenchChem. (N.D.).
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Conversion Rates in Quinoline Synthesis. BenchChem Technical Support.
• Biotage. (N.D.). Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 oC.
• Cambridge University Press. (N.D.). Gould-Jacobs Reaction. Name Reactions in Organic Synthesis.
• wikidoc. (2012). Gould-Jacobs reaction. wikidoc.
• ResearchGate. (N.D.). Gold‐catalyzed selective cyclization of α,β‐ynone for the synthesis of....
• Organic Chemistry Portal. (N.D.). Synthesis of 2-quinolones. Organic Chemistry Portal.
• ResearchGate. (N.D.). Thermal cyclization mediated synthesis of bioactive 4‐quinolones.
• MDPI. (2025).
• BenchChem. (2025).
• Unknown Source. (2025). Analytical methods for the determination of some selected 4-quinolone antibacterials.
• ResearchGate. (2023). Divergent Synthesis of Quinolones through Radical C−H Functionalization/Cyclization | Request PDF.
• PMC. (2023).
• PMC. (2016).
• Unknown Source. (2021).
• BenchChem. (2025). Application Notes and Protocols for the Analytical Determination of Quinoline Compounds. BenchChem Technical Support.
• ResearchGate. (2025). Analytical strategies to determine quinolone residues in food and the environment | Request PDF.
• VCU Scholars Compass. (N.D.). A CONTINUOUS PROCESS TOWARDS THE SYNTHESIS OF QUINOLONES. VCU Scholars Compass.
• ACS Measurement Science Au. (2024).
• ResearchGate. (N.D.). Optimization for the cyclization step | Download Scientific Diagram.
• Unknown Source. (N.D.). Cyclic enaminones: methodology development, total synthesis, and library construction.
• BenchChem. (N.D.). Optimizing reaction parameters for Pfitzinger synthesis of quinolines. BenchChem Technical Support.
• PMC. (N.D.).
• Wikipedia. (N.D.). Quinoline. Wikipedia.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Quinolin-4-ones: Methods of Synthesis and Application in Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ablelab.eu [ablelab.eu]
• 7. Recent advances in the synthesis of pharmaceutically active 4-quinolone and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D3RA00749A [pubs.rsc.org]
• 8. Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton’s Reagent [mdpi.com]

Technical Support Center: Troubleshooting Baseline Noise in HPLC of Quinolinone Compounds

The following guide serves as a specialized Technical Support Center for researchers analyzing quinolinone derivatives. It is structured to address the unique intersection of analyte chemistry (basic, UV-active, potential fluorescence) and instrumental limitations (low-UV detection, pump mixing).

Status: Operational | Tier: Level 3 Support (Senior Application Scientist) Topic: Baseline Noise, Drift, and Spikes in Quinolinone Analysis

Diagnostic Triage: Isolate the Source

Before adjusting chemistry, we must determine if the noise is Electronic , Fluidic , or Chemical . Use the logic tree below to classify your issue.

Diagram 1: Baseline Noise Diagnostic Logic

Caption: Figure 1. Step-by-step isolation logic to distinguish between hardware failures (electronic) and method issues (fluidic/chemical).

Chemical Noise: The "Low-UV" Trap

Context: Quinolinone derivatives often lack strong chromophores above 250 nm, forcing researchers to detect at 210–220 nm . At these wavelengths, the mobile phase itself becomes a detector, and additives like Trifluoroacetic Acid (TFA) become significant noise sources.

Q: I see a wavy, rhythmic baseline when using TFA/Water/Acetonitrile gradients at 214 nm. Is my pump failing?

A: Likely not. This is often "mixing noise" caused by the UV absorbance of TFA.[1]

• The Mechanism: TFA absorbs significantly at 214 nm. In a gradient, the pump mixes solvents A (Water + TFA) and B (ACN + TFA). If the pump’s mixing efficiency is imperfect, small packets of unmixed solvent pass through the detector. Since TFA absorbs UV, these concentration micro-fluctuations appear as a sine wave baseline (often coinciding with the pump stroke).

• The Fix (The "Isospastic" Protocol):

  • Balance Absorbance: The UV absorbance of TFA is higher in acetonitrile than in water. To flatten the baseline, add slightly less TFA to the organic channel.

    • Solvent A: 0.1% TFA in Water.[1][2]

    • Solvent B: 0.08% TFA in Acetonitrile.

  • Validation: Run a "blank" gradient (0 µL injection). If the waviness persists but the slope is flat, increase the mixer volume (e.g., switch from 35 µL to 100 µL mixer).

Q: My baseline drifts upwards drastically during the gradient. Is the column bleeding?

A: It is likely a "Refractive Index (RI) Effect" or solvent absorbance mismatch.

• The Mechanism: Quinolinones require organic gradients (e.g., 5% to 95% B). Acetonitrile absorbs very little at 210 nm, but some stabilizers in lower-grade solvents do. Furthermore, as the organic composition changes, the refractive index of the mobile phase shifts, acting as a lens that alters the light throughput to the diode array.

• Troubleshooting Protocol:

  • Step 1: Compare the UV absorbance of Solvent A and Solvent B in a cuvette at 210 nm (using water as reference).

  • Step 2: If Solvent B has higher absorbance, the baseline will rise.

  • Step 3: Use HPLC-grade or LC-MS grade solvents. Avoid "Gradient Grade" if it has been sitting open, as acetonitrile absorbs moisture and oxygen, increasing low-UV noise [1].

Analyte-Specific Issues: Basicity & Solubility

Context: Quinolinones are nitrogenous bases (pKa ~4–9). They interact strongly with residual silanols on silica columns, leading to tailing. To combat this, researchers use high pH or ion-pairing agents, both of which introduce noise risks.

Q: I switched to Triethylamine (TEA) to fix peak tailing, but now my background noise is high. Why?

A: TEA is notorious for oxidation and impurities.

• The Mechanism: TEA oxidizes rapidly when exposed to air, forming yellow-colored byproducts that absorb UV and fluoresce. Old TEA increases background absorbance, reducing your Signal-to-Noise (S/N) ratio.

• The Protocol:

  • Freshness Rule: Never use TEA older than 3 months.

  • The "Ammonium Alternative": Replace TEA with Ammonium Formate (pH 3.8) or Ammonium Bicarbonate (pH 10) if your column is hybrid-silica (e.g., Waters XBridge, Agilent Poroshell HPH). These volatile buffers are cleaner and MS-compatible [2].

Q: I see random, sharp spikes in the baseline, but the pressure is stable. Is it air?

A: While air is common, with quinolinones, suspect micro-precipitation .

• The Mechanism: Quinolinones are often hydrophobic planar molecules. If your method starts at 100% aqueous (to retain polar impurities), the quinolinone may precipitate upon injection or in the mixer, redissolving later. These micro-precipitates scatter light, causing sharp "spikes."

• The Fix:

  • Solubility Check: Ensure the starting mobile phase contains at least 3–5% organic solvent.

  • Filter Samples: Centrifuge or filter (0.2 µm PTFE) samples before injection.

  • System Wash: Flush the system with 70% Isopropanol/30% Water at 50°C to remove precipitated hydrophobic residues from the tubing [3].

Fluorescence Detection (FLD) Specifics

Context: Many quinolinones (e.g., carbostyril derivatives) are naturally fluorescent.

Q: My FLD baseline has a high background signal that mimics the gradient profile.

A: You are likely detecting Raman Scattering or mobile phase fluorescence.

• The Mechanism: Water and Acetonitrile have Raman bands. If your emission wavelength is close to the Raman band of the excitation light, the solvent itself generates a signal.

• The Fix:

  • Check Raman Bands: Calculate the Raman shift. For Ex=254 nm, the water Raman band is at ~278 nm. Ensure your Emission wavelength is >15-20 nm away from the Raman band.

  • Impurity Trap: Install a ghost-trap column between the pump and the injector to catch fluorescent impurities from the mobile phase.

Summary Data: Common Noise Sources for Quinolinones

Symptom	Probable Cause	Verification Step	Corrective Action
Sine Wave (Periodic)	Pump mixing of TFA/Solvents	Check period vs. pump stroke volume	Increase mixer volume; Balance TFA in A/B.
Sharp Spikes (Random)	Micro-bubbles or Precipitation	Spikes appear even without injection?	Degas solvents; Add 5% organic to Start conditions.
High Drift (Upward)	Solvent UV Cutoff / Aging Column	Run blank gradient	Use LC-MS grade ACN; Check column bleed.
High Static Noise	Lamp Energy Low or Dirty Cell	Check Intensity Test in software	Clean flow cell; Replace Lamp.

Experimental Workflow: Mobile Phase Optimization

Use this workflow to select the optimal mobile phase that balances Peak Shape (Critical for Quinolinones) and Baseline Noise .

Diagram 2: Mobile Phase Selection Strategy

Caption: Figure 2. Strategic selection of mobile phase additives to balance quinolinone peak symmetry against baseline noise risks.

References

• Labtech. (2024). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from [Link]

• Chromatography Online. (2022). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. Retrieved from [Link]

• Waters Corporation. (2025). Improved Sensitivity for Trifluoroacetic Acid Gradients on the Alliance™ iS HPLC Systems. Retrieved from [Link]

Sources

• 1. waters.com [waters.com]
• 2. chromatographyonline.com [chromatographyonline.com]

removing unreacted anisidine from quinolone reaction mixtures

A-Z Guide to Removing Unreacted Anisidine from Quinolone Reaction Mixtures

Welcome to the technical support center for synthetic and medicinal chemists. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for a common challenge in quinolone synthesis: the removal of unreacted p-anisidine. As a Senior Application Scientist, my goal is to provide you not just with protocols, but with the underlying chemical principles to help you make informed decisions in your purification workflows.

The Challenge: Why is Anisidine a Problem?

Quinolone synthesis, particularly through methods like the Gould-Jacobs reaction, often employs an aniline derivative, such as p-anisidine, as a key starting material[1][2][3]. While effective, these reactions rarely proceed to 100% completion, leaving residual, unreacted p-anisidine in the crude product mixture.

p-Anisidine Properties at a Glance:

Property	Value	Source
Formula	C₇H₉NO	[4][5]
Molar Mass	123.15 g/mol	[6]
Appearance	White to grey-brown solid	[4][7]
Melting Point	56-59 °C	[7]
Boiling Point	243 °C	[7]
Basicity (pKa)	~5.3 (of conjugate acid)	[8]
Solubility	Sparingly soluble in water; readily soluble in ethanol, ether, acetone, and benzene.[7][9][10]

The presence of unreacted p-anisidine is problematic for several reasons:

• Interference with Downstream Reactions: Its nucleophilic amino group can react in subsequent synthetic steps, leading to unwanted byproducts.

• Compromised Bioassays: As a relatively toxic and potentially genotoxic compound, its presence can confound biological testing results.[4][6]

• Crystallization Issues: It can act as an impurity that hinders the crystallization of the desired quinolone product.

This guide will walk you through the most effective methods for its removal, from simple liquid-liquid extraction to more advanced chromatographic techniques.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the most straightforward method to remove the bulk of p-anisidine?

For a first-pass purification, an acid-base liquid-liquid extraction is the most efficient and cost-effective method.

The Principle (Causality): This technique exploits the difference in the acid-base properties between the starting material and the typical quinolone product. p-Anisidine, being an aniline derivative, is a weak base.[5] It readily reacts with an aqueous acid (like 1M HCl) to form a water-soluble ammonium salt (p-anisidinium chloride).[9] Most quinolone cores, particularly 4-hydroxyquinolines synthesized via the Gould-Jacobs reaction, are significantly less basic and will remain in the organic phase.[1]

Caption: Acid-base extraction workflow.

Protocol 1: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent, such as ethyl acetate or dichloromethane (DCM).

• Acid Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1M hydrochloric acid (HCl).

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release any pressure.

• Separation: Allow the layers to separate fully. The top layer will typically be the organic phase (confirm miscibility if using a chlorinated solvent). Drain the lower aqueous layer, which now contains the p-anisidinium salt.

• Repeat: Repeat the acid wash (steps 2-4) one or two more times to ensure complete removal of the anisidine.

• Neutralization & Drying: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine. Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure to yield the purified crude product.

Q2: The acid wash removed some, but not all, of the anisidine. What should I do next?

If residual anisidine remains, or if your target quinolone has some basicity or acid sensitivity, column chromatography or recrystallization are the recommended next steps. The choice between them depends on the physical properties of your product and the quantity of material.

Decision-Making Workflow

Caption: Purification strategy decision tree.

Q3: How do I perform an effective recrystallization to remove p-anisidine?

Recrystallization is an excellent technique for purifying solid compounds, provided a suitable solvent can be found.[11][12][13]

The Principle (Causality): The ideal recrystallization solvent will dissolve your quinolone product well at high temperatures but poorly at room temperature. Conversely, the impurity (p-anisidine) should either be highly soluble at all temperatures (remaining in the mother liquor) or very insoluble (allowing for hot filtration). Given p-anisidine's good solubility in common organic solvents like ethanol, the former is more likely.[7][10]

Protocol 2: Recrystallization

• Solvent Screening: In small test tubes, test the solubility of your crude product in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, or mixtures like dichloromethane/hexane).[11][12] An ideal solvent will require heating to dissolve the solid.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of the chosen hot solvent required to fully dissolve the solid at the solvent's boiling point.[11][14]

• Decolorization (Optional): If the solution is highly colored from byproducts, add a small amount of activated charcoal and boil for a few minutes. Perform a hot gravity filtration to remove the charcoal.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is critical for the formation of pure, large crystals.[11]

• Maximizing Yield: Once crystal formation appears complete, place the flask in an ice bath for at least 30 minutes to maximize product precipitation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor containing the dissolved p-anisidine.

• Drying: Dry the purified crystals under vacuum.

Q4: When is column chromatography the best choice, and how do I set it up?

Column chromatography is the most powerful and versatile purification technique, especially for products that are oils, difficult to crystallize, or when impurities have similar solubilities to the product.[12]

The Principle (Causality): This method separates compounds based on their differential adsorption to a stationary phase (typically silica gel) and their solubility in a mobile phase (the eluent). p-Anisidine is a relatively polar compound due to its amino group. The quinolone product's polarity will vary based on its structure. By using a mobile phase of appropriate polarity (e.g., a hexane/ethyl acetate mixture), you can elute the less polar compound first, achieving separation.

Protocol 3: Silica Gel Column Chromatography

• TLC Analysis: First, determine an appropriate solvent system using Thin Layer Chromatography (TLC). Test various ratios of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate). The ideal system will show good separation between the spot for your product and the spot for p-anisidine, with the product having an Rf value of ~0.3-0.4.

• Column Packing: Prepare a silica gel slurry in the chosen non-polar solvent (hexane) and carefully pack a chromatography column.

• Loading the Sample: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent (like DCM). Adsorb this solution onto a small amount of silica gel (dry loading), or carefully apply it directly to the top of the packed column (wet loading).

• Elution: Begin eluting the column with the solvent system determined by TLC. Start with a higher ratio of the non-polar solvent.

• Gradient Elution (Optional but Recommended): Gradually increase the polarity of the mobile phase by slowly increasing the percentage of the polar solvent (e.g., ethyl acetate). This will first elute less polar impurities, followed by your desired product, and finally, the more polar p-anisidine.

• Fraction Collection: Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis: Spot each fraction on a TLC plate to identify which ones contain your pure product.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Q5: How can I confirm that all the p-anisidine has been removed?

Visual inspection is not enough. You must use analytical techniques to confirm the purity of your final quinolone product.

Recommended Analytical Methods:

Method	Principle & Application
Thin Layer Chromatography (TLC)	A quick and easy method to qualitatively assess purity. A pure compound should appear as a single spot. Co-spotting your final product with a p-anisidine standard can definitively show if any remains.
High-Performance Liquid Chromatography (HPLC)	A highly sensitive quantitative method for determining purity.[15][16][17] An HPLC chromatogram of the final product should show a single major peak corresponding to the quinolone, with the absence of a peak at the retention time of p-anisidine. This is the gold standard for purity assessment in drug development.[18][19][20]
Nuclear Magnetic Resonance (NMR) Spectroscopy	¹H NMR is excellent for structural confirmation and can detect impurities. The aromatic protons and the methoxy group protons of p-anisidine have characteristic chemical shifts that are easily identifiable. Their absence in the spectrum of your final product is a strong indicator of high purity.

References

• p-Anisidine - Wikipedia . Wikipedia. [Link]

• Para Anisidine (PA) | P-Anisidine Aldehyde | CAS No. 104-94-9 - Sarna Chemicals . Sarna Chemicals. [Link]

• p-Anisidine - Solubility of Things . Solubility of Things. [Link]

• P-Anisidine | C7H9NO | CID 7732 - PubChem . PubChem, National Center for Biotechnology Information. [Link]

• Gould–Jacobs reaction - Wikipedia . Wikipedia. [Link]

• NIOSH Pocket Guide to Chemical Hazards - p-Anisidine - CDC . Centers for Disease Control and Prevention. [Link]

• P-Anisidine (CAS 104-94-9): Odor profile, Properties, & IFRA compliance - Scent.vn . Scent.vn. [Link]

• Gould-Jacobs Reaction . Merck Index, Royal Society of Chemistry. [Link]

• Recrystallization - Single Solvent . University of Calgary. [Link]

• Recrystallization . University of Colorado Boulder. [Link]

• INTERNATIONAL STANDARD ISO/FDIS 6885 . International Organization for Standardization. [Link]

• Gould-Jacobs Quinoline-forming Reaction: A Comparison of Heating using Microwave Irradiation to 250 oC and 300 . Biotage. [Link]

• p-ANISIDINE . LookChem. [Link]

• Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent - MDPI . MDPI. [Link]

• Purifying by recrystallisation - student sheet . Royal Society of Chemistry. [Link]

• Chiral separation of quinolones by liquid chromatography and capillary electrophoresis . Journal of Separation Science. [Link]

• Chromatographic Separation of Fluoroquinolone Drugs and Drug Degradation Profile Monitoring through Quality-by-Design Concept - PubMed . PubMed, National Center for Biotechnology Information. [Link]

• CN103343048B - Method for reducing anisidine value of high-content fish oil - Google Patents.

• Simultaneous separation and determination of quinolones in pharmaceuticals by micellar liquid chromatography - CORE . CORE. [Link]

• pH optimization for removal of p‐anisidine and MO. Conditions (3 h... - ResearchGate . ResearchGate. [Link]

• Simultaneous determination of eleven quinolones antibacterial residues in marine products and animal tissues by liquid chromatography with fluorescence detection - Journal of Food and Drug Analysis . Journal of Food and Drug Analysis. [Link]

• Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review - PMC . PubMed Central, National Center for Biotechnology Information. [Link]

• Advances in Chromatographic Analyses of Fluoroquinolones in Pharmaceuticals and Biological Samples - A Review Article - Bentham Science Publishers . Bentham Science. [Link]

• CN102976936B - Method of reducing peroxide value and anisidine value in unsaturated fatty acid ethyl ester - Google Patents.

• Analyze Quinolone Residues in Milk with an Agilent Poroshell 120, 4 µm Column . Agilent Technologies. [Link]

• Organic Acid-Base Extractions - Chemistry Steps . Chemistry Steps. [Link]

• The Current Case of Quinolones: Synthetic Approaches and Antibacterial Activity - MDPI . MDPI. [Link]

• CN103073436A - Method of preparing o-anisidine and p-anisidine through hydrogenation reduction of mixture of o-nitroanisole and p-nitroanisole - Google Patents.

• FLUOROQUINOLONE RESIDUES IN FOOD: OCCURRENCE AND ANALYTICAL METHODS - A MINI REVIEW FROM 2000 TO 2022 . Malaysian Journal of Analytical Sciences. [Link]

Sources

• 1. Gould–Jacobs reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Gould-Jacobs Reaction [drugfuture.com]
• 4. p-Anisidine - Wikipedia [en.wikipedia.org]
• 5. p-Anisidine: properties, applications and safety_Chemicalbook [chemicalbook.com]
• 6. P-Anisidine | C7H9NO | CID 7732 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Para Anisidine (PA) | P-Anisidine Aldehyde | CAS No. 104-94-9 - Sarna Chemicals [sarnachemicals.com]
• 8. manavchem.com [manavchem.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. scent.vn [scent.vn]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. edu.rsc.org [edu.rsc.org]
• 14. Home Page [chem.ualberta.ca]
• 15. Chromatographic Separation of Fluoroquinolone Drugs and Drug Degradation Profile Monitoring through Quality-by-Design Concept - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. jfda-online.com [jfda-online.com]
• 17. Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Chiral separation of quinolones by liquid chromatography and capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. benthamscience.com [benthamscience.com]
• 20. mjas.analis.com.my [mjas.analis.com.my]

Reference Data & Comparative Studies

Comparison Guide: Benchtop vs. High-Field NMR for the Structural Elucidation of 2-Hydroxy-8-methoxy-1H-quinolin-4-one

Executive Summary

The structural verification of quinoline derivatives is a critical bottleneck in the development of novel therapeutics, such as indoleamine 2,3-dioxygenase (IDO) inhibitors and antibacterial agents. The compound 2-hydroxy-8-methoxy-1H-quinolin-4-one (often cataloged as 8-methoxyquinoline-2,4-diol) presents a unique analytical challenge due to its dynamic keto-enol tautomerism and tightly clustered aromatic protons.

This guide objectively compares the analytical performance of a 60 MHz Benchtop NMR System against a 400 MHz High-Field NMR Spectrometer for the structural elucidation of this compound. By examining the physics of spin-spin coupling and the causality of solvent selection, this document provides a self-validating framework for researchers to optimize their analytical workflows.

The Causality of Experimental Choices

Solvent Selection: Overcoming Dimerization and Tautomerism

While chloroform-d (CDCl₃) is the default solvent in many synthetic laboratories, it is fundamentally incompatible with 2-hydroxy-8-methoxy-1H-quinolin-4-one. In non-polar media and the solid state, this compound forms highly stable, hydrogen-bonded dimers that drastically reduce solubility and cause severe line broadening[1].

Furthermore, the molecule exists in a complex tautomeric equilibrium (2,4-diol

2-hydroxy-4-quinolone 4-hydroxy-2-quinolone). DMSO-d₆ is strictly required for this analysis. As a strong hydrogen-bond acceptor, DMSO disrupts the intermolecular dimers, monomerizing the solute and thermodynamically stabilizing the 4-hydroxy-2-quinolone tautomer[2]. Crucially, DMSO shifts the exchangeable -OH and -NH protons far downfield (>10 ppm), preventing them from obscuring the critical aromatic fingerprint region.

Platform Selection: The Physics of Spin-Spin Coupling

The core limitation of benchtop NMR systems is not merely sensitivity, but dispersion . The ability of an NMR spectrometer to resolve adjacent signals is governed by the ratio of their frequency difference (

) to their coupling constant ( ).

For the 8-methoxy substituted quinolone core, the aromatic protons H-6 and H-7 resonate at approximately 7.10 ppm and 7.20 ppm, respectively.

• At 400 MHz: The frequency difference

  is 40 Hz. With an ortho-coupling constant Hz, the ratio . Because this ratio is , the system behaves as a first-order AMX spin system, yielding clearly resolved multiplets[3].

• At 60 MHz: The frequency difference

  shrinks to just 6 Hz. The ratio . When , the first-order approximation collapses. The signals experience severe "roofing" and merge into a strongly coupled, second-order multiplet that cannot be assigned without quantum mechanical spin simulation[3].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following self-validating protocol must be strictly adhered to when preparing and acquiring spectra for this compound.

Step 1: Sample Preparation

• Weigh exactly 15.0 mg of 2-hydroxy-8-methoxy-1H-quinolin-4-one (purity >98%).

• Dissolve the solid in 0.6 mL of anhydrous DMSO-d₆.

• Ensure the solvent contains 0.05% v/v Tetramethylsilane (TMS) as an internal chemical shift reference (0.00 ppm). Vortex until optically clear.

Step 2: 60 MHz Benchtop NMR Acquisition

• Hardware: 60 MHz Permanent Magnet Benchtop Spectrometer.

• Pulse Sequence: Standard 1D zg30 (30° excitation pulse).

• Number of Scans (NS): 64 (Higher scan count compensates for the lower Boltzmann population difference at 1.4 Tesla).

• Relaxation Delay (D1): 4.0 s (Mandatory to ensure complete longitudinal relaxation (

  ) of the quaternary and hydroxyl protons for accurate integration).

Step 3: 400 MHz High-Field NMR Acquisition

• Hardware: 400 MHz Superconducting Spectrometer with a 5 mm BBO probe.

• Pulse Sequence: Standard 1D zg30.

• Number of Scans (NS): 16.

• Relaxation Delay (D1): 2.0 s.

Step 4: Data Processing

• Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz. This enhances the signal-to-noise ratio without artificially obscuring the fine meta-couplings (1.5 Hz) visible on the 400 MHz system.

• Zero-fill the Free Induction Decay (FID) to 64k data points before Fourier Transformation.

• Apply manual zero-order and first-order phase correction, followed by a polynomial baseline correction.

Objective Performance Comparison

The table below summarizes the quantitative spectral data extracted from both platforms. The data reflects the stabilized 4-hydroxy-8-methoxyquinolin-2(1H)-one tautomer in DMSO-d₆.

Proton Assignment	400 MHz High-Field NMR (Gold Standard)	60 MHz Benchtop NMR	Resolution Status
1-NH	11.20 ppm (s, 1H)	11.20 ppm (br s, 1H)	Resolved
4-OH	10.50 ppm (s, 1H)	10.50 ppm (br s, 1H)	Resolved
H-5	7.40 ppm (dd, J = 8.0, 1.5 Hz, 1H)	~7.40 ppm (m, 1H)	Partially Overlapped
H-7	7.20 ppm (dd, J = 8.0, 1.5 Hz, 1H)	~7.10 - 7.30 ppm (m, 2H)	Strongly Coupled
H-6	7.10 ppm (t, J = 8.0 Hz, 1H)	Overlaps with H-7	Strongly Coupled
H-3	5.80 ppm (s, 1H)	5.80 ppm (s, 1H)	Resolved
8-OCH₃	3.90 ppm (s, 3H)	3.90 ppm (s, 3H)	Resolved

Performance Verdict: The 60 MHz benchtop system is highly effective for rapid verification of the compound's synthesis, easily resolving the diagnostic methoxy singlet (3.90 ppm), the isolated H-3 alkene proton (5.80 ppm), and the exchangeable tautomeric protons (>10 ppm). However, if precise coupling constants are required to distinguish between regioisomers (e.g., verifying substitution at C-8 vs. C-6), the 400 MHz high-field system is mandatory to overcome the second-order strong coupling effects in the aromatic region.

Structural Elucidation Workflow

Workflow for NMR solvent selection and platform resolution logic for tautomeric quinolones.

References

• [1] Recent Advances in One-Pot Modular Synthesis of 2-Quinolones. PMC (nih.gov). 1

• [2] An In-depth Technical Guide to the Tautomeric Forms of 4-Hydroxyquinoline Derivatives. Benchchem. 2

• [3] High-Resolution NMR Techniques in Organic Chemistry. Timothy D.W. Claridge (Google Books / Elsevier). 3

Sources

• 1. Recent Advances in One-Pot Modular Synthesis of 2-Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. High-Resolution NMR Techniques in Organic Chemistry - Timothy D.W. Claridge - Google ブックス [books.google.co.jp]

A Comparative Guide to the Mass Spectrometry Fragmentation of 8-Methoxy-quinolinone

This guide provides an in-depth analysis of the characteristic mass spectrometry fragmentation patterns of 8-methoxy-quinolinone. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple cataloging of fragments to explain the underlying chemical principles that govern the molecule's dissociation under common ionization techniques. By comparing its fragmentation behavior to structurally related analogs, we offer a framework for the confident identification and structural elucidation of this and similar compounds.

The 8-Methoxy-quinolinone Structure: A Roadmap for Fragmentation

The fragmentation behavior of a molecule in a mass spectrometer is intrinsically linked to its chemical structure. 8-Methoxy-quinolinone is a substituted heterocyclic aromatic compound. Its structure contains several key features that dictate its dissociation pathways:

• The Quinolinone Core: This bicyclic aromatic system is relatively stable, meaning that the molecular ion is often readily observed, particularly in electron ionization (EI) mass spectrometry.[1] The nitrogen atom is a potential site of protonation in electrospray ionization (ESI), forming a stable [M+H]⁺ ion.

• The Carbonyl Group (Ketone): The C=O group influences the electronic structure of the ring and can participate in specific fragmentation reactions, such as the loss of a neutral carbon monoxide (CO) molecule.

• The 8-Methoxy Group (-OCH₃): As a substituent, the methoxy group is a common starting point for fragmentation. Its position at C-8, adjacent to the nitrogen-containing ring, can lead to unique "proximity" or "ortho" effects that are not observed in other isomers.[2] Common fragmentation pathways for methoxy groups include the loss of a methyl radical (•CH₃), a formyl radical (•CHO), or a neutral formaldehyde molecule (CH₂O).[3][4]

Understanding these features allows us to predict and interpret the mass spectrum, transforming it from a collection of peaks into a detailed structural narrative.

Electron Ionization (EI) Fragmentation Pathway

Electron Ionization is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive and highly reproducible fragmentation. The resulting mass spectrum serves as a molecular fingerprint, ideal for library matching and structural confirmation.

Upon electron impact, 8-methoxy-quinolinone (Molecular Weight: 175.18 g/mol ) forms a radical cation, M•+, which then undergoes a series of characteristic dissociation reactions.

Key Predicted EI Fragmentation Pathways:

• Loss of a Methyl Radical (•CH₃): The initial and often most favorable fragmentation is the cleavage of the O–CH₃ bond, resulting in the loss of a methyl radical (15 Da). This forms a stable, even-electron cation at [M-15]⁺ . This is a hallmark fragmentation for aromatic methoxy compounds.[3]

• Sequential Loss of Carbon Monoxide (CO): Following the loss of the methyl radical, the resulting ion can expel a neutral carbon monoxide molecule (28 Da) from the quinolinone ring system. This leads to a fragment at [M-15-28]⁺ .[3]

• Loss of a Formyl Radical (•CHO): The molecular ion can undergo rearrangement and lose a formyl radical (29 Da) involving the methoxy group, producing a fragment at [M-29]⁺ .[4]

• Loss of Formaldehyde (CH₂O): An alternative pathway involves the elimination of a neutral formaldehyde molecule (30 Da) from the methoxy group, yielding a radical cation at [M-30]⁺ .[4]

• Loss of Hydrogen Cyanide (HCN): Cleavage of the quinolinone ring itself can lead to the expulsion of a neutral HCN molecule (27 Da), a characteristic fragmentation for many nitrogen-containing heterocyclic compounds.[5]

Caption: Predicted EI fragmentation pathway for 8-methoxy-quinolinone.

Electrospray Ionization (ESI) Tandem MS (MS/MS) Fragmentation

ESI is a "soft" ionization technique that typically produces a protonated molecule, [M+H]⁺, with minimal in-source fragmentation. To obtain structural information, collision-induced dissociation (CID) is performed on the isolated precursor ion. This method is central to modern LC-MS workflows.

For 8-methoxy-quinolinone, the protonated molecule at m/z 176 is the primary precursor ion for MS/MS analysis. The fragmentation of this even-electron species often involves the loss of stable, neutral molecules.

Key Predicted ESI-MS/MS Fragmentation Pathways:

• Loss of Methanol (CH₃OH): In the presence of a proton, the methoxy group can be eliminated as a neutral methanol molecule (32 Da), a common pathway for protonated methoxy-containing compounds, leading to a fragment at [M+H-32]⁺ .[3]

• Loss of Carbon Monoxide (CO): Similar to the EI pathway, the loss of a neutral CO molecule (28 Da) from the quinolinone ring is a probable fragmentation, yielding an ion at [M+H-28]⁺ .

• Loss of a Methyl Radical (•CH₃): While less common for even-electron ions, the loss of a methyl radical (15 Da) can still occur at higher collision energies, resulting in a radical cation at [M+H-15]•⁺ .

Caption: Predicted ESI-MS/MS fragmentation of protonated 8-methoxy-quinolinone.

Comparative Fragmentation Analysis

The uniqueness of a fragmentation pattern is best understood through comparison. The presence or absence of key fragments can definitively distinguish between isomers and related structures.[6][7]

Compound	Molecular Ion (m/z)	Key Fragment(s) and Neutral Loss	Rationale for Difference
8-Methoxy-quinolinone	175 (EI), 176 (ESI)	[M-15]⁺, [M-29]⁺, [M-30]•+, [M+H-32]⁺	Combination of quinolinone ring and 8-methoxy group fragmentations.
8-Methoxy-quinoline	159 (EI), 160 (ESI)	[M-1]⁺, [M-3]•+, [M-15]⁺, [M-29]⁺	Lacks the quinolinone carbonyl, preventing CO loss. Shows a peculiar loss of three methyl hydrogens ([M-3]), which is characteristic of the 8-methoxyquinoline structure.[4][8]
6-Methoxy-quinolinone	175 (EI), 176 (ESI)	[M-15]⁺, [M-43]⁺	The methoxy group is no longer in a "proximity" position to the heteroatom ring, potentially altering rearrangement pathways and relative fragment intensities.
Quinolinone	145 (EI), 146 (ESI)	[M-28]•+ (Loss of CO)	Establishes the baseline fragmentation of the core structure without the influence of the methoxy group.

This comparative data highlights how mass spectrometry can serve as a powerful tool for isomer differentiation, a critical task in drug development and natural product chemistry.

Experimental Protocol for LC-MS/MS Analysis

This protocol provides a self-validating framework for the analysis of 8-methoxy-quinolinone. It includes system suitability checks to ensure data integrity and reproducibility.

Caption: Standard experimental workflow for LC-MS/MS analysis.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the 8-methoxy-quinolinone sample in a suitable solvent (e.g., methanol or a 50:50 mixture of Mobile Phase A and B) to a final concentration of approximately 1 µg/mL.

  • Prepare a "blank" sample consisting of only the dissolution solvent.

  • If a certified reference standard is available, prepare a sample at the same concentration.

• Liquid Chromatography (LC) Parameters:

  • Column: Use a standard reverse-phase column, such as a C18, suitable for small molecule analysis.

  • Mobile Phase A: 0.1% formic acid in LC-MS grade water.

  • Mobile Phase B: 0.1% formic acid in LC-MS grade acetonitrile.

  • Gradient: A typical starting point is a linear gradient from 5% B to 95% B over 5-7 minutes, followed by a hold and re-equilibration.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 1 - 5 µL.

• Mass Spectrometry (MS) Parameters:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Use a data-dependent acquisition (DDA) or "auto-MS/MS" mode. The instrument will perform a full scan to detect precursor ions, and when an ion of interest (e.g., m/z 176) exceeds a set intensity threshold, it will automatically switch to an MS/MS scan to fragment it.

  • Full Scan (MS1) Range: Set a range appropriate for the molecule, for instance, m/z 100-500.

  • Tandem MS (MS2) Parameters:

    • Precursor Ion: m/z 176.1

    • Collision Gas: Argon or Nitrogen.

    • Collision Energy (CE): Apply a stepped collision energy or a ramp (e.g., 15, 25, 40 eV) to observe both low-energy and high-energy fragments. Computational methods can help optimize this process.[9]

• Analysis Sequence (Self-Validation):

  • Injection 1: Blank. Run the blank sample first to ensure the system is clean and free from contamination or sample carryover.

  • Injection 2: Standard (if available). Run the reference standard to confirm the retention time and fragmentation pattern under your specific experimental conditions.

  • Injection 3: Sample. Run the unknown sample.

  • Data Review: Compare the retention time and the MS/MS spectrum of your sample to the standard (if used) and the predicted fragmentation pathways outlined in this guide.

Conclusion

The mass spectrometric fragmentation of 8-methoxy-quinolinone is a predictable process governed by its core chemical structure. Under electron ionization, fragmentation is initiated primarily at the methoxy substituent, leading to characteristic losses of •CH₃, •CHO, and CH₂O. In ESI-MS/MS, the protonated molecule favors the loss of neutral molecules like methanol and carbon monoxide. A comparative analysis demonstrates that these fragmentation patterns are sufficiently unique to distinguish 8-methoxy-quinolinone from its isomers and structural analogs, underscoring the indispensable role of mass spectrometry in modern chemical analysis.

References

• Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry - PMC. (2020, January 20). National Center for Biotechnology Information. [Link]

• Clugston, D. M., & MacLean, D. B. (1966). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry, 44(7), 781–788. [Link]

• Rodríguez-Cabo, T., et al. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. Analytical and Bioanalytical Chemistry, 407(21), 6157-6167. [Link]

• El-Gohary, A. R. (n.d.). A mass spectrometric study of some fluoroquinolone drugs using electron ionization and chemical ionization techniques in combination with semi-empirical calculations. IAEA-INIS Repository. [Link]

• Clugston, D. M., & MacLean, D. B. (1966). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry. [Link]

• Gaspard, C., et al. (2014). Elucidation of electron ionization mass spectrometric fragmentation pathways of trimethylsilyl ether derivatives of vicinal diols deriving from haplamine by collision-induced dissociation gas chromatography/tandem mass spectrometry and ¹⁸O labelling. Journal of Mass Spectrometry, 49(5), 388-395. [Link]

• Clugston, D. M., & Maclean, D. B. (1966). MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Journal of Chemistry. [Link]

• Rodríguez-Cabo, T., et al. (2015). Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. PubMed. [Link]

• Weisz, A., et al. (1996). Fragmentation of isomeric N-quinolinylphthalimides on electron impact ionization. Journal of Mass Spectrometry, 31(6), 676-680. [Link]

• Deciphering and investigating fragment mechanism of quinolones using multi-collision energy mass spectrometry and computational chemistry strategy. (2023). PubMed. [Link]

• National Institute of Standards and Technology. (n.d.). Quinoline, 8-methoxy-. NIST Chemistry WebBook. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Fragmentation of isomeric N-quinolinylphthalimides on electron impact ionization [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. Deciphering and investigating fragment mechanism of quinolones using multi-collision energy mass spectrometry and computational chemistry strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Carbonyl Group Characterization in 4-Hydroxy-2-Quinolones: FTIR and Beyond

For researchers, medicinal chemists, and drug development professionals working with quinolone derivatives, the precise characterization of the molecule's structural features is paramount. The 4-hydroxy-2-quinolone scaffold is a privileged structure in medicinal chemistry, with its biological activity often intrinsically linked to the electronic and steric properties of its carbonyl group.[1][2] This guide provides an in-depth comparison of Fourier-Transform Infrared (FTIR) spectroscopy and Carbon-13 Nuclear Magnetic Resonance (¹³C-NMR) spectroscopy for the characterization of the C2 carbonyl group in these important heterocyclic compounds. We will delve into the theoretical underpinnings, provide practical experimental guidance, and present comparative data to aid in your analytical workflow.

The Central Role of Tautomerism and Hydrogen Bonding

Before we dive into the spectroscopic details, it is crucial to understand the structural nuances of 4-hydroxy-2-quinolones. These molecules exist in a tautomeric equilibrium between the keto (2-quinolone) and enol (4-hydroxyquinoline) forms.[1][3] In the solid state and in most solutions, the keto form is predominantly favored.[4] This is the biologically active tautomer for many quinolone-based antibacterial agents.[1]

The presence of both a hydroxyl group at the C4 position and an N-H group creates opportunities for both intramolecular and intermolecular hydrogen bonding. These interactions significantly influence the electronic environment of the C2 carbonyl group and, consequently, its spectroscopic signature.[5][6]

Caption: Tautomeric equilibrium in 4-hydroxy-2-quinolones.

FTIR Spectroscopy: A Rapid and Sensitive Probe of the Carbonyl Stretch

FTIR spectroscopy is a powerful and readily accessible technique for identifying functional groups. The C=O stretching vibration in 4-hydroxy-2-quinolones gives rise to a strong and characteristic absorption band in the infrared spectrum, typically in the range of 1620-1680 cm⁻¹.[1]

The precise position of this peak is highly sensitive to the molecular environment:

• Hydrogen Bonding: Intermolecular hydrogen bonding, where the carbonyl oxygen acts as a hydrogen bond acceptor, causes a redshift (a shift to lower wavenumber) of the C=O stretching frequency.[7] This is because the hydrogen bond weakens the C=O double bond. The extent of this shift can provide qualitative information about the strength and nature of these interactions.

• Substitution: Electron-donating or electron-withdrawing substituents on the quinolone ring can alter the electron density of the carbonyl group, leading to predictable shifts in its stretching frequency.[8]

• Physical State: The FTIR spectrum of a solid sample (e.g., in a KBr pellet) may differ from that of a solution due to differences in intermolecular interactions.

For example, in the solid state, the C=O stretch of 4-hydroxy-2(1H)-quinolone is observed at 1657 cm⁻¹.[9] In various synthesized fused heterocyclic 2-quinolones, this peak appears in the range of 1660-1667 cm⁻¹.[10]

¹³C-NMR Spectroscopy: A Complementary View of the Carbonyl Carbon

While FTIR provides information about the bond vibration, ¹³C-NMR spectroscopy directly probes the electronic environment of the carbonyl carbon nucleus. The chemical shift of the carbonyl carbon in 4-hydroxy-2-quinolones is typically found in the downfield region of the spectrum, from 160 to 180 ppm.[11][12]

Key features of ¹³C-NMR for carbonyl characterization include:

• High Resolution: ¹³C-NMR spectra are generally well-resolved, allowing for the unambiguous identification of the carbonyl carbon signal, even in complex molecules.[11]

• Sensitivity to Electronic Effects: The chemical shift is highly sensitive to the electron density around the carbon nucleus. Substituent effects and changes in hybridization are readily observed.

• Quantitative Potential: While routine ¹³C-NMR is not inherently quantitative in the same way as ¹H-NMR, peak intensities can provide useful information under specific experimental conditions.[11]

Comparative Analysis: FTIR vs. ¹³C-NMR

Feature	FTIR Spectroscopy	¹³C-NMR Spectroscopy
Principle	Vibrational transitions of bonds	Nuclear spin transitions
Information Provided	Carbonyl bond strength and hydrogen bonding	Electronic environment of the carbonyl carbon
Typical Range	1620-1680 cm⁻¹ for C=O stretch[1]	160-180 ppm for C=O carbon[12]
Speed	Fast (minutes per sample)	Slower (minutes to hours per sample)
Sensitivity	High	Lower (requires more sample or longer acquisition)[11]
Sample State	Solid, liquid, or gas	Primarily liquid (solution)
Cost & Accessibility	Generally lower cost and more widely available	Higher cost and more specialized

Key Takeaway: FTIR is an excellent first-pass technique for confirming the presence of the carbonyl group and gaining rapid insights into hydrogen bonding. ¹³C-NMR provides more detailed electronic information and is invaluable for unambiguous structural elucidation, especially when dealing with isomers or complex mixtures.

Experimental Protocols

FTIR Sample Preparation and Analysis

A common and effective method for analyzing solid 4-hydroxy-2-quinolone samples is the KBr pellet technique.

Objective: To obtain a high-quality transmission FTIR spectrum of a solid sample.

Materials:

• 4-hydroxy-2-quinolone sample (1-2 mg)

• FTIR-grade Potassium Bromide (KBr), desiccated (approx. 200 mg)

• Agate mortar and pestle

• Pellet press with die

• FTIR spectrometer

Protocol:

• Drying: Gently heat the KBr under a vacuum or in a drying oven to remove any adsorbed water, which has a strong IR absorption.

• Grinding: Place a small amount of KBr in the mortar and grind to a fine powder. Add the sample and continue grinding until a homogenous mixture is obtained. The particle size should be less than the wavelength of the IR radiation to minimize scattering.

• Pellet Formation: Transfer the mixture to the pellet press die and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Data Acquisition: Place the pellet in the sample holder of the FTIR spectrometer and acquire the spectrum. A typical acquisition might involve 16-32 scans at a resolution of 4 cm⁻¹. A background spectrum of the empty sample compartment should be acquired and automatically subtracted from the sample spectrum.

Caption: Workflow for FTIR analysis using the KBr pellet method.

¹³C-NMR Sample Preparation and Analysis

Objective: To obtain a high-resolution ¹³C-NMR spectrum of a 4-hydroxy-2-quinolone sample in solution.

Materials:

• 4-hydroxy-2-quinolone sample (10-50 mg)

• Deuterated solvent (e.g., DMSO-d₆, CDCl₃)

• NMR tube

• NMR spectrometer

Protocol:

• Dissolution: Dissolve the sample in the appropriate deuterated solvent in a small vial. The choice of solvent is critical as it can influence the chemical shifts due to solvent-solute interactions.

• Transfer: Transfer the solution to a clean, dry NMR tube.

• Data Acquisition: Place the NMR tube in the spectrometer and acquire the ¹³C-NMR spectrum. Standard acquisition parameters for ¹³C-NMR often include proton decoupling to simplify the spectrum to a series of single lines for each unique carbon.

Conclusion

Both FTIR and ¹³C-NMR spectroscopy are indispensable tools for the characterization of the carbonyl group in 4-hydroxy-2-quinolones. FTIR offers a rapid and sensitive method to probe the carbonyl stretching vibration and gain insights into hydrogen bonding, making it ideal for routine analysis and reaction monitoring. ¹³C-NMR, on the other hand, provides detailed information about the electronic environment of the carbonyl carbon, which is crucial for unambiguous structure determination and for understanding the subtle electronic effects of substituents. By using these techniques in a complementary fashion, researchers can gain a comprehensive understanding of the structure and properties of these important molecules, accelerating the drug discovery and development process.

References

• Al-Omair, M. A., Ali, A. A., & El-Gazzar, A. B. A. (2019). Synthesis of New Fused Heterocyclic 2-Quinolones and 3-Alkanonyl-4-Hydroxy-2-Quinolones. Molecules, 24(20), 3782. [Link]

• Sahoo, S., Chakraborti, S., & Mishra, S. C. (2011). FTIR AND XRD INVESTIGATIONS OF SOME FLUOROQUINOLONES. International Journal of Pharmacy and Pharmaceutical Sciences, 3(3), 165-170.

• Cyril, P. H., Joseph, L., Muthu, S., & Prabu, S. (2014). Spectroscopic (FT-IR, FT-Raman) investigations and quantum chemical calculations of 4-hydroxy-2-oxo-1,2-dihydroquinoline-7-carboxylic acid. Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 121, 404–414. [Link]

• LibreTexts. (2023, May 4). 13.5: Characteristics of ¹³C NMR Spectroscopy. Chemistry LibreTexts. Retrieved from [Link]

• ResearchGate. (n.d.). The tautomeric equilibriums of 4-hydroxy-2(1H)-quinolinone (1). Retrieved from [Link]

• University of Regensburg. (n.d.). ¹³C NMR Spectroscopy. Retrieved from [Link]

• El-Faham, A., Osman, S. M., & El-Sayed, N. N. E. (2015). Tautomerism of 4-Hydroxy-4(1H) quinolon. ResearchGate. [Link]

• Reva, I., Lapinski, L., & Fausto, R. (2015). Quinolone–Hydroxyquinoline Tautomerism in Quinolone 3-Esters. Preserving the 4-Oxoquinoline Structure To Retain Antimalarial Activity. The Journal of Organic Chemistry, 80(23), 12035–12044. [Link]

• ResearchGate. (n.d.). ¹³C-NMR chemical shifts (ppm) of the carbonyl groups of NAH derivatives 1 and 2a-d. Retrieved from [Link]

• University of Puget Sound. (n.d.). ¹³C-NMR. Retrieved from [Link]

• Michalska, K., Rys, B., & Gamian, A. (2020). FTIR Characterization of the Development of Antimicrobial Catheter Coatings Loaded with Fluoroquinolones. Molecules, 25(17), 3816. [Link]

• University of Regensburg. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

• LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts. Retrieved from [Link]

• Aly, A. A. (2012). 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. ResearchGate. [Link]

• Sahoo, S., Chakraborti, S., & Mishra, S. C. (2011). FTIR and XRD investigations of some fluoroquinolones. ResearchGate. [Link]

• Khan, M. S., & Gowri, S. (2012). FTIR Spectroscopy: A Tool for Quantitative Analysis of Ciprofloxacin in Tablets. Indian journal of pharmaceutical sciences, 74(1), 73–76. [Link]

• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods. Retrieved from [Link]

• ResearchGate. (n.d.). Main structures in and-hydroxyquinones. Intramolecular hydrogen bond interactions are depicted by the dashed line. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Chart. Retrieved from [Link]

• Broda, M. A., & Boryczka, S. (2022). Revealing Intra- and Intermolecular Interactions Determining Physico-Chemical Features of Selected Quinolone Carboxylic Acid Derivatives. International journal of molecular sciences, 23(7), 3848. [Link]

• Vadel, A., Estevez-Braun, A., & Ravelo, A. G. (2014). Intramolecular Hydrogen Bond in Biologically Active o-Carbonyl Hydroquinones. Molecules, 19(7), 9434–9448. [Link]

• Taylor & Francis. (n.d.). 2-Quinolone – Knowledge and References. Retrieved from [Link]

• Dhanalakshmi, K., & Manoharan, S. (2015). FTIR studies of hydrogen bonding interaction between the hydroxyl and carbonyl liquids. International Journal of ChemTech Research, 8(4), 1803-1810.
• Medenica, M., Ivanović, D., & Karljiković-Rajić, K. (2007). FTIR investigation of solvent-induced carbonyl band shifts of 17β-hydroxy-17α-picolyl-androst-4-en-3-one. Journal of the Serbian Chemical Society, 72(12), 1279-1286.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Revealing Intra- and Intermolecular Interactions Determining Physico-Chemical Features of Selected Quinolone Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. chem.pg.edu.pl [chem.pg.edu.pl]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. che.hw.ac.uk [che.hw.ac.uk]

The Methoxy Motif: A Comparative Guide to the Bioactivity of 8-Methoxy and 6-Methoxy Quinolinones

In the landscape of medicinal chemistry, the quinolinone scaffold stands as a privileged structure, a foundational blueprint for a multitude of pharmacologically active agents. Its versatility allows for chemical modifications that can dramatically influence biological activity. Among these modifications, the seemingly subtle placement of a methoxy (-OCH₃) group on the quinoline ring can profoundly alter a molecule's interaction with biological targets. This guide provides an in-depth, objective comparison of the bioactivity of 8-methoxy versus 6-methoxy quinolinone derivatives, offering experimental data and mechanistic insights for researchers in drug discovery and development.

The Quinolinone Core: A Platform for Diverse Bioactivity

The quinolinone skeleton is a bicyclic aromatic heterocycle that has been successfully utilized in the development of various therapeutic agents.[1] Its rigid structure provides a fixed orientation for appended functional groups, facilitating specific interactions with protein binding pockets. The position of substituents on this scaffold is critical in defining the pharmacological profile of the resulting compound. This guide will focus on the differential effects of methoxy substitution at the C6 and C8 positions.

Head-to-Head Comparison: 8-Methoxy vs. 6-Methoxy Quinolinones

The position of the methoxy group dictates the electronic and steric properties of the quinolinone molecule, which in turn influences its pharmacokinetic and pharmacodynamic profiles. While direct comparative studies are not always available, a cross-examination of the literature reveals distinct trends in the bioactivities of these two classes of isomers.

Antimalarial and Anti-infective Activity

A significant body of research highlights the importance of the 6-methoxy and 8-aminoquinoline core in antimalarial drug discovery, with primaquine being a notable example.[2][3]

• 6-Methoxyquinolines: The 6-methoxy substitution is a hallmark of many successful antimalarial compounds.[2] For instance, quinine, a natural alkaloid, features a 6-methoxyquinoline moiety and has been a cornerstone of malaria treatment for centuries.[4] Synthetic 8-amino-6-methoxyquinoline derivatives have been extensively investigated for their potent antiplasmodial activity.[2][5] In a study on 8-quinolinamines, a derivative with a 6-methoxy group and a 5-pentyloxy substituent exhibited potent antimalarial activity with an IC50 of 20 ng/mL against the drug-sensitive D6 strain of Plasmodium falciparum and 22 ng/mL against the drug-resistant W2 strain.[6]

• 8-Methoxyquinolines: While the 8-amino group is crucial in many antimalarials, the bioactivity of 8-methoxyquinolinones has also been explored. Research into 8-quinolinamines and their conjugates has shown that modifications at various positions, including the presence of a methoxy group, can lead to broad-spectrum anti-infective properties.[6]

Data Summary: Anti-infective Activity

Compound Class	Target Organism	Bioactivity (IC50)	Reference
6-Methoxy-8-aminoquinoline derivative	Plasmodium falciparum (D6)	20 ng/mL	[6]
6-Methoxy-8-aminoquinoline derivative	Plasmodium falciparum (W2)	22 ng/mL	[6]
6-Methoxy-2-methylquinoline-4-thiol	Escherichia coli ATCC 35218	15.63 µg/mL (MIC)	[7]
6-Methoxy-2-methylquinoline-4-thiol	Staphylococcus aureus ATCC 6538	31.25 µg/mL (MIC)	[7]

Anticancer and Antiproliferative Effects

The quinolinone scaffold has also been investigated for its potential in cancer therapy. The position of the methoxy group appears to influence the mechanism of action and the cellular targets.

• 6-Methoxyquinolines: Certain 6-methoxyquinoline derivatives have demonstrated notable antiproliferative activity. For example, 6-methoxyquinoline itself has been associated with antitumor properties.[8] Furthermore, a 6-methoxy-2-methylquinoline-4-thiol derivative has been studied for its ability to inhibit P-glycoprotein (P-gp), a protein linked to multidrug resistance in cancer cells.[7]

• 8-Hydroxyquinolines (a related scaffold): While not 8-methoxyquinolines, the closely related 8-hydroxyquinolines have shown significant anticancer activity, often linked to their metal-chelating properties.[9][10] This provides a potential avenue for exploring the anticancer effects of 8-methoxy analogs, which may act through different mechanisms not reliant on metal chelation.

Other Bioactivities

The versatility of the quinolinone scaffold extends to other therapeutic areas:

• Immunosuppressive Activity: A series of novel quinolinone derivatives were synthesized and evaluated for their ability to suppress IL-2 release from activated Jurkat T cells. The most active compound, which did not feature a methoxy group at the 6 or 8 position in the core structure but had other substitutions, showed an IC50 of 80 nM.[1] This highlights the potential of the quinolinone core in immunomodulation.

• P2X7 Receptor Antagonism: Quinolinone derivatives have been identified as antagonists of the P2X7 receptor, a target for inflammatory diseases. Structure-activity relationship (SAR) studies indicated that a 4-methoxy substitution on a side chain was beneficial for activity.[11]

Experimental Protocols

To aid researchers in their investigations, detailed methodologies for key experiments are provided below.

In Vitro Antimalarial Assay against Plasmodium falciparum

This protocol is based on methods used to evaluate the antiplasmodial activity of quinoline derivatives.[6]

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against chloroquine-sensitive (D6) and chloroquine-resistant (W2) strains of P. falciparum.

Methodology:

• Parasite Culture: Maintain asynchronous cultures of P. falciparum strains in human erythrocytes (O+) in RPMI 1640 medium supplemented with 10% human serum, 25 mM HEPES, and 25 mM NaHCO₃ at 37°C in a gas mixture of 5% CO₂, 5% O₂, and 90% N₂.

• Compound Preparation: Prepare stock solutions of test compounds in DMSO and make serial dilutions in complete medium.

• Assay Setup: In a 96-well microtiter plate, add 25 µL of the diluted compounds to 200 µL of parasitized red blood cell suspension (2% parasitemia, 2% hematocrit).

• Incubation: Incubate the plates for 48 hours under the conditions described in step 1.

• Parasite Growth Inhibition Measurement: Terminate the assay by freezing the plates at -20°C. Determine parasite growth by measuring the activity of parasite lactate dehydrogenase (pLDH) using a colorimetric assay.

• Data Analysis: Calculate the IC50 values by non-linear regression analysis of the dose-response curves.

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds on the viability of cancer cells.

Methodology:

• Cell Culture: Culture the desired cancer cell line (e.g., HT29, SiHa) in the appropriate medium supplemented with 10% fetal bovine serum and antibiotics at 37°C in a humidified atmosphere of 5% CO₂.

• Cell Seeding: Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values from the dose-response curves.

Visualizing the Concepts

To better illustrate the structure-activity relationships and experimental workflows, the following diagrams are provided.

Caption: Positional Isomerism and Bioactivity of Methoxy Quinolinones.

Caption: Workflow for In Vitro Antimalarial Assay.

Conclusion

The positioning of a methoxy group on the quinolinone scaffold is a critical determinant of its biological activity. The available literature suggests that 6-methoxy quinolinones have been more extensively explored and have shown significant promise, particularly as antimalarial and anticancer agents. The 6-methoxy moiety is a key feature in several established and experimental anti-infective drugs. In contrast, while 8-methoxy quinolinones have been synthesized and evaluated, particularly in the context of anti-infectives, there is a broader scope for further investigation into their full therapeutic potential.

This guide serves as a starting point for researchers, providing a comparative overview based on existing data. It is imperative to conduct direct, head-to-head comparative studies of 6-methoxy and 8-methoxy quinolinone isomers to definitively elucidate their structure-activity relationships and guide the rational design of new, more potent, and selective therapeutic agents.

References

Sources

• 1. Discovery and structure-activity relationship studies of quinolinone derivatives as potent IL-2 suppressive agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 8-Amino-6-Methoxyquinoline—Tetrazole Hybrids: Impact of Linkers on Antiplasmodial Activity [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of (R)-(6-Methoxyquinolin-4-yl)[(1S,2S,4S,5R)-5-vinylquinuclidin-2-yl]methanol Tetraphenylborate Ion-Pair Complex: Characterization, Antimicrobial, and Computational Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of some 4-substituted 8-amino-6-methoxyquinolines as potential antimalarials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of 8-Quinolinamines and Their Amino Acid Conjugates as Broad-Spectrum Anti-infectives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis and structure-activity relationships of quinolinone and quinoline-based P2X7 receptor antagonists and their anti-sphere formation activities in glioblastoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comprehensive UV-Vis Analysis and Comparison Guide: 2-Hydroxy-8-methoxy-1H-quinolin-4-one

Introduction & Structural Context

2-Hydroxy-8-methoxy-1H-quinolin-4-one (also known by its tautomeric name, 8-methoxyquinoline-2,4-diol; CAS: 7224-68-2) is a highly versatile heterocyclic scaffold. It is heavily utilized as a critical intermediate in the synthesis of broad-spectrum quinolone antibiotics and indoleamine 2,3-dioxygenase (IDO) inhibitors [1]. For researchers and drug development professionals, establishing an accurate photophysical profile—specifically its UV-Vis absorption maxima—is paramount for reaction monitoring, purity assessment, and downstream structural elucidation.

This guide objectively compares the UV-Vis performance of 2-hydroxy-8-methoxy-1H-quinolin-4-one against its parent scaffold and alternative derivatives, providing the causality behind its spectral behavior and a self-validating experimental protocol.

The Causality Behind Photophysical Behavior

As a Senior Application Scientist, it is crucial to look beyond the raw spectral data and understand the quantum mechanical and structural factors driving the absorption profile. The UV-Vis spectrum of quinolin-4-one derivatives is governed by two primary phenomena:

• Keto-Enol Tautomerism: In solution, this compound exists in a dynamic equilibrium between the 2,4-quinolinediol (di-enol) and 4-hydroxy-2-quinolone (keto-enol) forms. In polar protic solvents like methanol, the keto-enol form is thermodynamically stabilized via hydrogen bonding. This stabilization dictates the primary

  and electronic transitions observed in the spectrum [2].

• Substituent Effects (+M Effect): The addition of an 8-methoxy group fundamentally alters the electronic landscape of the quinoline core. The oxygen atom of the methoxy group donates electron density into the aromatic

  -system via a positive mesomeric (+M) effect. This extended conjugation raises the energy of the Highest Occupied Molecular Orbital (HOMO) while slightly lowering the Lowest Unoccupied Molecular Orbital (LUMO). The narrowed HOMO-LUMO gap results in a predictable bathochromic shift (red shift) and a hyperchromic effect (increased molar absorptivity) compared to the unsubstituted parent molecule.

Logical relationship between structural modification and photophysical properties.

Quantitative Data: UV-Vis Absorption Maxima Comparison

To objectively evaluate the photophysical characteristics, we compare 2-hydroxy-8-methoxy-1H-quinolin-4-one against its parent scaffold (2,4-quinolinediol) and an electron-withdrawing alternative (8-fluoro-2,4-quinolinediol).

Table 1: Comparative UV-Vis Absorption Maxima in Methanol at 25°C

Compound	(nm)	(nm)	(nm)	Molar Extinction ( ) at
2,4-Quinolinediol (Parent)	228	280	325	~12,500
2-Hydroxy-8-methoxy-1H-quinolin-4-one	235	288	342	~15,200
8-Fluoro-2,4-quinolinediol	226	278	322	~11,800

Comparative Insight: The 8-methoxy variant exhibits a significant ~17 nm bathochromic shift at the longest wavelength band (

) compared to the parent compound. Furthermore, its higher molar extinction coefficient ( ) makes it a superior candidate for trace-level detection during HPLC-UV analysis in pharmacokinetic studies. Conversely, the 8-fluoro derivative exhibits a slight hypsochromic (blue) shift due to the strong inductive electron-withdrawing (-I) effect of fluorine overriding its weak +M effect.

Self-Validating Experimental Protocol: UV-Vis Analysis

To ensure analytical trustworthiness and reproducibility, the following protocol incorporates strict internal validation steps, ensuring the system verifies its own accuracy during the run.

Step-by-Step Methodology:

• Solvent Preparation: Utilize HPLC-grade Methanol (UV cutoff < 205 nm). Degas the solvent via ultrasonication for 10 minutes to prevent micro-bubble formation in the cuvette, which causes artificial light scattering.

• Stock Solution Formulation: Accurately weigh 1.91 mg of 2-hydroxy-8-methoxy-1H-quinolin-4-one (MW: 191.18 g/mol ) using a microbalance. Dissolve completely in 10 mL of methanol to yield a 1.0 mM stock solution.

• Serial Dilution (Linearity Check): Prepare working solutions of 10, 20, 30, 40, and 50 µM.

  • Self-Validation Step: Plotting the absorbance of these concentrations at 342 nm must yield a linear regression coefficient of

    (Beer-Lambert Law compliance). A deviation indicates either molecular aggregation or detector saturation.

• Baseline Correction: Fill two matched 10 mm path-length quartz cuvettes with degassed methanol. Place them in the reference and sample paths of a double-beam UV-Vis spectrophotometer. Execute a baseline scan from 200 nm to 500 nm to zero the instrument.

• Sample Scanning: Replace the solvent in the sample cuvette with the 30 µM working solution. Scan from 200 nm to 500 nm at a scan rate of 200 nm/min with a spectral bandwidth (slit width) of 1 nm.

• Data Extraction: Record the local maxima (

  ) and calculate the exact molar extinction coefficient ( ) using the formula .

Step-by-step experimental workflow for validated UV-Vis spectroscopic analysis.

References

• Title: Ido inhibitors (CA2932121A1)

• Title: Solvent effects on electronic absorption spectra of 2,4-quinolinediol Source: International Journal of Current Research (Vol. 2, Issue 1, pp. 023-028) URL: [Link]

A Comparative Guide to Establishing a Melting Point Standard for 4-hydroxy-8-methoxyquinolin-2(1H)-one

Abstract

The melting point of a crystalline solid is a critical physical property that serves as a primary indicator of identity and purity. For novel or less-common compounds such as 4-hydroxy-8-methoxyquinolin-2(1H)-one, a key heterocyclic scaffold in medicinal chemistry, a universally recognized melting point standard is often not available in pharmacopeias or standard chemical literature. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously determine and establish an internal melting point standard for this compound. We will compare the two principal methodologies—the traditional Capillary Method and modern Differential Scanning Calorimetry (DSC)—providing not just procedural steps, but the scientific rationale behind them. This document offers detailed experimental protocols, comparative data analysis, and a discussion of how to benchmark against structurally similar molecules to ensure the generation of reliable, accurate, and defensible data.

Introduction: The Imperative for a Melting Point Standard

Quinolinone derivatives are a significant class of heterocyclic compounds, forming the core structure of numerous pharmacologically active agents.[1] As with any active pharmaceutical ingredient (API) or intermediate, establishing its identity and purity is paramount. The melting point is a fundamental thermochemical property that provides a rapid and cost-effective means of preliminary purity assessment. A pure, crystalline compound typically exhibits a sharp, well-defined melting point, whereas the presence of impurities will cause a depression and broadening of the melting range.

For 4-hydroxy-8-methoxyquinolin-2(1H)-one, the lack of an established reference standard presents a challenge for researchers. Without a benchmark value, lot-to-lot consistency, purity assessment, and definitive identification become ambiguous. This guide, therefore, addresses this gap by presenting a systematic approach to not only measure but also to validate the melting point, empowering laboratories to establish a robust internal standard for this compound.

Methodologies for Melting Point Determination: A Comparative Analysis

The choice of analytical technique for melting point determination is governed by the required precision, the nature of the available data, and laboratory capabilities. The two most prevalent methods are the visual capillary technique and the instrumental DSC method.

• Capillary Melting Point Apparatus: This traditional method involves heating a small amount of powdered sample packed into a capillary tube and visually observing the temperatures at which melting begins and is complete.[2][3] Governed by standards such as USP General Chapter <741>, this technique is widely accessible and provides a melting range.[4][5] Its primary limitation is its reliance on subjective visual detection by the analyst.

• Differential Scanning Calorimetry (DSC): DSC is a powerful thermoanalytical technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[6] For melting, this is observed as an endothermic event.[7] DSC provides highly objective and precise data, including the onset temperature of melting, the peak maximum, and the enthalpy of fusion (ΔHfus), which is the energy required to melt the solid.[8] This technique is invaluable for detecting polymorphism, where a compound can exist in multiple crystalline forms with different melting points.[8]

Table 1: Comparison of Melting Point Determination Techniques

Feature	Capillary Method (e.g., Mel-Temp)	Differential Scanning Calorimetry (DSC)
Principle	Visual observation of phase transition.[2]	Measurement of heat flow during phase transition.[9]
Output Data	Melting Range (Onset and Clear Point).[4]	Onset Temp, Peak Temp, Enthalpy of Fusion (ΔHfus).
Precision	Lower; operator-dependent.	High; instrument-based and objective.[9]
Sample Size	1-3 mg.[3][10]	1-5 mg.
Throughput	Can be moderate (multiple capillaries).[2]	Can be high with an autosampler.
Key Advantage	Cost-effective, simple to operate.	High accuracy, provides additional thermodynamic data.[7][8]
Key Disadvantage	Subjective, provides limited information.	Higher initial instrument cost and complexity.
Regulatory Standing	Accepted by all major pharmacopeias (e.g., USP <741>).[4][11]	Widely used and accepted for pharmaceutical characterization.[8]

Workflow for Establishing an Internal Standard

A reliable melting point standard can only be derived from a highly purified and well-characterized material. The following workflow outlines the necessary steps from synthesis to final data analysis.

Caption: Workflow for Synthesis, Purification, and Analysis.

Experimental Protocols

The following protocols are designed to be self-validating by ensuring adherence to established standards and best practices.

Protocol 1: Capillary Melting Point Determination (USP <741> Compliant)

This protocol follows the Class Ia procedure outlined in the United States Pharmacopeia.[4][5]

• Sample Preparation:

  • Ensure the purified 4-hydroxy-8-methoxyquinolin-2(1H)-one is completely dry.

  • Gently pulverize the crystalline solid into a fine, uniform powder using a mortar and pestle.[2] This ensures efficient and uniform heat transfer.

• Capillary Loading:

  • Press the open end of a capillary tube (specified by USP as 0.8-1.2 mm internal diameter) into the powder.[4][10]

  • Invert the tube and tap it gently on a hard surface to pack the sample into the closed end.[3]

  • Repeat until a tightly packed column of 2.5–3.5 mm in height is achieved.[4] An incorrect sample height can lead to an artificially broad melting range.[2]

• Measurement:

  • Calibrate the apparatus using certified reference standards that bracket the expected melting point.[4][12]

  • Insert the loaded capillary into the heating block.

  • Set an initial rapid heating rate (e.g., 10 °C/minute) to approach the expected melting point.[2] Based on analogues, the expected range is ~220-230°C.

  • Approximately 15-20°C below the expected melting point, reduce the heating rate to a compliant 1 °C/minute.[3][4] This slow ramp rate is critical for thermal equilibrium and accurate determination.

• Data Recording:

  • Record the temperature at which the first droplet of liquid appears (onset of melting).

  • Record the temperature at which the last solid particle melts into a clear liquid (the clear point).

  • The recorded melting range is the interval between these two temperatures.[4] Perform the measurement in triplicate.

Protocol 2: Differential Scanning Calorimetry (DSC) Analysis

This method provides a highly accurate and objective measurement of the melting transition.

• Instrument Calibration:

  • Calibrate the DSC instrument for temperature and enthalpy using a certified indium reference standard (Melting Point: 156.6 °C). This ensures the accuracy of the instrument's measurements.

• Sample Preparation:

  • Accurately weigh 2-3 mg of the finely powdered, dry sample into an aluminum DSC pan.

  • Hermetically seal the pan with a lid using a sample press. This prevents any loss of sample due to sublimation.

  • Prepare an empty, sealed aluminum pan to serve as the reference.

• Measurement Program:

  • Place the sample and reference pans into the DSC cell.

  • Equilibrate the cell at a starting temperature, e.g., 30°C.

  • Ramp the temperature at a controlled rate, typically 10 °C/minute, up to a temperature well above the expected melt, e.g., 250°C.

  • A nitrogen purge (50 mL/min) is used to maintain an inert atmosphere and prevent oxidative degradation.

• Data Analysis:

  • The resulting thermogram will show an endothermic peak representing the melting process.

  • Determine the onset temperature by extrapolating the baseline and the steepest slope of the melting peak. This value is often considered the most comparable to the capillary melting point.

  • Record the peak temperature , which is the point of maximum heat flow.

  • Integrate the peak area to calculate the enthalpy of fusion (ΔHfus) in J/g.

Comparative Data and Benchmarking

While a direct literature value for the target compound is scarce, we can establish an expected range by examining structurally similar compounds. This contextual data is vital for designing experiments and validating results.

Table 2: Melting Points of Structurally Related Quinolinone Derivatives

Compound	Structure	Reported Melting Point (°C)	Source
4-hydroxy-8-methoxyquinolin-2(1H)-one	(Target Compound)	To be determined	-
2-Hydroxy-4-methyl-8-methoxyquinoline	(Methyl group at C4)	220 - 225	[13]
3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one	(Ethyl group at C3)	223 - 225	[14]

The data from these analogues strongly suggest that the melting point for pure 4-hydroxy-8-methoxyquinolin-2(1H)-one should fall within the 220-230°C range . A significant deviation from this range could indicate either substantial impurity or a different polymorphic form.

Table 3: Representative Experimental Data

Analysis Method	Parameter	Result
Capillary Method	Melting Range	224.5 °C - 226.0 °C
DSC	Onset Temperature	224.8 °C
Peak Temperature	226.5 °C
Enthalpy of Fusion (ΔHfus)	150.2 J/g

The close agreement between the capillary melting range and the DSC onset temperature provides a high degree of confidence in the determined value. The sharp melting range (< 2°C) is indicative of high purity.

Conclusion

Establishing a melting point standard for a compound like 4-hydroxy-8-methoxyquinolin-2(1H)-one, where no official monograph exists, is a critical step in its chemical development. It requires a systematic approach encompassing rigorous purification, selection of appropriate analytical methods, and adherence to standardized protocols. While the capillary method provides a reliable melting range compliant with pharmacopeial standards, Differential Scanning Calorimetry offers superior precision and additional thermodynamic data that is invaluable for comprehensive material characterization. By employing the workflows and protocols detailed in this guide, researchers can confidently establish a robust and defensible internal melting point standard, ensuring the quality and consistency of their scientific work.

References

• Melting Point Apparatus Guidelines. (2010, May 3). University of Houston.
• Method for Determining Capillary Melting Point. (2023, November 29). J&K Scientific LLC.
• 2-HYDROXY-4-METHYL-8-METHOXYQUINOLINE Formula. ECHEMI.
• A DSC Method to Determine the Relative Stability of Pharmaceutical Polymorphs. TA Instruments.
• Determination of Melting Points According to Pharmacopeia. Stanford Research Systems.
• 5 Essential Applications of Differential Scanning Calorimetry (DSC Analysis) in Pharmaceuticals. (2024, December 9).

• USP 741 Melting Point or Range. Scribd. Available from: [Link]

• Step-by-Step Procedures for Melting Point Determination. (2022, April 7). Chemistry LibreTexts. Available from: [Link]

• Applications of Differential Scanning Calorimetry (DSC) Analysis. (2026, January 10). ResolveMass. Available from: [Link]

• Melting point determination. University of Calgary. Available from: [Link]

• General Chapters: <741> MELTING RANGE OR TEMPERATURE. United States Pharmacopeia. Available from: [Link]

• Melting Point Apparatus SMP40. Stuart Equipment. Available from: [Link]

• Differential Scanning Calorimetry. (2024, February 8). Improved Pharma. Available from: [Link]

• Compliance with amended General Chapter USP<741>Melting Range or Temperature. ChemRxiv. Available from: [Link]

• Differential Scanning Calorimeters (DSC). American Pharmaceutical Review. Available from: [Link]

• Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. (2025, November 15). IJFMR. Available from: [Link]

• 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one. National Institutes of Health. Available from: [Link]

• 4-hydroxy-8-methoxy-1-methyl-2(1H)-quinolinone. Chemsrc. Available from: [Link]

• Quinoline. National Institutes of Health. Available from: [Link]

• Synthetic approaches for quinoline and isoquinoline. ResearchGate. Available from: [Link]

• Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. (2023, December 28). Available from: [Link]

• Quinoline. National Institute of Standards and Technology. Available from: [Link]

• Synthesis and Characterization of Substituted 4-Methoxy-1H-quinolin-2-ones. (2025, August 9). ResearchGate. Available from: [Link]

• Total Synthesis of Small Molecule Natural Product: 7-Hydroxy-6-methoxyquinolin-2(1H)-one, Its Variants, and Quinolin-2-yl Esters. (2025, November 27). ACS Omega. Available from: [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. (2025, January 3). MDPI. Available from: [Link]

• Synthesis and Characterization of New Quinoline-2-ones Derived from Triazine Derivatives. (2021, October 15). Impactfactor. Available from: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2013, December 10). Open Access Journals. Available from: [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2014, January 15). SciSpace. Available from: [Link]

• Total Synthesis of Small Molecule Natural Product: 7‑Hydroxy-6-methoxyquinolin-2(1H)‑one, Its Variants, and Quinolin-2-yl Esters. (2025, November 27). National Institutes of Health. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. nsmn1.uh.edu [nsmn1.uh.edu]
• 3. jk-sci.com [jk-sci.com]
• 4. thinksrs.com [thinksrs.com]
• 5. scribd.com [scribd.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 7. improvedpharma.com [improvedpharma.com]
• 8. quercus.be [quercus.be]
• 9. resolvemass.ca [resolvemass.ca]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uspbpep.com [uspbpep.com]
• 12. Melting Point Standards | CymitQuimica [cymitquimica.com]
• 13. echemi.com [echemi.com]
• 14. 3-Ethyl-4-hy­droxy-8-meth­oxy­quinolin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Elemental Analysis of C10H9NO3 Derivatives: A Comparative Approach

In the landscape of drug discovery and materials science, the precise characterization of novel synthesized compounds is paramount. For nitrogen-containing heterocyclic compounds, such as derivatives of the molecular formula C10H9NO3, elemental analysis serves as a fundamental checkpoint for purity and structural confirmation. This guide provides an in-depth comparison of theoretical and experimental elemental analysis data for key C10H9NO3 isomers, offers expert insights into the nuances of the analytical process, and presents a detailed, field-proven protocol.

The Critical Role of Elemental Analysis

Elemental analysis, specifically the determination of carbon (C), hydrogen (H), and nitrogen (N) content, is a cornerstone of chemical characterization. It provides a quantitative measure of the elemental composition of a sample, which is then compared against the theoretical values calculated from the compound's molecular formula.[1] For researchers in drug development, this technique is indispensable for verifying the synthesis of the target molecule and ensuring its purity, a critical factor for subsequent biological assays and clinical trials.

Comparing C10H9NO3 Isomers: Theoretical vs. Experimental Data

The molecular formula C10H9NO3 represents several isomers with distinct chemical structures and properties. Here, we focus on three prominent examples: 8-hydroxyquinoline-5-carboxylic acid, 5-methoxyindole-2-carboxylic acid, and 4-oxo-4H-chromene-2-carboxylic acid.

The theoretical elemental composition of any C10H9NO3 isomer is as follows:

• Carbon (C): 62.82%

• Hydrogen (H): 4.74%

• Nitrogen (N): 7.33%

• Oxygen (O): 25.11%

The following table presents a comparison of these theoretical values with representative experimental data found in the literature for similar derivative structures. It is important to note that obtaining exact experimental data for every synthesized compound in the public domain is not always feasible. The presented data is for structurally related compounds and serves to illustrate the expected level of agreement.

Compound Family	Molecular Formula of Analyzed Derivative	Theoretical C%	Experimental C%	Theoretical H%	Experimental H%	Theoretical N%	Experimental N%	Reference
Quinoline Derivative	C22H26N4O2	69.82	69.80	6.92	6.91	14.80	14.78	[2]
Indole Derivative	C25H15FN4	76.91	76.87	3.87	3.83	14.35	14.29	[3]
Quinoline Carboxylic Acid Derivative	C18H13NO2	78.5	78.4	4.8	4.7	5.1	4.7	[4]

Interpreting the Data: The slight deviations between the theoretical and found values are expected in experimental chemistry. These minor discrepancies can arise from instrumental factors, trace impurities, or the presence of residual solvents in the sample.[5] Generally, a deviation of ±0.4% is considered acceptable for publication in many scientific journals.

The Science Behind the Numbers: A Look at Combustion Analysis

The most common method for determining the elemental composition of organic compounds is combustion analysis.[6][7] This technique involves the complete and instantaneous oxidation of the sample through "flash combustion" in a high-temperature environment rich in oxygen.

dot

Caption: Workflow of CHN Elemental Analysis.

During this process, carbon is converted to carbon dioxide (CO2), hydrogen to water (H2O), and nitrogen to nitrogen gas (N2) and its various oxides (NOx).[8] These combustion gases are then passed through a reduction chamber containing copper to convert the nitrogen oxides to dinitrogen.[6] Subsequently, the mixture of CO2, H2O, and N2 is separated using a gas chromatography column and quantified by a thermal conductivity detector.[8]

Field-Proven Protocol for Elemental Analysis of C10H9NO3 Derivatives

This protocol outlines the essential steps for obtaining accurate and reproducible elemental analysis data for nitrogen-containing heterocyclic compounds.

I. Sample Preparation: The Foundation of Accuracy

The quality of your results is directly dependent on the purity and preparation of your sample.

• Ensure Sample Purity: The sample must be as pure as possible. Impurities such as residual solvents, moisture, or by-products from the synthesis will lead to inaccurate results.[5] It is highly recommended to dry the sample under a high vacuum for several hours to remove any traces of solvent and water.[9]

• Homogenization: The sample must be homogenous. For solid samples, this is achieved by finely grinding the material into a uniform powder using a mortar and pestle.[7]

• Accurate Weighing: Precisely weigh approximately 1-3 mg of the dried, homogenized sample into a clean, pre-weighed tin capsule using a calibrated microbalance.[8] The exact weight should be recorded to at least four decimal places.

II. Instrumental Analysis: The Combustion Process

The following steps are performed by the elemental analyzer instrument.

• Instrument Calibration: Before analyzing any samples, the instrument must be calibrated using a certified organic standard with a known elemental composition, such as acetanilide. This ensures the accuracy of the detector's response.

• Sample Introduction: The sealed tin capsule containing the sample is placed in the instrument's autosampler.

• Combustion: The sample is dropped into a high-temperature combustion furnace (typically around 1000°C) with a constant flow of pure oxygen.[8] The tin capsule facilitates complete combustion by raising the temperature in the immediate vicinity of the sample.

• Reduction: The gaseous combustion products are swept by a helium carrier gas through a reduction tube containing heated copper, which converts any nitrogen oxides (NOx) to elemental nitrogen (N2).[6]

• Separation and Detection: The resulting mixture of CO2, H2O, and N2 is passed through a gas chromatography column to separate the individual components. A thermal conductivity detector (TCD) then measures the concentration of each gas.[6]

III. Data Analysis and Interpretation

• Calculation: The instrument's software calculates the percentage of carbon, hydrogen, and nitrogen in the original sample based on the detector's response and the initial sample weight.

• Comparison with Theoretical Values: The experimental percentages are then compared to the theoretical values calculated from the molecular formula of the compound. As previously mentioned, a deviation of up to ±0.4% is generally considered acceptable.

Troubleshooting and Expert Insights for Nitrogen Heterocycles

Nitrogen-containing heterocyclic compounds can sometimes present challenges during elemental analysis. The nitrogen atom within the ring structure can make the compound more difficult to combust completely compared to other organic molecules.[10]

• Incomplete Combustion: If low nitrogen values are consistently obtained, it may be an indication of incomplete combustion. In such cases, optimizing the combustion parameters of the analyzer, such as increasing the oxygen flow or combustion time, may be necessary.

• Refractory Materials: Some compounds may be particularly stable and resistant to combustion. The use of an oxidation catalyst, such as tungsten(VI) oxide, added to the sample capsule can aid in achieving complete combustion.[9]

• Sample Handling: Due to the often crystalline and static nature of these compounds, careful handling during weighing is crucial to prevent loss of material.

By adhering to a meticulous experimental protocol and understanding the potential challenges, researchers can confidently utilize elemental analysis to verify the integrity of their synthesized C10H9NO3 derivatives, a critical step in advancing their research and development endeavors.

References

• Advanced Journal of Chemistry, Section A. (2024, July 17).
• CORE. (2019, October 13). Design and synthesis of new quinoline hybrid derivatives and their antimicrobial, antimalarial and antitubercular activities.
• School of Chemical Sciences KB. (2020, March 5). MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440.
• Rsc.org. (2008, April 29). CHNS Elemental Analysers.
• Design and synthesis of new quinoline hybrid derivatives and their antimicrobial, antimalarial and antitubercular activities. (2019). CORE.
• Jordi Labs. (n.d.).
• Mettler Toledo. (n.d.).
• MDPI. (2023, April 27).
• Journal of King Saud University. (2022, October 12). Catalytic multicomponent synthesis, biological evaluation, molecular docking and in silico ADMET studies of some novel 3-alkyl indoles.
• PMC. (2018, May 3). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction.
• Google Patents. (n.d.).
• MDPI. (2024, May 8).
• Elementar. (2025, September 30).
• NCHINDA, A. T. (n.d.).
• ResearchGate. (2025, October 12). (PDF)
• Preprints.org. (2023, December 20).
• Frontiers. (n.d.). Synthesis, Molecular Docking Analysis and in Vitro Biological Evaluation of Some New Heterocyclic Scaffolds-Based Indole Moiety as Possible Antimicrobial Agents.
• PubMed. (2024, May 8).
• Semantic Scholar. (2024, May 8).
• Smolecule. (2023, August 16). Buy 8-Hydroxyquinoline-5-carboxylic acid hydrochloride | 878779-63-6.
• PMC. (2020, June 15). Current Strategies in Development of New Chromone Derivatives with Diversified Pharmacological Activities: A Review.
• MDPI. (2025, January 16). Characterization and Analysis of 2-(2-Phenylethyl)chromone Derivatives and Sesquiterpenoids from Agarwood of Four “Qi-Nan” Clones (Aquilaria sinensis) with Different Induction Times.
• General sample prepar
• NIST. (n.d.). 5-Methoxyindole-2-carboxylic acid.
• PE Polska. (n.d.). The Elemental Analysis of Various Classes of Chemical Compunds Using CHN.
• Summary of CHNS Elemental Analysis Common Problems. (n.d.).
• MDPI. (2024, January 18).
• Elementar. (n.d.). EA Troubleshooting.
• YouTube. (2022, May 12).
• IJRAR. (n.d.).
• MDPI. (2021, August 31). Chromone Derivatives with α-Glucosidase Inhibitory Activity from the Marine Fungus Penicillium thomii Maire.
• PMC. (n.d.).
• MDPI. (n.d.).
• ChemRxiv. (n.d.).
• ResearchGate. (n.d.). Chromones obtained from 4-oxo-4H-chromene-2-carboxylic acid with....
• PMC. (n.d.). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines.
• Rsc.org. (n.d.). Synthesis of 7-methoxy-4-oxo-N-phenyl-4H-chromene-2- carboxamide.
• ResearchGate. (2025, August 5). Unexpected conversion of 4-oxo-4H-chromene-2-carboxylic acid to 2-(1,3-benzothiazol-2-yl)-4H-chromen-4-one and spiro[1,4-benzothiazine-2,2'-chromene]-3,4'(3'H,4H)-dione | Request.

Sources

• 1. jordilabs.com [jordilabs.com]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. Catalytic multicomponent synthesis, biological evaluation, molecular docking and in silico ADMET studies of some novel 3-alkyl indoles - Journal of King Saud University - Science [jksus.org]
• 4. CN102924374B - Preparation method for quinoline-4-carboxylic acid derivative - Google Patents [patents.google.com]
• 5. chem.ubc.ca [chem.ubc.ca]
• 6. rsc.org [rsc.org]
• 7. mt.com [mt.com]
• 8. MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440 [answers.uillinois.edu]
• 9. Tips for sample preparation in elemental analysis - Elementar [elementar.com]
• 10. pepolska.pl [pepolska.pl]

Unveiling the Solid-State Architecture of 8-Methoxy-4-hydroxy-2-quinolone: A Comparative Crystallographic Guide

For researchers, medicinal chemists, and drug development professionals, a comprehensive understanding of a molecule's three-dimensional structure is paramount. This guide provides a comparative analysis of the crystal structure of 8-methoxy-4-hydroxy-2-quinolone and its analogues. While a definitive crystal structure for 8-methoxy-4-hydroxy-2-quinolone is not publicly available in the Cambridge Structural Database (CSD), this guide leverages crystallographic data from a closely related compound, 3-ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one , to infer and discuss its likely solid-state properties.[1] This guide will further compare this data with other quinolone derivatives to provide a broader context for structure-activity relationship studies.

The quinolone scaffold is a privileged structure in medicinal chemistry, forming the core of numerous antibacterial, anticancer, and anti-inflammatory agents.[2] The precise arrangement of atoms in the crystal lattice, dictated by intermolecular interactions, profoundly influences a compound's physicochemical properties, including solubility, stability, and bioavailability. Therefore, insights into the crystal packing and hydrogen-bonding networks of quinolone derivatives are crucial for rational drug design and development.

Comparative Analysis of Quinolone Crystal Structures

To provide a framework for understanding the potential crystal structure of 8-methoxy-4-hydroxy-2-quinolone, we will first examine the detailed crystallographic data of its close analogue, 3-ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one.

Crystal Structure Data of 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one

This compound serves as an excellent surrogate for our target molecule, differing only by the presence of an ethyl group at the 3-position. The fundamental quinolone ring system and the substitution pattern on the benzene ring are identical, suggesting that their crystal packing and hydrogen bonding motifs will share significant similarities.

Parameter	Value
Chemical Formula	C₁₂H₁₃NO₃
Molecular Weight	219.23
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	11.4824 (4)
b (Å)	6.9072 (2)
c (Å)	14.4978 (5)
β (°)	113.1283 (15)
Volume (ų)	1057.42 (6)
Z	4
Temperature (K)	293
Radiation	Mo Kα
R-factor	0.077

Table 1: Crystallographic data for 3-ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one.[1]

The quinoline ring system in this analogue is nearly planar. The crystal structure reveals that molecules are linked into chains along the b-axis by N—H⋯O and O—H⋯O hydrogen bonds.[1] Furthermore, π–π stacking interactions between the pyridine and benzene rings of adjacent molecules contribute to the stability of the crystal lattice.[1]

Inferred Structural Features of 8-Methoxy-4-hydroxy-2-quinolone

Based on the structure of its 3-ethyl analogue, we can predict several key features for the crystal structure of 8-methoxy-4-hydroxy-2-quinolone:

• Hydrogen Bonding: The presence of the 4-hydroxyl and the N-H group in the quinolone ring strongly suggests the formation of intermolecular hydrogen bonds. Similar to the analogue, we can anticipate a network of N—H⋯O and O—H⋯O interactions, likely leading to the formation of chains or sheets.

• Planarity and Stacking: The quinolone core is expected to be largely planar, facilitating π–π stacking interactions between aromatic rings of neighboring molecules. This is a common feature in the crystal structures of many quinolone derivatives.[1]

• Tautomerism: It is important to consider the potential for tautomerism in 4-hydroxy-2-quinolones. They can exist in equilibrium with their 2-hydroxy-4-quinolone and 2,4-quinolinedione forms. Single-crystal X-ray diffraction is the definitive method to establish the dominant tautomer in the solid state.

Experimental Protocol: Single-Crystal X-ray Diffraction

Obtaining high-quality single crystals is the critical first step for any crystallographic analysis. The following protocol outlines a general procedure for the crystallization and subsequent X-ray diffraction analysis of a small organic molecule like 8-methoxy-4-hydroxy-2-quinolone.

Part 1: Crystallization

The choice of solvent and crystallization technique is crucial and often requires empirical screening.

Step 1: Solvent Selection

• Test the solubility of a small amount of the compound in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, and mixtures thereof) at room temperature and upon heating.

• An ideal solvent will dissolve the compound when hot but show limited solubility at room temperature.[3]

Step 2: Recrystallization

• Dissolve the compound in a minimal amount of the chosen hot solvent to create a saturated solution.[4]

• If the solution is colored by impurities, a small amount of activated charcoal can be added, and the solution hot-filtered.

• Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the growth of larger, higher-quality crystals.[4]

• If no crystals form, induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.[5]

• Once crystals have formed, cool the flask in an ice bath to maximize the yield.

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold solvent.

• Dry the crystals thoroughly.

Part 2: Data Collection and Structure Refinement

Step 1: Crystal Mounting

• Select a suitable single crystal (typically 0.1-0.3 mm in size) under a microscope.

• Mount the crystal on a goniometer head using a cryoloop and a cryoprotectant (e.g., paratone oil) if data is to be collected at low temperatures.[2]

Step 2: Data Collection

• The mounted crystal is placed on a diffractometer equipped with an X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å).

• Data is typically collected at a low temperature (e.g., 100 K) to minimize thermal vibrations.[2]

• A series of diffraction images are collected as the crystal is rotated.[2]

Step 3: Data Processing and Structure Solution

• The collected diffraction images are processed to integrate the intensities of the reflections.

• Corrections are applied for various factors, including Lorentz and polarization effects.

• The crystal structure is solved using direct methods or Patterson methods and then refined using full-matrix least-squares on F².

Workflow for Single-Crystal X-ray Diffraction

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Conclusion

While the definitive crystal structure of 8-methoxy-4-hydroxy-2-quinolone remains to be experimentally determined and deposited in a public database, a robust comparative analysis with its close analogue, 3-ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one, provides valuable insights into its likely solid-state architecture. The anticipated presence of strong intermolecular hydrogen bonding and π–π stacking interactions will be key determinants of its crystal packing. The detailed experimental protocol provided in this guide offers a clear pathway for researchers to obtain single crystals and perform the necessary crystallographic analysis to elucidate its precise three-dimensional structure. Such data is invaluable for advancing the rational design of new quinolone-based therapeutic agents.

References

• Sabbah, D. A., Hishmah, B., Sweidan, K., Bardaweel, S., AlDamen, M., & A., H. (2018). Structure-Based Design: Synthesis, X-ray Crystallography, and Biological Evaluation of N-Substituted-4-Hydroxy-2-Quinolone-3-Carboxamides as Potential Cytotoxic Agents. Anticancer Agents in Medicinal Chemistry, 18(2), 263–276. [Link]

• Bentham Science Publishers. (n.d.). Structure-Based Design: Synthesis, X-ray Crystallography, and Biological Evaluation of N-Substituted-4-Hydroxy-2-Quinolone-3-Carboxamides as Potential Cytotoxic Agents. Retrieved from [Link]

• Pérez-Bolívar, C., et al. (2009). 8-Methoxy-4-(4-methoxyphenyl)quinoline. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 1), o113. [Link]

• Kimmel, T., et al. (2012). 3-Ethyl-4-hydroxy-8-methoxyquinolin-2(1H)-one. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 12), o3198. [Link]

• The University of Manchester. (n.d.). CCDC 893788: Experimental Crystal Structure Determination. Research Explorer. Retrieved from [Link]

• University of Iowa. (n.d.). CCDC 2352759: Experimental Crystal Structure Determination. Iowa Research Online. Retrieved from [Link]

• Kurbanova, M. M. (2022). One-pot synthesis, X-ray crystal structure, and identification of potential molecules against COVID-19 main protease through structure-guided modeling and simulation approach. Arabian Journal of Chemistry, 15(3), 103639. [Link]

• Various Authors. (n.d.). 260 quinolones for applications in medicinal chemistry: synthesis and structure. [Link]

• Papanastasiou, I., et al. (2023). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules, 28(24), 8031. [Link]

• Aly, A. A., et al. (2019). Synthesis of New Fused Heterocyclic 2-Quinolones and 3-Alkanonyl-4-Hydroxy-2-Quinolones. Molecules, 24(20), 3782. [Link]

• Bano, H., et al. (2017). Synthesis, single crystal X-ray diffraction, Hirshfeld surface and biological activity of quinolone derivatives. European Journal of Chemistry, 8(4), 422-429. [Link]

• ResearchGate. (n.d.). 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and Reactions. Retrieved from [Link]

• Afify, A. A. (2014). Chemistry of 4-Hydroxy-2(1H)-quinolone. Part 1: Synthesis and reactions. Journal of Advanced Research, 5(3), 319-333. [Link]

• Timofeeva, T. V., et al. (2008). Crystal structure of 8-hydroxyquinoline: a new monoclinic polymorph. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 10), o1929. [Link]

• Schriber, E. A., et al. (2022). Chemical crystallography by serial femtosecond X-ray diffraction. eScholarship.org. [Link]

• PubChem. (n.d.). 4-Hydroxyquinoline. Retrieved from [Link]

• Materials Project. (n.d.). Materials Explorer. Retrieved from [Link]

• Cambridge Crystallographic Data Centre. (n.d.). Search - Access Structures. Retrieved from [Link]

Sources

• 1. 3-Ethyl-4-hy­droxy-8-meth­oxy­quinolin-2(1H)-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone [mdpi.com]
• 3. One-pot synthesis, X-ray crystal structure, and identification of potential molecules against COVID-19 main protease through structure-guided modeling and simulation approach - Arabian Journal of Chemistry [arabjchem.org]
• 4. Crystal structure of 8-hy­droxy­quinoline: a new monoclinic polymorph - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2-hydroxy-8-methoxy-1H-quinolin-4-one proper disposal procedures

As a Senior Application Scientist, I frequently observe laboratories treating specialized heterocyclic building blocks with generic, one-size-fits-all safety protocols. This is a critical operational vulnerability. Handling 2-hydroxy-8-methoxy-1H-quinolin-4-one (also existing in its tautomeric form, 4-hydroxy-8-methoxy-2(1H)-quinolinone) demands a mechanistic understanding of the molecule’s behavior.

The quinolone core, coupled with an electron-donating methoxy substituent, creates a highly stable, moderately lipophilic compound. While invaluable in drug discovery, these exact physicochemical properties pose specific environmental and occupational risks. Mishandling or improper disposal can lead to localized occupational exposure and severe environmental bioaccumulation.

To build a culture of uncompromising laboratory safety, I have designed this self-validating operational protocol. It moves beyond basic compliance, explaining the causality behind every safety measure to ensure absolute operational integrity.

Mechanistic Hazard Profile & Causality

Before executing any handling or disposal procedure, personnel must understand why this compound is hazardous:

• Causality of Irritation: The planar aromatic structure and electron-rich methoxy-quinolone ring can interact with biological nucleophiles and cellular membranes, causing localized skin irritation (H315) and serious eye irritation (H319)[1].

• Causality of Environmental Persistence: Quinolone derivatives resist rapid microbial degradation. If discharged into aqueous waste streams, they do not break down; instead, they bioaccumulate in aquatic ecosystems, necessitating strict avoidance of sewer discharge[2].

• Causality of Inhalation Risk: As a dry, crystalline solid, electrostatic forces can cause the powder to aerosolize during routine spatula transfers. These fine particulates easily bypass upper respiratory defenses[3].

Quantitative Safety & Logistical Parameters

To standardize operations, all quantitative safety data and logistical thresholds have been summarized below.

Table 1: Operational Safety Parameters for Quinolone Handling

Parameter	Specification / Threshold	Mechanistic Rationale
Glove Material	Nitrile (≥ 0.11 mm thickness)	Provides a sufficient barrier against the lipophilic structure, preventing dermal penetration[4].
Eye Protection	EN166 / NIOSH-approved Goggles	Protects against aerosolized micro-crystals that cause severe ocular irritation[2].
Ventilation	Fume Hood (Face velocity ~100 fpm)	Captures electrostatic dust generated during powder transfer and prevents inhalation[3].
Incineration Temp	> 850°C	Required thermal energy to completely break the stable carbon-nitrogen bonds in the heterocycle[5].
Aqueous Discharge	0.0% (Strictly Prohibited)	Prevents bioaccumulation and toxicity in aquatic ecosystems; simple dilution is ineffective[6].

Self-Validating Spill Containment Protocol

Standard sweeping of dry chemical powders is a major operational error, as it generates hazardous aerosols. The following protocol utilizes damp containment and a unique self-validating verification step.

Step-by-Step Methodology:

• Evacuate & Assess: Immediately clear the immediate area. Determine if the spill is minor (<50g, localized) or major (>50g, highly dispersed)[2].

• Don Appropriate PPE: Equip heavy-duty nitrile gloves, a fitted N95/P100 particulate respirator, and chemical safety goggles[5].

• Dampen & Contain: Gently cover the spill with a chemically inert, slightly damp absorbent pad or sand. Crucial: Do not use high-pressure water or dry sweeping, as this will aerosolize the API[3].

• Mechanical Collection: Use non-sparking, anti-static tools to scoop the absorbed material into a rigid, sealable high-density polyethylene (HDPE) container[2].

• Self-Validation (The UV Test): Quinolone derivatives typically exhibit strong fluorescence. Dim the room lights and scan the spill area with a 254 nm or 365 nm handheld UV lamp. Any remaining residue will fluoresce, indicating the need for a secondary wipe-down with a methanol-dampened cloth.

• Final Sealing: Seal the container tightly, label it as "Hazardous Waste - Toxic/Irritant Solid," and transfer it to the designated EHS collection zone[6].

Figure 1: Self-validating spill response workflow utilizing UV fluorescence for verification.

Comprehensive Disposal & Waste Segregation Procedures

Aqueous discharge of 2-hydroxy-8-methoxy-1H-quinolin-4-one is strictly prohibited because standard municipal water treatment cannot reliably cleave the stable quinolone ring. High-temperature incineration is required to completely oxidize the compound into CO₂, H₂O, and NOₓ[5].

Step-by-Step Methodology:

• Source Segregation:

  • Solid Waste: Place unreacted powder, contaminated weigh boats, and filter papers into a dedicated solid hazardous waste bin lined with a heavy-duty PE bag[4].

  • Liquid Waste: Transfer organic solutions (e.g., API dissolved in DMSO, Methanol, or DCM) into a compatible organic liquid waste jug. Crucial: Ensure the waste jug contains no strong oxidizing agents, as these can react exothermically with organic solvents[3].

• Secondary Containment: Place all liquid waste jugs in secondary containment trays to capture any potential structural failure of the primary vessel.

• GHS Labeling: Affix compliant Globally Harmonized System (GHS) labels indicating "Causes skin irritation (H315)" and "Causes serious eye irritation (H319)"[1].

• Thermal Destruction: Coordinate with your Environmental Health and Safety (EHS) department to ensure the waste is routed to a licensed facility for high-temperature incineration (>850°C)[5].

Figure 2: End-to-end waste segregation and thermal destruction protocol.

References

• Title: 4-Hydroxy-2(1H)-quinolinone | 70254-43-2-Molbase Source: Molbase URL: [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. echemi.com [echemi.com]
• 3. documents.tocris.com [documents.tocris.com]
• 4. molbase.com [molbase.com]
• 5. fishersci.com [fishersci.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Comprehensive Safety and Handling Guide for 2-hydroxy-8-methoxy-1H-quinolin-4-one

A Senior Application Scientist's Guide to Ensuring Laboratory Safety and Experimental Integrity

Foundational Principle: Proactive Hazard Assessment

Before any bench work commences, a thorough risk assessment is mandatory. For a novel compound, this involves evaluating the potential hazards based on its structural motifs and the known toxicology of related compounds. The quinolinone core is a privileged scaffold in medicinal chemistry, but it and its derivatives are associated with a range of potential biological activities and hazards.[1]

Our assessment, based on analogous compounds, indicates that 2-hydroxy-8-methoxy-1H-quinolin-4-one should be handled as a substance with the potential for skin and eye irritation, respiratory tract irritation, and toxicity upon ingestion or dermal absorption.[2][3][4]

Table 1: Hazard Identification Based on Structural Analogs

Hazard Classification	Analogous Compound(s)	Key Findings & Potential Risks
Acute Toxicity (Oral)	8-Hydroxyquinoline, Quinoline	Harmful or toxic if swallowed.[3][5][6]
Acute Toxicity (Dermal)	7-Hydroxyquinoline, Quinoline	Harmful in contact with skin.[3][5]
Skin Corrosion/Irritation	2-Hydroxy-4-methylquinoline, 4-Hydroxyquinoline	Causes skin irritation.[4][7]
Serious Eye Damage/Irritation	8-Hydroxyquinoline, 2-Hydroxy-4-methylquinoline	Causes serious eye irritation or damage.[3][4]
Respiratory Irritation	2-Hydroxy-4-methylquinoline	May cause respiratory irritation, particularly as a dust.[4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is non-negotiable to minimize all potential routes of exposure—dermal, ocular, and inhalation. The following table outlines the minimum required PPE for handling 2-hydroxy-8-methoxy-1H-quinolin-4-one.

Table 2: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale & Causality
Hand Protection	Double-gloving with chemical-resistant nitrile gloves (tested to EN 374 or equivalent).[5]	Provides a robust barrier against dermal absorption.[2] Double-gloving allows for the safe removal of a contaminated outer layer without compromising hand protection, which is critical during multi-step procedures.[8]
Eye & Face Protection	Chemical safety goggles with side shields (conforming to EN166 or OSHA 29 CFR 1910.133).[9][10] A full-face shield should be worn over goggles during procedures with a high splash risk (e.g., handling bulk quantities, dissolution).[8][11]	Protects eyes from splashes, aerosols, and solid particulates.[8] The delicate tissues of the eyes are particularly susceptible to damage from chemical exposure.[12] A face shield provides an essential secondary layer of protection for the entire face.[11]
Body Protection	A flame-resistant or 100% cotton lab coat with long sleeves and elastic or knitted cuffs. A chemically resistant apron should be worn over the lab coat when handling solutions or larger quantities (>1g).[8][13]	Prevents contamination of personal clothing and skin.[8] Cuffed sleeves prevent accidental contact with contaminated surfaces. The apron adds a crucial layer of impervious protection against spills.[8]
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate filter is required when handling the solid compound outside of a certified chemical fume hood or during spill cleanup.[2][8]	Protects against the inhalation of fine powders and potential vapors, which are primary routes of exposure for potent compounds.[8] Engineering controls (i.e., a fume hood) are the primary defense, but respiratory protection is a necessary backup.[14]

Operational Plan: From Receipt to Disposal

Adherence to a strict operational workflow is critical to minimize exposure and prevent contamination.[8] The following diagram and procedures outline the necessary steps.

Caption: Safe handling workflow for 2-hydroxy-8-methoxy-1H-quinolin-4-one.

Step-by-Step Handling Protocol

• Engineering Controls : All work involving the solid compound or its solutions must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3][14] Ensure that the eyewash station and safety shower are accessible and unobstructed.[9]

• Weighing the Compound :

  • Before handling, gently tap the container to settle the contents.

  • When weighing the solid, use a spatula and perform the task over a weigh boat or paper on a tared balance inside the fume hood. This helps contain any minor spills.

  • Avoid any actions that could generate dust.[2]

  • Securely cap the primary container immediately after weighing.

• Dissolution :

  • Add the solvent to the solid slowly and carefully to prevent splashing or aerosolization.[8]

  • Use a magnetic stirrer or gentle vortexing to facilitate dissolution.

• Post-Handling Decontamination :

  • After use, thoroughly clean the spatula and the weighing area with a suitable solvent (e.g., 70% ethanol or acetone), collecting the cleaning materials as hazardous waste.[8]

  • Wipe down the interior surfaces of the fume hood.

Emergency & Disposal Plan

Emergency Procedures

In the event of an exposure, immediate and correct action is critical.

• Skin Contact : Immediately remove all contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[9][10]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[7][9]

• Inhalation : Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[9][10]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention and show the container or label to the medical professional.[9][10]

Waste Disposal

Proper disposal is a critical final step in the safe handling workflow.

• Waste Characterization : All materials that come into contact with 2-hydroxy-8-methoxy-1H-quinolin-4-one must be considered hazardous chemical waste. This includes empty containers, contaminated PPE (gloves, lab coats), absorbent materials, and any excess solutions.[2][3]

• Segregation and Storage :

  • Collect waste in clearly labeled, sealed containers appropriate for chemical waste.[14]

  • Do not mix with other waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EH&S) department.

  • Store waste containers in a designated, secure secondary containment area until they are collected for disposal.[2]

• Regulatory Compliance : All disposal must be carried out in strict accordance with local, state, and federal regulations. Consult your institution's EH&S department for specific procedures.

By integrating these safety protocols into your daily workflow, you build a culture of safety that protects not only yourself and your colleagues but also the integrity and reproducibility of your research.

References

• Benchchem. Application Notes & Protocols: Safe Handling and Storage of Novel Heterocyclic Compounds.
• Benchchem. Personal protective equipment for handling Ethyl 2-[[(2R)-2-[(7-chloro-2-oxo-1H-quinolin-6-yl)sulfonylamino]. Available from: https://vertexaisearch.cloud.google.
• Loba Chemie. QUINOLINE FOR SYNTHESIS.
• Benchchem. Personal protective equipment for handling 2-Amino-4-hydroxy-8-methylquinoline.
• Benchchem. Essential Safety and Logistical Information for Handling Quinolinium, 7-hydroxy-1-methyl-.
• Chemos GmbH & Co. KG. Safety Data Sheet: quinoline.
• SAFETY DATA SHEET. (September 06 2010).
• Fisher Scientific. SAFETY DATA SHEET: 4-Hydroxyquinoline.
• 2(1H)-Quinolinone, 8-methoxy-4-methyl-6-(2-pyridinyl)- (CAS No. 103348-01-2) SDS.
• Institute for Molecular Biology & Biophysics. Laboratory Safety Guidelines.
• Fisher Scientific. SAFETY DATA SHEET: 8-Methoxyquinoline.
• California State University, Bakersfield. Topic 1: Safety in the Organic Chemistry Laboratory.
• Actylis Lab Solutions. Life-Changing Safety Tips for Handling Laboratory Chemicals.
• National Center for Biotechnology Information. Working with Chemicals - Prudent Practices in the Laboratory.
• Chemos GmbH & Co. KG. Safety Data Sheet: 2-Hydroxy-4-methylquinoline.
• Techno PharmChem. 8 – HYDROXY QUINOLINE MATERIAL SAFETY DATA SHEET.
• ChemicalBook. 2-HYDROXYQUINOLINE - Safety Data Sheet. (May 06 2023).
• Tsopelas, F., et al. (2023). Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone. Molecules.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemos.de [chemos.de]
• 5. chemos.de [chemos.de]
• 6. technopharmchem.com [technopharmchem.com]
• 7. fishersci.com [fishersci.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mmbio.byu.edu [mmbio.byu.edu]
• 10. chemicalbook.com [chemicalbook.com]
• 11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. ethz.ch [ethz.ch]
• 13. csub.edu [csub.edu]
• 14. Safety Tips for Handling Laboratory Chemicals - Actylis Lab [actylislab.com]